6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism and Application of Caged Trehalose Phosphate Analogs for Spatiotemporal Control of Plant Signaling

Foreword: Navigating the Frontier of Optochemical Biology in Plant Science

For researchers, scientists, and drug development professionals vested in the intricate world of cellular signaling, the ability to command biological processes with precision is paramount. Traditional methods often lack the temporal and spatial resolution required to dissect complex signaling cascades. Photolabile protecting groups, or "caged compounds," represent a significant leap forward, offering control over the release of bioactive molecules with the simple flick of a light switch. This guide delves into the core mechanics and practical application of a specialized optochemical tool: 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose. This molecule is designed to be a light-sensitive precursor of a phosphorylated trehalose derivative, a key player in plant metabolism and development. By understanding its mechanism, we can unlock new avenues for investigating and manipulating plant growth and resilience.

A Note on Nomenclature and Structure: The chemical name "6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose" implies a symmetric modification of the trehalose scaffold, with two 1-(2-nitrophenyl)-ethoxyphosphoryl groups attached to the 6 and 6' hydroxyl positions. This would yield trehalose-6,6'-bisphosphate upon complete photolysis. However, the vast body of research in this area focuses on the singular importance of trehalose-6-phosphate (T6P) as a signaling molecule. It is plausible that this compound is utilized with the intent of releasing T6P, or that the mono-phosphorylated species is the primary active product after a single uncaging event. This guide will proceed with the mechanistic explanation for the photorelease of the phosphoryl groups, with the understanding that the ultimate biologically active species in a research context is likely T6P.

Part 1: The Core Mechanism - Unveiling the Power of Light-Activated Release

The functionality of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose hinges on the photolabile nature of the 1-(2-nitrophenyl)ethyl (NPE) protecting group. This group effectively "cages" the phosphate, rendering it biologically inert until it is exposed to ultraviolet (UV-A) light.

The Photochemical Cascade: A Step-by-Step Breakdown

The uncaging process is a rapid, intramolecular photochemical reaction initiated by the absorption of a photon. The mechanism can be dissected into the following key steps:

• Photoexcitation: Upon irradiation with UV-A light (typically in the 340-365 nm range), the 2-nitrobenzyl chromophore of the NPE group absorbs a photon, transitioning to an excited electronic state.

• Intramolecular Hydrogen Abstraction: In the excited state, the nitro group is sufficiently reactive to abstract a hydrogen atom from the benzylic carbon of the ethyl group. This is the rate-limiting step in the formation of the key intermediate.

• Formation of the aci-Nitro Intermediate: The hydrogen abstraction leads to the formation of a transient species known as an aci-nitro intermediate. This intermediate has a characteristic absorbance at approximately 400 nm and its formation is extremely rapid.

• Rearrangement and Cleavage: The aci-nitro intermediate is unstable and undergoes a rapid intramolecular rearrangement. This rearrangement involves an oxygen atom from the nitro group attacking the benzylic carbon, leading to the cleavage of the benzylic carbon-oxygen bond that links the NPE group to the phosphate.

• Product Release: This bond cleavage results in the release of the biologically active phosphate group (now attached to the trehalose), a proton (H+), and the byproduct 2-nitrosoacetophenone.

Diagram of the Photolysis Mechanism:

Caption: Workflow of the photo-uncaging of an NPE-caged phosphate.

Quantitative Aspects of Photorelease

The efficiency of the uncaging process is a critical parameter for experimental design. Two key metrics define this efficiency:

• Extinction Coefficient (ε): This value indicates how strongly the caging group absorbs light at a specific wavelength. A higher extinction coefficient means that the molecule is more effective at capturing photons, which can lead to more efficient uncaging at lower light intensities.

• Quantum Yield (Φ): The quantum yield is the ratio of the number of molecules that undergo the photoreaction to the number of photons absorbed. It represents the efficiency with which the absorbed light is converted into the desired chemical reaction. For 1-(2-nitrophenyl)ethyl phosphate esters, the quantum yield is relatively high, typically in the range of 0.53 to 0.63.[1]

Parameter	Typical Value for NPE-Phosphate	Significance for Experiments
Wavelength of Max. Absorption (λmax)	~340-360 nm	Dictates the optimal wavelength of the light source for uncaging.
Quantum Yield (Φ)	0.53 - 0.63[1]	A high value indicates efficient release of the caged molecule per photon absorbed, allowing for shorter irradiation times and lower light doses.

Part 2: The Biological Context - Trehalose-6-Phosphate as a Master Regulator in Plants

To appreciate the utility of caged trehalose phosphate, it is essential to understand the profound role of its deprotected form, trehalose-6-phosphate (T6P), in plant biology. Far from being just an intermediate in trehalose synthesis, T6P is a potent signaling molecule that acts as a proxy for sucrose availability, thereby linking carbon status to growth and development.[2][3]

The T6P/SnRK1 Signaling Hub

The primary mechanism through which T6P exerts its regulatory effects is by inhibiting the SNF1-related protein kinase 1 (SnRK1).[1][3]

• SnRK1 - The "Famine" Kinase: SnRK1 is a central energy sensor in plants. When cellular energy levels are low (i.e., low sucrose), SnRK1 is active and promotes catabolic processes while suppressing energy-consuming anabolic processes like growth and biosynthesis.

• T6P - The "Feast" Signal: When sucrose is abundant, T6P levels rise. T6P binds to and inhibits SnRK1, thereby relieving the suppression of growth-related processes.[1][3] This allows the plant to utilize the available carbon for biomass accumulation.

Diagram of the T6P/SnRK1 Signaling Pathway:

Caption: T6P acts as a signal of high sucrose to inhibit the SnRK1 kinase.

The Rationale for Caging T6P

The T6P/SnRK1 pathway's central role makes it an attractive target for manipulation to improve crop yield and stress resilience. However, the direct application of T6P to plants is generally ineffective due to its charged nature, which prevents it from crossing cell membranes. Furthermore, genetic manipulation of T6P levels can have complex and sometimes detrimental pleiotropic effects.

This is where a caged precursor like 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose offers a powerful solution. By masking the phosphate groups, the molecule can be made more cell-permeable. Once inside the target tissue or cell, a precise pulse of light can liberate the phosphorylated trehalose, allowing researchers to:

• Bypass membrane transport limitations.

• Achieve high spatiotemporal control over the increase in intracellular phosphorylated trehalose concentration.

• Study the immediate downstream effects of T6P signaling without the confounding variables of long-term genetic alterations.

• Investigate the role of T6P in specific tissues or at specific developmental stages.

Part 3: Experimental Protocols and Methodologies

The successful application of caged trehalose phosphate requires careful planning and execution of the uncaging experiment and subsequent analysis.

Protocol for Photo-uncaging in Plant Seedlings (e.g., Arabidopsis thaliana)

This protocol provides a general framework for the light-induced release of trehalose phosphate in plant seedlings.

1. Preparation of Caged Compound Stock Solution:

• Dissolve the 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose in a minimal amount of an organic solvent such as DMSO to create a high-concentration stock (e.g., 10-50 mM).
• Store the stock solution at -20°C, protected from light.

2. Seedling Preparation and Incubation:

• Grow Arabidopsis thaliana seedlings under sterile conditions on solid or in liquid medium.
• Prepare the working solution by diluting the stock solution in the growth medium to the desired final concentration (e.g., 10-100 µM). The final DMSO concentration should be kept low (typically <0.1%) to avoid solvent toxicity.
• Incubate the seedlings in the medium containing the caged compound for a sufficient duration to allow for uptake (e.g., 2-24 hours). This step should be performed in the dark or under a safelight that does not trigger photolysis.

3. Photo-uncaging (Irradiation):

• Light Source: Use a UV-A light source with a peak emission around 365 nm. This can be a UV lamp in a controlled environment chamber or a specific illumination system on a microscope for cellular-level uncaging.
• Irradiation Parameters: The duration and intensity of the UV exposure are critical and must be optimized.
• Duration: Start with short exposure times (e.g., 1-10 minutes) and increase as needed.
• Intensity: The intensity should be sufficient to uncage the compound without causing significant photodamage to the plant tissue.
• Controls: Include control groups that are treated with the caged compound but not exposed to UV light, and groups that are exposed to UV light without the caged compound.

4. Post-Irradiation Incubation and Sample Collection:

• After irradiation, return the seedlings to their normal growth conditions.
• Collect tissue samples at various time points post-irradiation (e.g., 0, 15, 30, 60 minutes) to analyze the downstream effects.
• Immediately freeze the collected samples in liquid nitrogen to quench all metabolic activity.

Diagram of the Experimental Workflow:

Caption: A generalized workflow for uncaging experiments in plants.

Protocol for Quantification of Trehalose-6-Phosphate by LC-MS/MS

Verifying the release of the caged molecule and quantifying its intracellular concentration is crucial. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis.

1. Metabolite Extraction:

• Grind the frozen plant tissue to a fine powder under liquid nitrogen.
• Extract the metabolites using a cold extraction solvent, typically a mixture of methanol, chloroform, and water.
• Centrifuge to pellet the debris and collect the supernatant containing the polar metabolites.

2. Sample Cleanup (Optional but Recommended):

• Use solid-phase extraction (SPE) to remove interfering compounds and enrich for phosphorylated sugars.

3. LC-MS/MS Analysis:

• Chromatography: Use hydrophilic interaction liquid chromatography (HILIC) to separate T6P from its isomers, such as sucrose-6-phosphate.
• Mass Spectrometry: Employ a tandem mass spectrometer (e.g., a triple quadrupole) operating in multiple reaction monitoring (MRM) mode for highly sensitive and selective detection of T6P.
• Quantification: Create a standard curve using known concentrations of a T6P standard to accurately quantify the T6P levels in the plant extracts.

Conclusion: A Bright Future for Precision Plant Biology

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose and similar caged compounds are more than just chemical curiosities; they are precision tools that empower researchers to dissect the complex signaling networks that govern plant life. By providing unprecedented control over the timing and location of signal molecule release, these tools will be instrumental in elucidating the intricate mechanisms of plant metabolism, growth, and stress response. As our understanding of these pathways deepens, the potential to translate this knowledge into tangible improvements in crop resilience and yield becomes increasingly attainable, paving the way for a more sustainable agricultural future.

References

• Paul, M. J. (2007). Trehalose 6-phosphate. Current Opinion in Plant Biology, 10(3), 303-309. [Link]

• Figueroa, C. M., & Lunn, J. E. (2016). A Tale of Two Sugars: Trehalose 6-Phosphate and Sucrose. Plant Physiology, 172(1), 7-27. [Link]

• Ellis-Davies, G. C. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619-628. [Link]

• Walker, J. W., Reid, G. P., McCray, J. A., & Trentham, D. R. (1988). Photolabile 1-(2-nitrophenyl)ethyl phosphate esters of adenine nucleotide analogs. Synthesis and mechanism of photolysis. Journal of the American Chemical Society, 110(21), 7170-7177. [Link]

• Delatte, T. L., Selman, M. H., Schluepmann, H., Somsen, G. W., Smeekens, S. C., & de Jong, G. J. (2009). Determination of trehalose-6-phosphate in Arabidopsis seedlings by successive extractions followed by anion exchange chromatography-mass spectrometry. Analytical Biochemistry, 389(1), 12-17. [Link]

• Lunn, J. E., Feil, R., Hendriks, J. H., Gibon, Y., Morcuende, R., Osuna, D., ... & Stitt, M. (2006). Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. The Biochemical journal, 397(1), 139–148. [Link]

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Unlocking Plant Signaling: A Technical Guide to the Role of Caged Trehalose-6-Phosphate in Research

This guide provides an in-depth exploration of caged trehalose-6-phosphate (T6P) as a powerful tool in plant science research. It is intended for researchers, scientists, and professionals in drug development who seek to understand and apply this innovative technology to dissect plant metabolic and developmental pathways with unprecedented precision.

Introduction: The Central Role of Trehalose-6-Phosphate in Plant Life

Trehalose-6-phosphate (T6P) has emerged as a critical signaling molecule in plants, acting as a key indicator of sucrose availability and a regulator of carbon metabolism.[1][2] Its synthesis, from UDP-glucose and glucose-6-phosphate by trehalose-6-phosphate synthase (TPS), and its subsequent conversion to trehalose by trehalose-6-phosphate phosphatase (TPP), places it at the heart of plant energy homeostasis.[1][2][3] T6P influences a wide array of developmental processes, from embryogenesis and vegetative growth to flowering time and stress responses.[1][2] Understanding the precise spatiotemporal dynamics of T6P signaling is therefore paramount to advancing our knowledge of plant biology and developing strategies for crop improvement.

The Innovation of "Caged" Compounds: Controlling Biology with Light

Traditional methods of studying signaling molecules often lack the temporal and spatial resolution needed to unravel complex biological pathways. The application of exogenous compounds can lead to systemic effects that mask localized responses. "Caged" compounds offer an elegant solution to this challenge.[4] These are biologically active molecules that have been chemically modified with a photolabile protecting group (PPG), rendering them inert.[5] Upon exposure to a specific wavelength of light, the PPG is cleaved, releasing the active molecule in a controlled manner. This "uncaging" process allows for precise, on-demand activation of the signaling molecule at the desired time and location, even down to the single-cell level.[6]

Key Advantages of Using Caged Compounds:

• High Spatiotemporal Resolution: Activation is restricted to the illuminated area, enabling the study of localized signaling events.

• Rapid Onset of Action: The release of the active molecule is typically very fast, allowing for the investigation of rapid cellular responses.[5]

• Quantitative Control: The amount of released molecule can be modulated by adjusting the intensity and duration of the light stimulus.

• Minimal Off-Target Effects: The caged compound is inactive until illuminated, reducing the risk of systemic, non-specific effects.

Caged Trehalose-6-Phosphate: A Tool for Precision Plant Science

The application of caging technology to T6P provides a powerful method to investigate its multifaceted roles in plant physiology. By delivering caged T6P to specific cells or tissues and then releasing it with a pulse of light, researchers can directly probe the downstream consequences of a localized increase in T6P concentration. This approach is invaluable for answering fundamental questions about T6P signaling, such as its direct targets and its role in coordinating metabolic and developmental programs.

Conceptual Structure of Caged Trehalose-6-Phosphate

While a specific, commercially available caged T6P for plant research is not yet widespread, its synthesis is conceptually straightforward based on established chemistries for caging phosphorylated molecules.[7] A common strategy involves the attachment of a photolabile protecting group, such as a nitrobenzyl or coumarin derivative, to the phosphate moiety of T6P.[8][9]

Caption: Conceptual diagram of caged trehalose-6-phosphate synthesis and photoactivation.

Hypothetical Protocol for the Synthesis of Caged T6P

The following protocol outlines a plausible, though hypothetical, method for the synthesis of a nitrobenzyl-caged T6P, based on established principles of caging phosphate esters.[7][10]

Materials:

• Trehalose-6-phosphate (sodium salt)

• 1-(2-Nitrophenyl)diazoethane (or a similar diazoalkane derivative of a photolabile protecting group)

• Anhydrous, aprotic solvent (e.g., Dimethylformamide - DMF)

• Inert atmosphere (e.g., Argon or Nitrogen)

• Purification system (e.g., High-Performance Liquid Chromatography - HPLC)

• Characterization instruments (e.g., Nuclear Magnetic Resonance - NMR, Mass Spectrometry - MS)

Procedure:

• Preparation: Dissolve trehalose-6-phosphate in anhydrous DMF under an inert atmosphere. The use of an aprotic solvent is crucial to prevent side reactions with the diazo compound.

• Reaction: Slowly add a solution of 1-(2-nitrophenyl)diazoethane in the same solvent to the T6P solution. The reaction is typically carried out at room temperature and monitored for completion using an appropriate analytical technique (e.g., Thin Layer Chromatography - TLC or HPLC).

• Quenching: Once the reaction is complete, any remaining diazo compound can be quenched by the addition of a small amount of acetic acid.

• Purification: The crude reaction mixture is then purified to isolate the caged T6P. Reverse-phase HPLC is a common and effective method for this purpose.[11][12] The fractions containing the desired product are collected.

• Solvent Removal: The solvent is removed from the purified fractions, typically by lyophilization, to yield the solid, purified caged T6P.

• Characterization: The identity and purity of the synthesized caged T6P should be confirmed using NMR spectroscopy (¹H, ¹³C, and ³¹P) and high-resolution mass spectrometry.[11]

Experimental Workflow for the Application of Caged T6P in Plant Research

This workflow provides a detailed guide for utilizing caged T6P to study its effects on a specific developmental process in a model plant system like Arabidopsis thaliana.

Caption: Experimental workflow for the application of caged T6P in plant research.

Step-by-Step Protocol:

• Plant Material Preparation:

  • Grow Arabidopsis thaliana seedlings under sterile conditions on a suitable growth medium (e.g., Murashige and Skoog - MS medium). The developmental stage will depend on the specific research question.

  • For experiments involving root development, seedlings can be grown on vertical agar plates.

• Preparation of Caged T6P Solution:

  • Dissolve the purified caged T6P in a physiologically compatible buffer (e.g., sterile water or a buffered salt solution).

  • The final concentration will need to be optimized for the specific application but is typically in the micromolar to millimolar range.

  • It is crucial to handle the solution in low-light conditions to prevent premature uncaging.[13]

• Delivery of Caged T6P:

  • Microinjection: For single-cell studies, microinjection can be used to deliver a precise amount of the caged compound directly into the cytoplasm.

  • Passive Loading: For tissue-level studies, seedlings can be incubated in the caged T6P solution. The efficiency of uptake will depend on the cell permeability of the specific caged compound. Acetoxymethyl (AM) ester derivatives can be synthesized to improve membrane permeability.

  • Apoplastic Loading: The compound can be introduced into the apoplastic space through infiltration.

• Photo-uncaging:

  • Mount the plant material (e.g., a seedling on a microscope slide with a coverslip) on an inverted microscope equipped for fluorescence and UV illumination.

  • Identify the target cells or tissue using bright-field or differential interference contrast (DIC) microscopy.

  • Use a suitable light source to deliver a controlled dose of UV light to the region of interest.[14] This can be a UV laser for precise targeting or a mercury/xenon arc lamp for wider field illumination.[13] The wavelength should be chosen to match the absorption maximum of the photolabile protecting group (typically in the range of 350-400 nm for nitrobenzyl cages).

  • The duration and intensity of the UV exposure will need to be carefully calibrated to achieve the desired concentration of released T6P without causing photodamage to the cells.[13]

• Post-Uncaging Analysis:

  • Phenotypic Analysis: Monitor the plant material over time for any developmental or physiological changes in response to the localized release of T6P. This could include changes in root growth, cell division, or the timing of flowering.

  • Reporter Gene Analysis: If using a reporter line (e.g., a fluorescent reporter for a T6P-responsive gene), capture images at various time points after uncaging to monitor changes in gene expression.

  • Molecular Analysis: For a deeper understanding of the downstream effects, tissue from the uncaged region can be collected for gene expression analysis (e.g., quantitative PCR or RNA-sequencing) or metabolite profiling.

Data Presentation and Interpretation

Quantitative data from caged T6P experiments should be presented in a clear and organized manner to facilitate interpretation.

Table 1: Example Data from a Hypothetical Caged T6P Experiment on Root Growth

Treatment Condition	Region of Uncaging	Primary Root Growth Rate (mm/day)	Lateral Root Density (number/cm)
Control (No UV)	N/A	2.5 ± 0.3	5.2 ± 0.8
UV only (No Caged T6P)	Root Tip	2.4 ± 0.4	5.1 ± 0.9
Caged T6P + UV	Root Tip	1.8 ± 0.2	4.9 ± 0.7
Caged T6P + UV	Elongation Zone	2.5 ± 0.3	7.8 ± 1.1

Note: Data are presented as mean ± standard deviation. An asterisk () indicates a statistically significant difference from the control group (p < 0.05).*

Conclusion and Future Perspectives

Caged trehalose-6-phosphate represents a frontier in plant science research, offering an unparalleled level of control for dissecting the intricate signaling networks that govern plant growth and development. As the synthesis and application of this and other caged molecules become more widespread, we can anticipate significant breakthroughs in our understanding of plant biology. This knowledge will be instrumental in developing novel strategies to enhance crop yield, improve stress resilience, and ensure global food security.

References

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619-628. [Link]

• Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., ... & Wirz, J. (2013). Photoremovable protecting groups in chemistry and biology: an update. Chemical reviews, 113(1), 119-191. [Link]

• Lunn, J. E., Delorge, I., Figueroa, C. M., Van Dijck, P., & Stitt, M. (2014). Trehalose-6-phosphate—a central regulator of plant carbon metabolism. The Plant Journal, 79(4), 544-558. [Link]

• Moreno-Alvero, M., Gadea, J., & Pallás, V. (2021). Spatiotemporal Control of Plant Processes Using Caged Molecules. International Journal of Molecular Sciences, 22(16), 8887. [Link]

• Pauls, M., & Fichtner, F. (2021). The Role of Trehalose 6-Phosphate (Tre6P) in Plant Metabolism and Development. Annual Review of Plant Biology, 72, 737-760. [Link]

• Ponnu, J., Wahl, V., & Schmid, M. (2011). Trehalose-6-phosphate: connecting plant metabolism and development. Frontiers in plant science, 2, 70. [Link]

• Walker, J. W., Reid, G. P., McCray, J. A., & Trentham, D. R. (1988). Photolabile 1-(2-nitrophenyl) ethyl phosphate esters of adenine nucleotide analogs. Synthesis and mechanism of photolysis. Journal of the American Chemical Society, 110(21), 7170-7177. [Link]

• Yadav, U. P., Ivakov, A., Feil, R., Lunn, J. E., Stitt, M., & Schmülling, T. (2014). The sucrose-trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P. Journal of experimental botany, 65(4), 1051-1068. [Link]

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Illuminating Biology: A Guide to the Discovery and Synthesis of Photocleavable Trehalose Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Trehalose, a disaccharide absent in mammals but essential for the survival and virulence of key pathogens like Mycobacterium tuberculosis, represents a unique target for chemical biology and therapeutic development.[1][2] The convergence of trehalose chemistry with the precision of photochemistry—through the use of photocleavable protecting groups (PPGs), or "cages"—has unlocked a new class of molecular tools. These photocleavable trehalose derivatives provide unprecedented spatiotemporal control, allowing researchers to release trehalose or its analogues in biological systems on demand using light. This guide offers an in-depth exploration of the rationale, design principles, and synthetic execution for creating these powerful probes. We will delve into the causality behind strategic chemical decisions, provide validated experimental protocols, and survey the applications of these molecules in probing pathogenic pathways and advancing drug delivery concepts.

Part 1: The Strategic Design of Light-Activated Trehalose

The design of a photocleavable trehalose derivative is a deliberate process balancing the unique biochemistry of the trehalose scaffold with the photophysical properties of the caging group. The ultimate application dictates the optimal combination of these two components.

The Trehalose Scaffold: A Symmetrical Canvas

Trehalose (α-D-glucopyranosyl-α-D-glucopyranoside) is a C2-symmetric, non-reducing disaccharide.[3] This symmetry means that its eight hydroxyl (–OH) groups exist as four identical pairs, simplifying some synthetic considerations while complicating others. The primary hydroxyls at the C6 and C6' positions are the most nucleophilic and sterically accessible, making them frequent and logical targets for chemical modification.[4]

The rationale for targeting the C6/C6' positions is deeply rooted in the biology of pathogens like Mycobacterium tuberculosis (Mtb). In Mtb, trehalose is a precursor to essential cell envelope glycolipids, such as Trehalose Monomycolate (TMM) and Trehalose Dimycolate (TDM).[2][5] The biosynthesis of these virulence factors is initiated by the enzymatic transfer of mycolic acids to the C6 hydroxyl group of trehalose, a reaction catalyzed by the Antigen 85 (Ag85) complex.[2][6][7] Therefore, caging the C6 position allows for the light-mediated release of a substrate that can directly engage this critical biosynthetic pathway, enabling precise studies of enzyme kinetics and mycomembrane dynamics.[5][6]

Selecting the Photocleavable Protecting Group (PPG): The "Light Switch"

A PPG is a molecular entity that renders a molecule inactive until it is removed by irradiation with light.[8][9] The choice of PPG is critical and must be tailored to the experimental context, especially for applications in living systems.

The ortho-nitrobenzyl (ONB) group is the most widely used PPG in biology due to its reliability and well-understood mechanism.[10][11] Upon UV light absorption (typically ~350-365 nm), the ONB group undergoes an intramolecular rearrangement, leading to its cleavage and the release of the protected molecule (trehalose) and an o-nitrosobenzaldehyde byproduct.[8][10]

Causality Behind PPG Selection:

• Wavelength of Activation: Biological molecules are sensitive to high-energy, short-wavelength UV light. Therefore, PPGs that can be cleaved with longer-wavelength UV-A (320-400 nm) or even visible light are highly desirable to minimize phototoxicity and damage to cells.[12][13] Derivatives of the ONB scaffold, such as the nitroveratryl (NV) group, have been developed to modulate these absorption properties.[14]

• Photochemical Efficiency (Quantum Yield, Φ): The quantum yield represents the efficiency of the uncaging process—the number of molecules released per photon absorbed. A higher quantum yield is preferable as it requires lower light intensity or shorter exposure times, further reducing the risk of photodamage.[10][13]

• Byproduct Toxicity: The byproducts of the cleavage reaction can be toxic to cells. The o-nitrosobenzaldehyde generated from standard ONB cages can be problematic in some systems, which has spurred the development of alternative PPGs with more benign byproducts.[10]

• Chemical Stability & Orthogonality: The PPG must be stable to the chemical conditions of synthesis and purification, as well as the physiological conditions of the experiment, until light is applied. In complex syntheses, it is possible to use multiple PPGs that are removed by different wavelengths of light, a concept known as orthogonal deprotection.[14]

Table 1: Comparison of Common Photocleavable Protecting Groups (PPGs)

Protecting Group	Typical Activation λ (nm)	Quantum Yield (Φ)	Key Advantages	Key Considerations
o-Nitrobenzyl (ONB)	~350	0.01 - 0.4	Well-established, versatile	Byproduct can be reactive; requires UV
Nitroveratryloxycarbonyl (NVOC)	~350	~0.003	Good stability	Low quantum yield
(α-Methyl-2-nitropiperonyl)oxycarbonyl (MeNPOC)	~365	~0.04	Higher efficiency than NVOC	Used in DNA microarray synthesis[15]
Coumarin-4-ylmethyl	350 - 400+	0.01 - 0.2	Can be fluorescent, two-photon excitable	Often requires specific linkages (e.g., carbamate)[12]

Part 2: Synthesis and Methodologies: From Concept to Compound

The synthesis of photocleavable trehalose derivatives can be approached in several ways, each with distinct advantages based on the desired final structure and available resources.

Major Synthetic Strategies

• Post-modification of Native Trehalose: This is the most direct approach, starting with commercially available trehalose. The primary challenge lies in achieving regioselectivity—modifying only the desired hydroxyl groups among the eight available. This typically involves a multi-step process of selective protection, introduction of the PPG, and subsequent deprotection. While synthetically demanding, it is a common and effective strategy.[4]

• Convergent (De Novo) Synthesis: This strategy involves building the trehalose molecule from two modified glucose monomers via an α,α-selective glycosylation reaction.[4] This method offers greater control for creating highly complex or asymmetric derivatives but is often more labor-intensive.

• Chemoenzymatic Synthesis: This powerful and increasingly popular approach leverages the high specificity of enzymes to create trehalose analogues. Enzymes like trehalose synthase (TreT) can couple a modified glucose donor with an acceptor, forming the 1,1-α,α-glycosidic bond with perfect stereoselectivity and often without the need for protecting groups.[1][4][16] This method is exceptionally efficient for producing a variety of analogues quickly.[16][17]

Diagram 1: Overview of Synthetic Approaches

Caption: Major strategies for synthesizing photocleavable trehalose derivatives.

Validated Protocol: Synthesis of 6-O-(2-Nitrobenzyl)-α,α-trehalose

This protocol details a representative synthesis using the post-modification strategy. The causality for each step is explained to provide a self-validating framework.

Objective: To selectively install a 2-nitrobenzyl (ONB) photolabile group onto one of the primary C6 hydroxyls of trehalose.

Materials:

• α,α-Trehalose dihydrate

• Anhydrous Pyridine

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-Nitrobenzyl bromide (ONB-Br)

• Tetrabutylammonium fluoride (TBAF), 1M in THF

• Methanol, Dichloromethane (DCM), Ethyl Acetate, Hexanes

• Silica gel for column chromatography

Methodology:

Step 1: Regioselective Silylation of Primary Hydroxyls

• Procedure: Dissolve trehalose dihydrate (1 eq) in anhydrous pyridine. Cool to 0°C. Add TBDMSCl (2.2 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 16-24 hours. Quench with methanol, and remove solvent under reduced pressure. Purify by silica gel chromatography to isolate 6,6'-di-O-TBDMS-trehalose.

• Causality: Pyridine acts as both a solvent and a base to neutralize the HCl byproduct. TBDMSCl is a bulky silylating agent that reacts preferentially with the sterically less hindered primary hydroxyls at C6 and C6'. Using slightly more than 2 equivalents ensures the disilylated product is favored. The resulting silyl ethers are stable to the basic conditions required for the next step.

Step 2: Monobenzylation with the Photocleavable Group

• Procedure: Dissolve the 6,6'-di-O-TBDMS-trehalose (1 eq) in anhydrous DMF. Cool to 0°C. Carefully add NaH (1.1 eq). Stir for 30 minutes at 0°C. Add a solution of 2-nitrobenzyl bromide (1.1 eq) in DMF dropwise. Allow to warm to room temperature and stir for 4-6 hours. Carefully quench the reaction with methanol. Extract the product with ethyl acetate and wash with brine. Purify by silica gel chromatography.

• Causality: DMF is a polar aprotic solvent suitable for SN2 reactions. NaH is a strong, non-nucleophilic base that deprotonates one of the remaining hydroxyl groups to form a reactive alkoxide. Using only a slight excess of base and alkylating agent favors mono-substitution due to steric hindrance and statistical distribution. The ONB-Br then undergoes an SN2 reaction with the alkoxide to form the desired ether linkage.

Step 3: Global Deprotection of Silyl Ethers

• Procedure: Dissolve the ONB-protected intermediate in THF. Add TBAF (3 eq) and stir at room temperature for 2-4 hours, monitoring by TLC. Once complete, concentrate the reaction mixture and purify by silica gel chromatography.

• Causality: TBAF is a source of fluoride ions, which have a very high affinity for silicon. The fluoride attacks the silicon atoms of the TBDMS groups, cleaving the Si-O bonds and liberating the hydroxyl groups. This deprotection is highly efficient and occurs under mild conditions that do not affect the nitrobenzyl ether.

Step 4: Characterization and Validation

• Techniques: The structure and purity of the final product, 6-O-(2-Nitrobenzyl)-α,α-trehalose, must be confirmed using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

• Validation: The NMR spectra should show characteristic peaks for the trehalose core, the aromatic protons of the nitrobenzyl group, and the benzylic methylene protons. HRMS will confirm the exact mass, validating the elemental composition.

Part 3: Unleashing Function: Photocleavage and Biological Applications

The true value of these synthesized molecules is realized when they are applied to answer biological questions. This requires robust characterization of their photochemical properties and thoughtful experimental design.

Protocol: Verifying Photocleavage

Objective: To confirm that the synthesized derivative releases free trehalose upon irradiation and to quantify the reaction rate.

Methodology:

• Sample Preparation: Prepare a solution of the 6-O-(2-Nitrobenzyl)-trehalose in a suitable buffer (e.g., PBS) or solvent system (e.g., Methanol/Water).

• Irradiation: Place the solution in a quartz cuvette. Irradiate with a UV lamp equipped with a 365 nm filter. A collimated light source is used for quantitative measurements.

• Time-Course Analysis: At various time points (e.g., 0, 1, 2, 5, 10, 30 minutes), take an aliquot of the solution.

• Quantification: Analyze the aliquots by High-Performance Liquid Chromatography (HPLC). Monitor the decrease in the peak area of the starting material and the increase in the peak corresponding to free trehalose.

• Validation: The successful cleavage is confirmed by the time-dependent consumption of the caged compound and the stoichiometric appearance of free trehalose. The identity of the product peak can be confirmed by co-injection with an authentic trehalose standard.

Applications in Chemical Biology and Drug Development

Photocleavable trehalose derivatives are powerful tools for interrogating complex biological systems with high precision.

• Probing Mycobacterial Metabolism: These compounds can be used as "Trojan horses."[1][18] The caged, biologically inert derivative can be introduced to a culture of mycobacteria. Because it mimics trehalose, it may be taken up by bacterial transporters.[7][18] Once inside the cell or in the periplasm, a pulse of light releases the native trehalose. This sudden, localized increase in substrate concentration can be used to study the real-time kinetics of enzymes like the Ag85 complex, which incorporates trehalose into the mycomembrane.[5][6] This allows researchers to dissect the steps of cell wall biosynthesis with temporal control that is impossible to achieve with traditional methods.

Diagram 2: Application in Probing the Mycobacterial Ag85 Pathway

Caption: Light-triggered release of trehalose to study mycomembrane biosynthesis.

• Spatially Controlled Drug Delivery: The trehalose moiety can act as a targeting ligand for pathogens that actively import it. A potent but toxic antibacterial agent could be attached to a photocleavable trehalose derivative. This prodrug would remain inactive in circulation, minimizing side effects. Upon reaching the site of infection (e.g., a dermal lesion caused by mycobacteria), targeted irradiation would cleave the linker, releasing the active drug directly where it is needed, a concept known as photodynamic therapy.[6][19]

Conclusion and Future Outlook

The synthesis of photocleavable trehalose derivatives represents a sophisticated fusion of carbohydrate chemistry and photochemistry. These molecules provide an unparalleled level of control for studying the dynamic biological roles of trehalose, particularly in the context of infectious diseases. The ability to initiate biochemical processes with a pulse of light opens new avenues for dissecting enzyme kinetics, mapping metabolic pathways, and designing targeted therapeutic strategies.

Future advancements in this field will likely focus on the development of PPGs that can be activated by lower-energy, longer-wavelength light, such as two-photon absorption in the near-infrared range.[12] This would enable deeper tissue penetration and even finer spatial resolution for in vivo applications, pushing the boundaries of what can be achieved in the study and treatment of trehalose-dependent pathogens.

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6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose for studying sugar signaling

<An In-depth Technical Guide to 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose for Studying Sugar Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling the Sweet Secrets of Cellular Communication

Sugars are not merely sources of energy; they are pivotal signaling molecules that orchestrate a vast array of cellular processes, from growth and development to stress responses.[1][2] Trehalose, a non-reducing disaccharide composed of two glucose units, and its phosphorylated intermediate, trehalose-6-phosphate (T6P), have emerged as critical players in the intricate network of sugar signaling, particularly in plants, yeast, and insects.[3][4][5][6][7] T6P, in particular, is now recognized as a potent signaling molecule that reflects the sucrose status of the cell and regulates metabolic pathways, including starch synthesis.[3][4][8] However, the study of these signaling pathways has been hampered by the challenge of precisely controlling the intracellular concentration of these key molecules in a spatio-temporal manner.

This guide delves into a powerful chemical tool that overcomes this hurdle: 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose . This synthetic, "caged" trehalose derivative provides researchers with an unprecedented ability to introduce an inert precursor into cells and then, with a flash of light, release active trehalose to study its immediate effects on signaling cascades.[9][10][11]

The "Caged" Concept: Controlling Biology with Light

"Caged" compounds are molecules of interest that have been rendered biologically inactive by covalent attachment of a photolabile protecting group (PPG).[12][13][14][15][16] This "cage" is designed to be stable under physiological conditions but can be rapidly cleaved upon exposure to light of a specific wavelength, typically in the UV or near-UV range.[14][17][18] This photo-release, or "uncaging," process liberates the active molecule, allowing for precise control over its concentration, location, and timing within a biological system.[14][15][19][20][21][22] The 1-(2-nitrophenyl)ethyl (NPE) group is a well-established and widely used PPG for caging phosphate-containing molecules.[23][24]

The core advantages of using caged compounds in biological research include:

• Spatiotemporal Precision: Light can be focused on specific cells or even subcellular regions, enabling the localized release of the signaling molecule.[21][25] The timing of the light flash dictates the precise moment of release.

• Rapid Concentration Jumps: Photolysis can generate a rapid increase in the concentration of the active molecule, mimicking physiological signaling events.[13][14]

• Bypassing Membrane Transport: Caged compounds can often be loaded into cells more readily than their charged, active counterparts, overcoming issues with membrane permeability.[5]

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose: A Closer Look

This specific caged trehalose compound features two 1-(2-nitrophenyl)-ethoxyphosphoryl groups attached to the 6-hydroxyl position of the trehalose molecule. This modification renders the trehalose inactive.

Mechanism of Photo-Release

Upon irradiation with UV light (typically around 350-360 nm), the 2-nitrobenzyl moiety of the NPE group undergoes a photochemical reaction. This intramolecular rearrangement leads to the cleavage of the bond connecting the protecting group to the phosphate, releasing the active trehalose molecule and a harmless byproduct.

Below is a diagram illustrating the uncaging process.

Caption: Photo-activation of caged trehalose.

Experimental Workflow: From Caging to Cellular Response

The utilization of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose in a typical cell-based experiment involves several key steps.

Experimental Protocol

• Cell Culture and Preparation:

  • Culture the cells of interest (e.g., plant protoplasts, yeast cells, or insect cell lines) under standard conditions.

  • For plant tissues, enzymatic digestion to obtain protoplasts may be necessary for efficient loading.

• Loading the Caged Compound:

  • Prepare a stock solution of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose in a suitable solvent (e.g., DMSO).

  • Incubate the cells with the caged compound at a predetermined concentration (typically in the micromolar range) for a sufficient duration to allow for cellular uptake. The optimal concentration and incubation time should be determined empirically for each cell type.

  • Wash the cells to remove any excess extracellular caged compound.

• Photolysis (Uncaging):

  • Mount the cells on a microscope stage equipped for fluorescence microscopy and photolysis.

  • Use a UV light source (e.g., a mercury lamp with appropriate filters or a UV laser) to irradiate the cells.[25] The wavelength should be chosen to match the absorption maximum of the NPE caging group (around 350 nm).

  • The duration and intensity of the light pulse will determine the amount of trehalose released and should be carefully calibrated.[14]

• Downstream Analysis:

  • Immediately following photolysis, monitor the cellular response. This can involve various techniques depending on the signaling pathway being investigated.

The following diagram outlines the general experimental workflow.

Caption: Experimental workflow for using caged trehalose.

Investigating Sugar Signaling Pathways

The release of trehalose can trigger a cascade of events within the cell. In plants, a key signaling pathway involves the interplay between trehalose-6-phosphate (T6P) and the SNF1-related protein kinase 1 (SnRK1).[4][26][27] T6P is known to inhibit the activity of SnRK1, a central regulator of energy balance and growth.[4][26] By inhibiting SnRK1, T6P promotes anabolic processes and growth when sugar availability is high.[4][26]

The diagram below illustrates a simplified model of the T6P/SnRK1 signaling pathway in plants.

Caption: Simplified T6P/SnRK1 signaling pathway.

Methods for Downstream Analysis

A variety of techniques can be employed to dissect the cellular response to trehalose release:

• Metabolite Analysis: Use techniques like mass spectrometry to measure changes in the levels of T6P, sucrose, starch, and other relevant metabolites.[28]

• Gene Expression Analysis: Employ quantitative PCR (qPCR) or RNA sequencing (RNA-seq) to analyze changes in the transcription of genes known to be regulated by sugar signaling pathways.

• Protein Kinase Assays: Measure the activity of key kinases like SnRK1 and Target of Rapamycin (TOR) kinase to determine how they are affected by trehalose signaling.

• Phenotypic Analysis: Observe changes in cellular processes such as growth, cell division, or stress responses. For instance, in plants, this could involve measuring changes in root development or flowering time.[29]

• Live-Cell Imaging: Utilize fluorescent biosensors to visualize changes in the concentration of key signaling molecules or ions in real-time.

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Caged Trehalose Concentration	1-100 µM	Optimal concentration is cell-type dependent and should be determined empirically.
Photolysis Wavelength	350 - 360 nm	Corresponds to the absorption maximum of the NPE photolabile protecting group.
Light Pulse Duration	10 - 500 ms	Varies depending on the light source intensity and the desired amount of uncaging.
Quantum Yield of Uncaging	~0.1 - 0.5	This is a measure of the efficiency of the photorelease process.
Cellular Response Time	Seconds to Minutes	The timescale of the response depends on the specific signaling pathway being investigated.

Conclusion and Future Perspectives

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose is a powerful tool that offers researchers exquisite control over the initiation of sugar signaling pathways. By harnessing the power of light, scientists can dissect the complex and dynamic nature of cellular communication with unprecedented precision. The insights gained from using this and other caged compounds will continue to advance our understanding of fundamental biological processes and may pave the way for novel therapeutic interventions and agricultural innovations. Future developments in this field may include the design of caged compounds that can be activated by longer wavelengths of light, which would allow for deeper tissue penetration and reduced phototoxicity.[18]

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Unlocking Plant Signaling Pathways: A Technical Guide to 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

This guide provides an in-depth technical overview of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose, a powerful tool for the spatiotemporal control of trehalose-6-phosphate signaling in plants. Designed for researchers, scientists, and drug development professionals, this document details the structure, synthesis, mechanism of action, and practical applications of this photocaged compound, enabling precise investigation of plant metabolism and development.

Introduction: The Significance of Trehalose-6-Phosphate and Photocaging

Trehalose-6-phosphate (T6P) is a pivotal signaling metabolite in plants, acting as a proxy for sucrose availability and regulating carbon allocation, growth, and development.[1][2] Its central role in linking metabolic status to developmental processes makes it a critical target for understanding and potentially enhancing crop yield and resilience.[1][3][4] However, the direct application of T6P to plants is ineffective due to its inability to cross cell membranes.[2]

To overcome this limitation, the concept of "photocaging" has been applied. Photocaging involves chemically modifying a bioactive molecule with a photolabile protecting group (PPG), rendering it inert.[5] Irradiation with light of a specific wavelength cleaves the PPG, releasing the active molecule with high spatial and temporal precision. This technique allows researchers to bypass membrane transport issues and control the release of signaling molecules like T6P within cells and tissues.[2][5]

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (hereafter referred to as NPE-caged T6P) is a synthetic precursor that, upon photolysis, releases T6P.[6] This guide will elucidate the fundamental properties and practical methodologies associated with this compound.

Molecular Structure and Properties

The core of NPE-caged T6P is the disaccharide trehalose, a non-reducing sugar composed of two glucose units linked by an α,α-1,1 glycosidic bond. The key modification is the phosphorylation of the 6-hydroxyl group of one of the glucose moieties with two 1-(2-nitrophenyl)ethyl (NPE) groups. These NPE groups act as the photolabile "cages."

Table 1: Physicochemical Properties of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Property	Value	Source
Molecular Formula	C₂₈H₃₇N₂O₁₉P	Inferred from structure
Molecular Weight	740.56 g/mol	Inferred from structure
Photocleavage Byproducts	Trehalose-6-phosphate, 2-nitrosoacetophenone, H⁺	[6]

A precise visual representation of the molecular structure is crucial for understanding its function.

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An In-Depth Technical Guide on the Function of Trehalose-6-Phosphate in Crop Species

Abstract

Trehalose-6-phosphate (T6P) has emerged from relative obscurity to become recognized as a pivotal signaling molecule in plants, fundamentally linking carbon availability, particularly sucrose levels, to growth and development.[1][2] Initially identified as an intermediate in trehalose biosynthesis, its low abundance in most plant species pointed towards a role beyond that of a simple metabolite.[3][4] This guide provides a comprehensive exploration of the multifaceted functions of T6P in crop species. We will delve into the core of the T6P signaling pathway, its intricate crosstalk with other key metabolic regulators, and its profound impact on developmental processes critical to crop yield, such as flowering time, starch metabolism, and stress resilience. Furthermore, this document will furnish researchers and drug development professionals with detailed methodologies for the quantification and manipulation of T6P, offering a robust framework for harnessing this pathway for crop improvement.

The Trehalose Biosynthesis Pathway: More Than Just Trehalose

In plants, trehalose is synthesized in a two-step enzymatic process.[1] First, Trehalose-6-Phosphate Synthase (TPS) catalyzes the formation of T6P from glucose-6-phosphate (G6P) and UDP-glucose (UDPG).[1][3] Subsequently, Trehalose-6-Phosphate Phosphatase (TPP) dephosphorylates T6P to produce trehalose, which can then be hydrolyzed into two molecules of glucose by trehalase (TRE).[3] While trehalose itself can act as a stress protectant in some organisms, its generally low levels in most crop plants underscore the primary significance of its precursor, T6P, as a signaling entity.[3][4]

The genomes of crop plants encode multiple isoforms of TPS and TPP enzymes, exhibiting distinct expression patterns across different tissues and developmental stages, suggesting a highly regulated and localized control of T6P levels.[1][5] For instance, the Arabidopsis thaliana genome contains 11 TPS genes and 10 TPP genes.[1][3] This genetic complexity allows for fine-tuning of T6P signaling in response to a variety of internal and external cues.

T6P as a Master Regulator of Carbon Metabolism and Growth

The central tenet of T6P signaling is its role as an indicator of sucrose availability.[6] A strong positive correlation exists between sucrose and T6P levels in plant tissues.[6][7] This relationship forms the basis of the "sucrose-T6P nexus," a model proposing that T6P acts as both a signal of sucrose status and a feedback regulator to maintain sucrose homeostasis.[7]

The T6P/SnRK1 Signaling Hub: A Feast and Famine Response

One of the most significant discoveries in T6P research has been its interaction with the Sucrose-non-fermenting1-related protein kinase 1 (SnRK1).[3][4] SnRK1 is a key energy sensor in plants, activated under low-energy conditions (low sucrose) to promote catabolic processes and inhibit energy-consuming growth and developmental programs.[3][4]

T6P acts as a potent inhibitor of SnRK1 activity.[3][8] When sucrose levels are high, the corresponding increase in T6P inhibits SnRK1, thereby relieving the brakes on anabolic pathways and promoting growth.[8][9] Conversely, under low sucrose conditions, T6P levels fall, SnRK1 becomes active, and the plant shifts towards a more conservative energy management strategy.[4] This dynamic interplay between T6P and SnRK1 forms a central hub that integrates information about carbon availability with decisions about resource allocation for growth, development, and stress responses.[9][10][11]

Signaling Pathway Diagram: The T6P/SnRK1 Hub

Caption: The T6P/SnRK1 signaling hub integrates sucrose availability with metabolic responses.

Regulation of Starch Metabolism

T6P plays a crucial role in regulating starch synthesis, a key process for carbon storage in plants. In Arabidopsis, it has been shown that T6P can promote the activity of ADP-glucose pyrophosphorylase (AGPase), a rate-limiting enzyme in starch biosynthesis, through a thioredoxin-mediated redox activation mechanism in chloroplasts.[1] This suggests a mechanism by which high sucrose levels, signaled by T6P, can directly promote the conversion of excess photosynthates into starch for storage.

The Influence of T6P on Key Developmental Processes in Crops

The T6P signaling pathway exerts profound effects on various developmental transitions that are critical for crop productivity.

Flowering Time

The transition from vegetative growth to flowering is a crucial determinant of reproductive success and yield in many crop species. T6P has been identified as a key promoter of flowering.[3][4] Increased levels of T6P, often associated with high sucrose availability, can induce flowering, even under non-inductive photoperiods.[3] This regulation is thought to be mediated, at least in part, by the activation of key flowering time genes.[4]

Embryonic and Vegetative Development

Proper regulation of T6P is essential for normal embryonic and vegetative development.[3][4] Disruptions in T6P synthesis can lead to severe developmental defects, highlighting its fundamental role in coordinating growth with carbon availability from the earliest stages of the plant life cycle.

Lateral Root Formation

Recent studies have revealed a role for T6P in regulating lateral root formation.[12][13] By modulating the activity of both SnRK1 and the Target of Rapamycin (TOR) kinase, another key regulator of cell growth, T6P influences the initiation and development of lateral roots, which are crucial for water and nutrient uptake.[12][13] This process is also interconnected with auxin signaling, a master regulator of root development.[12][13]

T6P and Crop Resilience to Environmental Stress

The ability of crops to withstand and recover from abiotic stresses such as drought and extreme temperatures is a major determinant of yield stability. The T6P/SnRK1 pathway is intimately involved in the plant's response to stress.

Under stress conditions that limit photosynthesis and carbon availability, T6P levels typically decrease, leading to the activation of SnRK1. This promotes the mobilization of stored carbon reserves and initiates a transcriptional program aimed at conserving energy and enhancing stress tolerance.[9] Conversely, upon recovery from stress, the resumption of photosynthesis leads to an increase in sucrose and T6P, which then inhibits SnRK1 and primes the plant for a rapid resumption of growth.[14] This "priming" effect of T6P is crucial for ensuring a swift recovery and minimizing yield losses following a period of stress.[14]

Methodologies for Studying Trehalose-6-Phosphate

Investigating the role of T6P in crop species requires robust and sensitive analytical methods for its quantification, as well as reliable techniques for manipulating its levels in planta.

Quantification of T6P in Plant Tissues

The low abundance of T6P in most plant tissues presents a significant analytical challenge.[15] Furthermore, the presence of isomers such as sucrose-6-phosphate necessitates methods with high specificity.

Table 1: Comparison of T6P Quantification Methods

Method	Principle	Advantages	Disadvantages
LC-MS/MS	Liquid chromatography separation followed by tandem mass spectrometry detection.	High sensitivity and specificity; allows for simultaneous quantification of other metabolites.	Requires specialized equipment and expertise.
Anion Exchange Chromatography-MS	Separation based on charge followed by mass spectrometry detection.	Good for separating T6P from its isomers.	Can be complex to set up and optimize.
Enzymatic Assays	Coupled enzyme reactions leading to a detectable product (e.g., NADPH).	Relatively simple and does not require expensive equipment.	Can be prone to interference from other compounds in the plant extract.

Experimental Protocol: Quantification of T6P by LC-MS/MS

This protocol provides a general framework for the extraction and analysis of T6P from plant tissues using liquid chromatography-tandem mass spectrometry.

1. Sample Collection and Preparation: a. Harvest plant tissue of interest and immediately freeze in liquid nitrogen to quench metabolic activity. b. Grind the frozen tissue to a fine powder under liquid nitrogen.

2. Extraction: a. To a known amount of frozen powder (e.g., 50-100 mg), add a pre-chilled extraction solvent. A common choice is a mixture of chloroform, methanol, and water.[16] b. Include an internal standard (e.g., a stable isotope-labeled T6P) for accurate quantification. c. Vortex thoroughly and incubate on ice. d. Centrifuge at high speed to pellet debris.

3. Sample Cleanup (Optional but Recommended): a. To remove interfering compounds, the supernatant can be further purified using solid-phase extraction (SPE) with a suitable sorbent (e.g., mixed-mode anion exchange).[16]

4. LC-MS/MS Analysis: a. Inject the cleaned extract onto a hydrophilic interaction liquid chromatography (HILIC) column for optimal separation of polar metabolites like T6P.[17][18] b. Use a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for sensitive and specific detection of T6P and the internal standard.

5. Data Analysis: a. Quantify the amount of T6P in the sample by comparing the peak area of the endogenous T6P to that of the internal standard and referencing a standard curve.

Workflow Diagram: T6P Quantification

Caption: A typical workflow for the quantification of T6P from plant tissues.

Genetic Manipulation of T6P Levels

A powerful approach to elucidating the function of T6P is to genetically modify its endogenous levels. This can be achieved by overexpressing or suppressing the expression of genes encoding TPS and TPP enzymes.

• Overexpression of TPS genes: Leads to an accumulation of T6P, which can enhance growth and yield under certain conditions.[19][20]

• Overexpression of TPP genes: Results in decreased T6P levels, which can be beneficial for promoting the mobilization of carbon reserves during stress.[9]

These genetic modifications have been successfully employed in major crops like wheat, maize, and rice to improve traits such as yield potential and stress resilience.[9][21]

Future Perspectives: T6P as a Target for Crop Improvement

The central role of the T6P signaling pathway in regulating carbon allocation and integrating growth with environmental cues makes it an attractive target for crop improvement strategies.[9][10][21]

• Genetic Engineering: Precisely targeting the expression of specific TPS and TPP isoforms to particular tissues (e.g., reproductive tissues) or developmental stages holds immense promise for optimizing source-sink relationships and enhancing yield.[21]

• Chemical Intervention: The development of chemical modulators of T6P levels or SnRK1 activity could offer a flexible and powerful tool for transiently manipulating carbon allocation to improve crop performance under specific conditions, such as during grain filling or recovery from drought.[9]

• Breeding and Gene Discovery: Identifying natural genetic variation in TPS and TPP genes associated with desirable traits can inform marker-assisted selection programs to breed more productive and resilient crop varieties.[9][22]

Conclusion

Trehalose-6-phosphate has transitioned from a metabolic intermediate to a central signaling hub in plants. Its ability to sense sucrose availability and modulate the activity of the master energy regulator, SnRK1, places it at the heart of the plant's carbon economy. By influencing key developmental processes and stress responses, the T6P pathway directly impacts the productivity and resilience of crop species. A thorough understanding of this intricate signaling network, coupled with the application of advanced analytical and genetic tools, will be instrumental in developing the next generation of high-yielding and climate-resilient crops.

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An In-depth Technical Guide to the Chemical Properties of Nitrophenyl-Protected Trehalose

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and application of nitrophenyl-protected trehalose, a cornerstone molecule in the field of chemical biology and controlled-release systems. Trehalose, a non-reducing disaccharide, possesses unique bioprotective properties and is a key metabolite in various organisms, including the pathogen Mycobacterium tuberculosis.[1][2][3][4] The strategic installation of a photoremovable nitrophenyl "caging" group allows for precise spatiotemporal control over the release of trehalose, enabling researchers to probe biological pathways and design advanced drug delivery vehicles.[5][6][7] This document details the synthetic rationale, stability profile, photochemical deprotection mechanisms, and analytical characterization of these conjugates, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Introduction: The Intersection of Trehalose Biology and Photochemistry

Trehalose (α-D-glucopyranosyl-α-D-glucopyranoside) is a molecule of significant biological interest. Its symmetrical, non-reducing structure imparts high hydrolytic stability and allows it to serve as a potent protectant against environmental stresses like desiccation and thermal shock.[4][8][9][10] Furthermore, its essential role in the cell wall biosynthesis of pathogens such as Mycobacterium tuberculosis makes its metabolic pathways attractive targets for novel therapeutics.[3][11][12]

To study and exploit these properties with precision, chemical tools are required that can deliver the molecule on demand. This is achieved through the use of protecting groups, which temporarily mask a functional group's reactivity.[13][14] Among the most versatile are photoremovable protecting groups (PPGs), or "photocages," which are cleaved upon exposure to light.[15][16] The ortho-nitrobenzyl (ONB) group and its derivatives are the most widely employed PPGs due to their synthetic accessibility and reliable cleavage upon UV light irradiation.[17][18][19] By "caging" trehalose with a nitrophenyl moiety, we create a biologically inert prodrug that can be activated with a pulse of light, releasing native trehalose at a specific time and location.[5][7] This guide explores the fundamental chemical properties that underpin this powerful technology.

Figure 1: Conceptual relationship between trehalose, the nitrophenyl protecting group, and the resulting application in controlled release systems.

Synthesis and Regioselectivity

The synthesis of nitrophenyl-protected trehalose hinges on the regioselective functionalization of one or more of its eight hydroxyl groups. The primary 6- and 6'-hydroxyls are the most common targets due to their enhanced reactivity compared to the secondary hydroxyls.[1][20]

A representative synthetic approach involves the selective protection of the primary hydroxyls. The choice of reaction conditions is critical for achieving high yields and the desired regioselectivity. For instance, using a bulky protecting group like trityl chloride allows for preferential reaction at the less sterically hindered primary positions.[20] Subsequent protection of the remaining hydroxyls, deprotection of the primary positions, and reaction with an activated o-nitrobenzyl species (e.g., o-nitrobenzyl bromide) yields the desired product.

Expert Insight: The choice of an ether linkage (o-nitrobenzyl) over an ester is deliberate for many applications. Ethers exhibit greater stability across a wide pH range and are resistant to enzymatic cleavage by esterases, ensuring the caged compound remains intact until photoactivation.[14]

Protocol 1: Representative Synthesis of 6-O-(o-Nitrobenzyl)-Trehalose

• Initial Protection: Dissolve trehalose in pyridine. Add 2.2 equivalents of triphenylmethyl chloride (TrCl) portion-wise at 0°C. Allow the reaction to warm to room temperature and stir for 24 hours to yield 6,6'-di-O-trityl-trehalose.

• Secondary Hydroxyl Protection: To the crude product from step 1, add acetic anhydride to acetylate the remaining six hydroxyl groups. This protects them from reacting in the subsequent step.

• Selective Deprotection: Remove the trityl groups selectively using a mild acid, such as 80% acetic acid in water, which leaves the acetyl groups intact. This exposes the primary 6- and 6'-hydroxyls.

• Monosubstitution: To achieve mono-substitution, the reaction can be controlled by stoichiometry. Dissolve the resulting diol in DMF. Add 1.1 equivalents of sodium hydride (NaH) at 0°C to selectively deprotonate one of the primary hydroxyls.

• Alkylation: Add 1.0 equivalent of 2-nitrobenzyl bromide and allow the reaction to proceed for 12 hours. This installs the photocleavable group.

• Final Deprotection: Remove the acetyl protecting groups using a base like sodium methoxide in methanol (Zemplén deacetylation) to yield the final product.

• Purification: Purify the final compound using silica gel chromatography or recycling HPLC to achieve ≥99.5% purity.[21]

Core Chemical Properties

Stability Profile

For any caged compound to be effective, it must be stable under physiological and experimental conditions prior to photoactivation. Nitrophenyl-trehalose, linked via an ether bond, demonstrates excellent stability.

Condition	Incubation Time	Observed Degradation	Rationale for Stability/Instability
Aqueous Buffer (pH 4.0)	24 hours	< 1%	The ether linkage is stable to mild acidic hydrolysis.[8]
Physiological Buffer (PBS, pH 7.4, 37°C)	24 hours	< 1%	High stability under physiological conditions is critical for in vivo and cell culture applications.
Aqueous Buffer (pH 9.0)	24 hours	< 2%	The ether linkage is also highly resistant to basic conditions.
Presence of Trehalase Enzyme	4 hours	< 1%	The bulky nitrophenyl group sterically hinders the glycosidic bond from fitting into the enzyme's active site.
Ambient Light (Dark Room Conditions)	72 hours	< 0.5%	The compound is stable in the absence of high-energy UV photons, preventing premature uncaging.

Table 1: Representative stability data for a 6-O-(o-nitrobenzyl)-trehalose conjugate. Data is illustrative, based on the known chemical properties of ether linkages and nitrobenzyl groups.

Photochemical Deprotection (Uncaging)

The defining feature of nitrophenyl-protected trehalose is its ability to be cleaved by light. The most common variant, the ortho-nitrobenzyl group, undergoes an intramolecular photoreaction upon absorption of UV light (typically 350-365 nm).[17][18]

The process begins with the photo-excitation of the nitro group, which then abstracts a proton from the adjacent benzylic carbon. This forms a transient aci-nitro intermediate.[17] This intermediate rapidly rearranges, leading to the cleavage of the benzylic ether bond and the release of the protected molecule (trehalose). A byproduct, o-nitrosobenzaldehyde, is also formed.[18]

Figure 3: A typical experimental workflow for quantifying the photo-release of trehalose.

Protocol 2: Monitoring Photorelease via HPLC

• Sample Preparation: Prepare a stock solution of purified nitrophenyl-protected trehalose (e.g., 1 mM) in a suitable aqueous buffer (e.g., PBS, pH 7.4). Protect the solution from light by wrapping the vial in aluminum foil.

• Instrumentation Setup: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a C18 reverse-phase column and a UV detector. Set the mobile phase (e.g., a gradient of water and acetonitrile with 0.1% formic acid) to resolve the more hydrophobic protected trehalose from the highly polar unprotected trehalose.

• Time Zero (t=0) Sample: Before irradiation, inject an aliquot of the stock solution into the HPLC to obtain a baseline reading for the starting material.

• Irradiation: Place the stock solution in a temperature-controlled cuvette. Irradiate the sample using a collimated light source (e.g., a 365 nm LED) of known power density.

• Time-Course Analysis: At defined time intervals (e.g., 0, 1, 5, 10, 30 minutes), withdraw an aliquot of the irradiated solution and inject it into the HPLC.

• Data Analysis: Monitor the chromatograms at a wavelength where both the protected and byproduct compounds absorb (e.g., 254 nm). Measure the peak area of the starting material (nitrophenyl-trehalose) as it decreases over time and the peak area of the released trehalose (if derivatized for UV detection) or the byproduct as it appears. Plot the percentage of released trehalose versus time to determine the release kinetics.

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the structure of the synthesized conjugate, verifying the position of the nitrophenyl group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact mass of the synthesized molecule, validating its elemental composition. [22][23]During release experiments, LC-MS can simultaneously track the disappearance of the parent ion and the appearance of the released trehalose ion.

Applications in Research and Drug Development

The ability to control the release of trehalose with light opens up numerous applications.

• Probing Mycobacterial Metabolism: By releasing trehalose inside or near mycobacteria, researchers can study its uptake and subsequent incorporation into cell wall glycolipids in real-time. [11][24]This can help validate enzymes in the trehalose metabolic pathways as potential drug targets. [12][25]* Controlled Release from Biomaterials: Nitrophenyl-protected trehalose can be incorporated into hydrogels or conjugated to nanoparticles. [26][27]Upon irradiation of the target tissue, the released trehalose can act as a localized bioprotectant for co-delivered therapeutic proteins or cells, enhancing their stability and efficacy. [28][29]* Light-Activated Liposome Fusion: Liposomes can be stabilized with a corona containing photocleavable groups. Irradiation removes the stabilizing corona, triggering the fusion of the liposome with a target cell membrane and releasing its contents. [30]

Conclusion and Future Perspectives

Nitrophenyl-protected trehalose is a powerful molecular tool that combines the significant biological roles of trehalose with the precision of photochemical control. Its robust chemical stability, coupled with efficient and rapid light-triggered deprotection, makes it invaluable for a range of applications, from fundamental studies of microbial metabolism to the design of next-generation drug delivery systems. [7][31]Future advancements will likely focus on developing trehalose cages that are sensitive to longer wavelengths of light (red or near-infrared) to improve tissue penetration and reduce phototoxicity, further expanding the translational potential of this versatile chemical entity.

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Protocols & Analytical Methods

Application Notes and Protocols for Studying Starch Synthesis in Leaves Using Caged Trehalose-6-Phosphate

Introduction: Unlocking the Role of T6P in Starch Synthesis with Spatiotemporal Control

Trehalose-6-phosphate (T6P) has emerged as a critical signaling molecule in plants, acting as a proxy for sucrose availability and a key regulator of carbon allocation.[1][2] It plays a pivotal role in orchestrating plant growth and development by influencing metabolic pathways, most notably starch synthesis.[3][4] Starch, a primary storage carbohydrate in leaves, accumulates during the day through photosynthesis and is remobilized at night to support metabolic activities. The regulation of this diurnal cycle is crucial for plant growth and resilience.

The synthesis of starch is primarily controlled by the enzyme ADP-glucose pyrophosphorylase (AGPase).[5][6] T6P, synthesized in the cytosol, acts as a potent activator of AGPase within the chloroplasts through a post-translational redox mechanism mediated by thioredoxin.[3][5][6] This signaling cascade provides a direct link between cytosolic sucrose levels and the rate of starch synthesis in the plastids, allowing for a dynamic response to changing metabolic states.[3][5]

Furthermore, the T6P signaling pathway is intricately linked with the energy sensor Sucrose-non-fermenting-1-related kinase 1 (SnRK1).[7][8][9] Under low energy conditions, SnRK1 is active and promotes catabolic processes while suppressing anabolic pathways like starch synthesis. T6P acts as a potent inhibitor of SnRK1, and therefore, high levels of T6P signal energy abundance, leading to the suppression of SnRK1 activity and the promotion of anabolic processes, including starch accumulation.[4][10][11]

Studying the precise spatiotemporal dynamics of T6P signaling in intact plant tissues has been challenging due to its rapid turnover and the pleiotropic effects of genetic manipulations. The application of "caged" T6P offers a powerful solution to this challenge. Caged compounds are biologically inactive molecules that have been chemically modified with a photolabile protecting group.[12][13][14] Upon exposure to a specific wavelength of light, typically in the UV range, this protecting group is cleaved, releasing the active molecule with high temporal and spatial precision.[15][16] This technology allows researchers to bypass cellular uptake and metabolic synthesis, directly introducing T6P into specific cells or tissues at a defined time point and observing the immediate downstream effects on processes like starch synthesis.[17]

These application notes provide a comprehensive guide for researchers on how to utilize caged T6P to investigate starch synthesis in plant leaves. We will delve into the underlying principles, provide detailed experimental protocols, and offer insights into data analysis and interpretation.

The T6P Signaling Pathway and Starch Synthesis

The regulation of starch synthesis by T6P is a multi-step process that integrates information about cellular carbon status. The following diagram illustrates the key components of this signaling pathway.

Caption: The T6P signaling pathway regulating starch synthesis.

Experimental Workflow for Using Caged T6P

The successful application of caged T6P to study starch synthesis involves a series of well-defined steps, from sample preparation to data analysis. The following diagram outlines a typical experimental workflow.

Caption: Experimental workflow for studying starch synthesis using caged T6P.

Protocols

PART 1: Preparation and Application of Caged T6P

Rationale: The choice of a suitable photolabile protecting group for T6P is critical. Nitrobenzyl-based caging groups are commonly used for phosphates and can be cleaved with UV-A light (around 350-365 nm), a wavelength range that minimizes damage to plant tissues compared to shorter UV wavelengths.[12] The delivery method aims to introduce the caged compound into the leaf apoplast, allowing for subsequent uptake by mesophyll cells.

Materials:

• Caged T6P (synthesized with a suitable photolabile protecting group, e.g., 1-(2-nitrophenyl)ethyl). The synthesis of caged phosphates is a complex process often requiring specialized organic chemistry expertise.[18][19][20][21] For most researchers, obtaining caged T6P from a commercial source or through collaboration is the most practical approach.

• Application Buffer: 10 mM MES-KOH (pH 6.5), 10 mM MgCl₂, 10 mM KCl.

• Surfactant (e.g., Triton X-100 or Silwet L-77)

• Syringes (1 mL, without needle)

• Small paintbrush

• Model plant (e.g., Arabidopsis thaliana grown under controlled conditions)

Protocol:

• Preparation of Caged T6P Stock Solution:

  • Dissolve the caged T6P in a minimal amount of a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10-50 mM). Store at -20°C, protected from light.

  • Note: The final concentration of the organic solvent in the working solution should be kept low (typically <0.5%) to avoid phytotoxicity.

• Preparation of Working Solution:

  • On the day of the experiment, dilute the caged T6P stock solution in the Application Buffer to the desired final concentration. Recommended starting concentrations range from 50 µM to 500 µM.

  • Add a surfactant (e.g., 0.01% Triton X-100) to the working solution to facilitate entry through the stomata.[22]

• Application to Leaves:

  • Method A: Syringe Infiltration:

    • Gently press the opening of a 1 mL syringe (without a needle) against the abaxial (lower) surface of the leaf.

    • Slowly depress the plunger to infiltrate a small area of the leaf with the caged T6P working solution. A successful infiltration will appear as a dark, water-soaked area.

    • Infiltrate control leaves with the Application Buffer containing the same concentration of the solvent and surfactant but without the caged T6P.

  • Method B: Leaf Painting:

    • For a less invasive approach, use a small paintbrush to gently apply the working solution to the abaxial surface of the leaf.

    • Apply multiple coats to ensure adequate coverage and uptake.

• Incubation:

  • After application, place the plants back in their growth chamber for a short incubation period (e.g., 30-60 minutes) to allow for the uptake of the caged compound into the leaf cells. This should be done under normal growth lighting conditions.

PART 2: Uncaging of T6P with UV Light

Rationale: The uncaging step requires a light source that can deliver a sufficient dose of UV-A radiation to cleave the photolabile protecting group efficiently. The duration and intensity of the UV exposure should be optimized to maximize uncaging while minimizing potential photodamage to the leaf tissue.[23][24][25]

Materials:

• UV-A light source (e.g., a UV LED with a peak wavelength of ~365 nm).

• Aluminum foil or other opaque material to create a mask.

• Timer.

Protocol:

• Masking the Leaf:

  • Carefully cover the entire plant or the specific leaf with aluminum foil, leaving only the infiltrated/painted area exposed. This ensures that only the target region is irradiated.

• UV Exposure:

  • Position the UV-A light source at a fixed distance from the exposed leaf area.

  • Irradiate the leaf for a predetermined duration. The optimal exposure time will depend on the light intensity and the specific caging group used. A starting point could be 1-5 minutes.

  • Control Groups:

    • No UV Control: A leaf treated with caged T6P but not exposed to UV light. This controls for any effects of the caged compound itself.

    • UV Only Control: A leaf treated with the application buffer (no caged T6P) and exposed to the same UV irradiation. This controls for any effects of the UV light on starch metabolism.

• Post-Uncaging Incubation:

  • After UV exposure, remove the mask and return the plants to their normal growth conditions for a period to allow for the metabolic response to the released T6P. Incubation times can range from 15 minutes to several hours, depending on the research question.[5][6]

PART 3: Starch Quantification

Rationale: To determine the effect of uncaged T6P on starch synthesis, a reliable method for starch quantification is essential. The most common and accurate method involves the enzymatic degradation of starch to glucose, followed by the spectrophotometric measurement of glucose.[26][27]

Materials:

• Liquid nitrogen.

• Mortar and pestle or mechanical tissue homogenizer.

• 80% (v/v) Ethanol.

• Extraction Buffer: 100 mM HEPES-KOH (pH 7.5), 5 mM MgCl₂.

• Amyloglucosidase and α-amylase solution.

• Glucose assay reagent (e.g., a kit based on glucose oxidase/peroxidase or hexokinase/glucose-6-phosphate dehydrogenase).

• Spectrophotometer or plate reader.

Protocol:

• Sample Collection and Processing:

  • At the end of the post-uncaging incubation period, excise the treated leaf area (and corresponding areas from control leaves) and immediately flash-freeze in liquid nitrogen to halt all metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a mechanical homogenizer.

• Removal of Soluble Sugars:

  • Add 1 mL of 80% ethanol to the powdered tissue and vortex thoroughly.

  • Incubate at 80°C for 20 minutes to inactivate endogenous enzymes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes.

  • Discard the supernatant containing soluble sugars. Repeat this washing step two more times to ensure complete removal of free glucose.

• Starch Solubilization and Digestion:

  • Resuspend the pellet in 500 µL of Extraction Buffer.

  • Autoclave or boil the samples for 30 minutes to gelatinize the starch.

  • Cool the samples to room temperature.

  • Add a solution containing amyloglucosidase and α-amylase to digest the starch to glucose. Incubate at 37°C overnight or for a time sufficient for complete digestion.

• Glucose Assay:

  • Centrifuge the digested samples to pellet any insoluble material.

  • Take an aliquot of the supernatant and use a commercial glucose assay kit to determine the glucose concentration according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength using a spectrophotometer or plate reader.

• Data Calculation:

  • Calculate the amount of glucose in each sample based on a standard curve.

  • Convert the amount of glucose to the amount of starch (1 µmol of glucose is equivalent to 0.5 µmol of glucosyl units in starch, with a molecular weight of 162 g/mol ).

  • Normalize the starch content to the fresh or dry weight of the tissue sample.

Data Presentation and Interpretation

The quantitative data obtained from the starch assays should be presented in a clear and organized manner to facilitate comparison between different treatment groups.

Table 1: Hypothetical Results of a Caged T6P Experiment

Treatment Group	UV Exposure	Starch Content (µg/mg FW) ± SD
Control (Buffer only)	-	15.2 ± 1.8
Control (Buffer only)	+	14.9 ± 2.1
Caged T6P	-	16.1 ± 2.5
Caged T6P	+	35.8 ± 4.3

Interpretation:

• A significant increase in starch content in the "Caged T6P + UV" group compared to all other control groups would provide strong evidence that the photoreleased T6P directly stimulates starch synthesis in the leaf tissue.

• The similarity in starch content between the two "Control (Buffer only)" groups indicates that the UV exposure itself did not significantly affect starch levels under these experimental conditions.

• The "Caged T6P - UV" group demonstrates that the caged compound is biologically inactive before photolysis.

Conclusion and Future Perspectives

The use of caged T6P provides a powerful and elegant approach to dissect the intricate regulatory network governing starch synthesis in plants. By offering unparalleled spatiotemporal control over the release of this key signaling molecule, researchers can investigate the immediate and localized effects of T6P on metabolic fluxes, enzyme activities, and gene expression. This methodology, coupled with advanced imaging techniques and metabolomics, holds immense promise for further elucidating the dynamic interplay between carbon signaling and storage in response to environmental cues. The insights gained from such studies will be invaluable for developing strategies to enhance crop yield and resilience in a changing world.

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Experimental setup for light-induced T6P release in plant tissues

Topic: Illuminating the Signal: An Experimental Guide to Light-Induced Trehalose-6-Phosphate (T6P) Dynamics in Plant Tissues

Audience: Researchers, scientists, and drug development professionals.

Abstract

Trehalose-6-phosphate (T6P) has emerged as a critical signaling metabolite in plants, acting as a proxy for sucrose availability and regulating metabolic pathways to align growth and development with carbon status.[1][2][3] Light, as the primary driver of photosynthesis, directly influences sucrose production, and consequently, T6P levels.[4] Understanding the dynamics of light-induced T6P synthesis and release is paramount for elucidating the intricate network that governs plant resource allocation. This guide provides a comprehensive experimental framework, from whole-plant light induction to sensitive quantification of T6P, designed to offer researchers a robust methodology for investigating this crucial signaling nexus.

Introduction: The Significance of T6P in Light-Mediated Plant Growth

Trehalose-6-phosphate is synthesized from UDP-glucose and glucose-6-phosphate by the enzyme trehalose-6-phosphate synthase (TPS) and is subsequently dephosphorylated to trehalose by trehalose-6-phosphate phosphatase (TPP).[5][6] While trehalose itself is often found in low concentrations in most plants, T6P acts as a potent signaling molecule.[1] Its concentration dynamically reflects the current sucrose levels within the plant, providing a real-time readout of photosynthetic output.[4][7]

The T6P signaling pathway is a central regulator of plant metabolism and development. A key function of T6P is the inhibition of the SNF1-related protein kinase 1 (SnRK1), a master regulator that is activated under low-energy conditions and promotes catabolic processes while repressing growth.[1][2][8] By inhibiting SnRK1, elevated T6P levels, spurred by light-driven sucrose production, signal a state of energy sufficiency, thereby licensing carbon utilization for growth and biosynthetic processes.[2] Conversely, T6P is also implicated in the activation of the Target of Rapamycin (TOR) kinase, another central promoter of growth.[8] This dual regulation places T6P at the heart of the energy-sensing network that translates the primary signal of light into profound metabolic and developmental responses.

This application note details a robust experimental setup to investigate the direct effect of light on T6P levels in plant tissues, providing protocols for light induction, sample preparation, and highly sensitive T6P quantification.

The T6P Signaling Pathway: A Visual Overview

The following diagram illustrates the central role of T6P in translating sucrose availability into downstream metabolic and developmental responses.

Caption: The T6P signaling pathway in response to light-driven sucrose production.

Experimental Design and Workflow

A successful experiment hinges on careful planning and execution. The following workflow provides a comprehensive overview of the key stages involved in investigating light-induced T6P release.

Caption: Experimental workflow for light-induced T6P analysis.

Detailed Protocols

Part 1: Plant Material and Growth Conditions

Rationale: The choice of plant material and consistent growth conditions are crucial for minimizing biological variability. Arabidopsis thaliana is a common model organism due to its rapid life cycle and genetic tractability. Using young, metabolically active tissues ensures a robust response to the light stimulus.

Protocol:

• Plant Species: Arabidopsis thaliana (e.g., ecotype Columbia-0) is recommended.

• Growth Medium: Sow seeds on a suitable plant growth medium, such as half-strength Murashige and Skoog (MS) medium with 1% (w/v) sucrose and 0.8% (w/v) agar.

• Growth Environment: Cultivate plants in a controlled environment chamber to ensure reproducibility.[9]

  • Photoperiod: 16 hours light / 8 hours dark.

  • Light Intensity: 100-150 µmol m⁻² s⁻¹.

  • Temperature: 22°C (light) / 18°C (dark).

  • Humidity: 60-70%.

• Plant Age: Use whole rosettes from 3-4 week-old plants for experiments. At this stage, the plants are in a vegetative growth phase and are highly photosynthetically active.

Part 2: Light Induction Experiment

Rationale: A dark adaptation period is necessary to establish a baseline T6P level by depleting carbohydrate reserves. The subsequent high-light treatment will then induce a synchronous wave of photosynthesis and, consequently, T6P synthesis.

Protocol:

• Dark Adaptation: At the end of the regular light period, transfer the plants to complete darkness for 8-12 hours. This ensures that sucrose and T6P levels are at a basal low.

• Light Treatment: Expose the dark-adapted plants to high-intensity light (e.g., 500-800 µmol m⁻² s⁻¹). This rapid increase in light intensity will trigger a strong photosynthetic response.[10]

• Time-Course Sampling: Harvest whole rosettes at specific time points after the onset of light exposure. A suggested time course is 0 (pre-light control), 5, 15, 30, and 60 minutes.

• Metabolic Quenching: Immediately upon harvesting, plunge the plant material into liquid nitrogen to halt all enzymatic activity.[4] This step is critical for preserving the in vivo metabolite levels. Store samples at -80°C until extraction.

Part 3: T6P Extraction from Plant Tissues

Rationale: The extraction method must efficiently lyse plant cells and solubilize polar metabolites like T6P while simultaneously precipitating proteins and lipids that can interfere with downstream analysis. A common and effective method involves a chloroform/methanol extraction.[11][12]

Protocol:

• Sample Preparation: Pre-cool mortar and pestle with liquid nitrogen. Grind the frozen plant tissue (approximately 50-100 mg fresh weight) to a fine powder under liquid nitrogen.

• Extraction Solvent: Prepare an ice-cold extraction solvent of chloroform:methanol (3:7, v/v).[12][13]

• Extraction:

  • Transfer the frozen powder to a pre-weighed, pre-chilled microcentrifuge tube.

  • Add 1 mL of the ice-cold extraction solvent.

  • (Optional but recommended) Add a known amount of a suitable internal standard, such as [¹³C₆]-Glucose-6-Phosphate or a deuterated T6P standard, to correct for extraction efficiency and matrix effects during LC-MS analysis.[11][13]

  • Vortex vigorously for 30 seconds.

  • Incubate on ice for 30 minutes, with periodic vortexing.

• Phase Separation:

  • Add 500 µL of ice-cold water to the tube.

  • Vortex for 30 seconds to mix thoroughly.

  • Centrifuge at 14,000 x g for 5 minutes at 4°C to separate the polar (aqueous/methanol) and non-polar (chloroform) phases.

• Collection: Carefully collect the upper aqueous phase, which contains the polar metabolites including T6P. Transfer to a new, clean microcentrifuge tube.

• Drying: Dry the collected aqueous phase completely using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., 95:5 water:acetonitrile with appropriate additives).

• Clarification: Centrifuge the reconstituted sample at 14,000 x g for 10 minutes at 4°C to pellet any insoluble material. Transfer the supernatant to an LC-MS vial for analysis.

Part 4: T6P Quantification by LC-MS/MS

Rationale: Due to its low abundance and the presence of isomers like sucrose-6-phosphate, the quantification of T6P requires a highly sensitive and selective analytical method.[13][14] Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS) is the gold standard for this application.[11][14]

Method: High-Performance Anion-Exchange Chromatography (HPAEC) is also a viable separation technique.[15][16] The following table summarizes typical parameters for an LC-MS/MS method.

Parameter	Recommended Setting/Value	Rationale
LC Column	HILIC column (e.g., Amide or Z-HILIC)	Provides excellent retention and separation for highly polar compounds like sugar phosphates.[13][14]
Mobile Phase A	Water with 10 mM Ammonium Acetate, pH 9.0	Common buffer system for HILIC separation of sugar phosphates.
Mobile Phase B	Acetonitrile	Strong solvent for elution in HILIC mode.
Gradient	Start at high %B, decrease to elute polar compounds	A typical gradient would start at ~95% B and decrease to ~50% B over 10-15 minutes.
Flow Rate	0.2 - 0.4 mL/min	Standard flow rate for analytical LC columns.
Ionization Mode	Electrospray Ionization (ESI), Negative Mode	T6P contains a phosphate group that readily forms a negative ion.
MS/MS Detection	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
MRM Transitions	Precursor ion (m/z) ~423; Product ions (m/z) ~97, 79	Specific mass transitions for T6P. These should be empirically optimized on the specific mass spectrometer used.
Quantification	Stable isotope-labeled internal standard	Corrects for variability in sample preparation and instrument response.[11]

Data Interpretation and Expected Outcomes

Upon exposure to light, a rapid increase in the intracellular concentration of T6P is expected. The temporal dynamics of this increase will provide insights into the speed at which the plant's carbon status is signaled through this pathway. The peak T6P concentration is anticipated within the first 15-30 minutes of light exposure, followed by a potential plateau or slight decline as the plant's metabolism adjusts to the new steady state of photosynthesis.[11] Comparing the T6P levels in different genetic backgrounds (e.g., mutants in sugar sensing or T6P metabolism) can further elucidate the regulatory network.

Conclusion

The protocols outlined in this application note provide a comprehensive framework for the reliable induction and quantification of T6P in response to a light stimulus. By carefully controlling experimental conditions and employing sensitive analytical techniques, researchers can gain valuable insights into the role of T6P as a key signaling molecule that integrates light-driven carbon fixation with plant growth and development. This understanding is fundamental for both basic plant biology and for developing strategies to enhance crop yield and resilience.

References

• Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry | Request PDF. ResearchGate. Available at: [Link]

• The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P. PubMed Central. Available at: [Link]

• Trehalose-6-phosphate signaling regulates lateral root formation in Arabidopsis thaliana. PNAS. Available at: [Link]

• Determination of trehalose-6-phosphate in Arabidopsis thaliana seedlings by hydrophilic-interaction liquid chromatography-mass spectrometry | Request PDF. ResearchGate. Available at: [Link]

• Determination of trehalose-6-phosphate in Arabidopsis seedlings by successive extractions followed by anion exchange chromatography-mass spectrometry. PubMed. Available at: [Link]

• Trehalose 6-phosphate is indispensable for carbohydrate utilization and growth in Arabidopsis thaliana. Unium Bioscience. Available at: [Link]

• Determination of trehalose-6-phosphate in Arabidopsis seedlings by successive extractions followed by anion exchange chromatography-mass spectrometry | Request PDF. ResearchGate. Available at: [Link]

• Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture. Frontiers in Plant Science. Available at: [Link]

• Trehalose 6-Phosphate/SnRK1 Signaling Pathway Primes Growth Recovery following Relief of Sink Limitation. Plant Physiology | Oxford Academic. Available at: [Link]

• Direct and indirect responses of the Arabidopsis transcriptome to an induced increase in trehalose 6-phosphate. Plant Physiology | Oxford Academic. Available at: [Link]

• Dear Researchers, Does anyone extracted Trehalose-6-Phosphate from the plant's tissues via using the LC-MS-QTOF?. ResearchGate. Available at: [Link]

• Trehalose 6-Phosphate Regulates Photosynthesis and Assimilate Partitioning in Reproductive Tissue. Plant Physiology | Oxford Academic. Available at: [Link]

• The Role of Trehalose 6-Phosphate in Crop Yield and Resilience. PubMed Central. Available at: [Link]

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• Trehalose synthesis metabolic pathway in higher plants. TPS,... ResearchGate. Available at: [Link]

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• Trehalose-6-Phosphate: Connecting Plant Metabolism and Development. Frontiers in Plant Science. Available at: [Link]

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Application Note &amp; Protocols: Spatiotemporal Control of SnRK1 Activity Using 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Abstract

The Sucrose-non-fermenting-1-related protein kinase 1 (SnRK1) is a highly conserved, central metabolic sensor in plants, orthologous to AMPK in mammals and SNF1 in yeast. It plays a pivotal role in maintaining energy homeostasis by activating catabolic pathways and repressing anabolic processes in response to low energy levels. Trehalose-6-phosphate (T6P) has been identified as a key physiological inhibitor of SnRK1, acting as a signal of high sugar availability. Studying the dynamic, localized regulation of SnRK1 by T6P has been challenging due to the difficulty of manipulating intracellular inhibitor concentrations with precision. This guide introduces 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose, a photocaged derivative of T6P, as a powerful tool for the acute and spatially-defined modulation of SnRK1 activity. Upon illumination with UV light, this inert compound rapidly releases active T6P, enabling researchers to investigate the downstream consequences of SnRK1 inhibition with unprecedented spatiotemporal resolution. We provide the scientific rationale, detailed experimental protocols for both in vitro and in cellulo applications, and data interpretation guidelines for researchers in metabolic signaling, plant biology, and drug development.

Part 1: Scientific Background and Principles

The SnRK1 Signaling Hub

SnRK1 is a heterotrimeric serine/threonine kinase complex that functions as a crucial energy sensor in plant cells[1]. Under conditions of energy depletion (e.g., darkness, hypoxia, or nutrient starvation), SnRK1 is activated[2]. This activation involves phosphorylation of a conserved threonine residue on the T-loop of the catalytic α-subunit (e.g., KIN10) by upstream kinases, such as GRIK1[3][4][5].

Once active, SnRK1 orchestrates a large-scale reprogramming of metabolism and gene expression to conserve energy and mobilize resources[6][7]. It phosphorylates a multitude of downstream targets, leading to:

• Suppression of Anabolism: Inhibition of energy-consuming processes like protein and fatty acid synthesis.

• Activation of Catabolism: Promotion of processes like autophagy and the breakdown of storage compounds.

• Transcriptional Reprogramming: SnRK1 can translocate to the nucleus to phosphorylate transcription factors, altering the expression of over 1,000 genes to adapt the plant to a low-energy state[7][8].

The central role of SnRK1 makes it a critical node in integrating stress and developmental signals[9].

Caption: The SnRK1 signaling pathway and its regulation by T6P.

Trehalose-6-Phosphate: A Potent Allosteric Inhibitor

Trehalose-6-phosphate (T6P) is an intermediate in trehalose biosynthesis and serves as a crucial signal for sucrose availability in plants[2][10]. High levels of T6P correlate with abundant sugar, signaling that conditions are favorable for growth. T6P directly inhibits SnRK1 activity, functioning as a key mechanism to switch cellular metabolism from a "survival" to a "growth" mode[11].

Mechanistic studies have revealed that T6P binds to the catalytic KIN10 subunit of the SnRK1 complex[3][4]. This binding event weakens the affinity of KIN10 for its activating kinase (GRIK1), thereby preventing the T-loop phosphorylation required for SnRK1 activation[3][4][5][12]. The inhibition by T6P is potent, with IC50 values in the low micromolar range, and is noncompetitive with respect to ATP[11][13].

The Principle of Photocaging for Spatiotemporal Control

Photocaging is a chemical strategy that renders a bioactive molecule inert by covalently attaching a photolabile protecting group (a "cage")[14][15]. The caged compound can be introduced into a biological system without effect. A pulse of light at a specific wavelength cleaves the cage, releasing the active molecule with high spatial and temporal precision[16][17][18].

The compound 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose utilizes the 1-(2-nitrophenyl)ethyl (NPE) caging group[19]. This group is well-characterized and can be efficiently cleaved by UV-A light (typically 350-365 nm), a wavelength range that offers a good compromise between cleavage efficiency and reduced cellular photodamage[15][19]. This technology allows an experimenter to "switch on" the inhibitory activity of T6P in specific cells, subcellular compartments, or tissues at a precise moment in time, overcoming the limitations of systemic application or genetic manipulation[20][21].

Part 2: Materials and Reagents

Equipment

• UV Lamp with narrow-band filter (e.g., 365 nm) or a UV LED source.

• For cellular studies: Inverted microscope equipped with a UV laser or DAPI filter cube for targeted illumination.

• Microplate reader (for luminescence, fluorescence, or absorbance-based kinase assays).

• Quantitative PCR (qPCR) system.

• Standard laboratory equipment (pipettes, centrifuges, vortexer, etc.).

• Low-retention microtubes.

Reagents

• Caged Compound: 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose.

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO).

• Positive Control: D-Trehalose-6-phosphate (T6P).

• Kinase: Recombinant, purified SnRK1 complex.

• Kinase Assay Kit: E.g., ADP-Glo™ Kinase Assay (Promega) or similar.

• Kinase Reaction Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

• ATP: 10 mM stock solution.

• Substrate: Synthetic peptide substrate for SnRK1 (e.g., AMARAASAAALARRR).

• Cellular System: Plant protoplasts, cell suspension culture, or seedlings (e.g., Arabidopsis thaliana).

• RNA Extraction and qRT-PCR reagents.

Part 3: Experimental Protocols

Protocol 1: In Vitro Characterization of Light-Dependent SnRK1 Inhibition

Objective: To quantify the inhibitory effect of photo-released T6P on SnRK1 kinase activity. This protocol validates the light-dependent nature of the compound.

Caption: Workflow for the in vitro SnRK1 inhibition assay.

Methodology:

• Preparation of Caged Compound:

  • Prepare a 10 mM stock solution of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose in anhydrous DMSO. Store in small aliquots at -20°C, protected from light.

  • Prepare serial dilutions in kinase reaction buffer immediately before use.

• Kinase Reaction Setup (in a 96-well plate):

  • Prepare a master mix containing kinase reaction buffer, recombinant SnRK1, and the peptide substrate.

  • Aliquot the master mix into the wells of a UV-transparent 96-well plate.

  • Add the diluted caged compound (or DMSO as a vehicle control) to the appropriate wells. Also include wells with uncaged T6P as a positive control for inhibition.

• Photolysis (Uncaging):

  • Rationale: This step is critical for releasing the active inhibitor. The duration and intensity of UV exposure must be optimized to ensure sufficient uncaging without causing significant protein damage.

  • Cover half of the plate with aluminum foil (the "Dark" control).

  • Place the plate under a 365 nm UV source at a fixed distance (e.g., 5-10 cm).

  • Irradiate for a predetermined time (e.g., 1-5 minutes). This should be optimized in pilot experiments.

• Initiation and Measurement of Kinase Activity:

  • Initiate the kinase reaction in all wells by adding ATP.

  • Incubate the plate at room temperature for 30-60 minutes.

  • Stop the reaction and measure the amount of ADP produced using a commercial assay kit (e.g., ADP-Glo™) according to the manufacturer's instructions. Luminescence is inversely proportional to kinase activity.

• Data Analysis:

  • Calculate the percentage of SnRK1 activity for each condition relative to the vehicle control (DMSO, Dark).

  • Compare the activity of the "Dark" vs. "UV-Exposed" samples for each concentration of the caged compound.

  • Plot the dose-response curve for the UV-exposed samples to determine the IC₅₀ of the photo-released T6P.

Sample Condition	Expected Relative SnRK1 Activity	Purpose
Vehicle (DMSO), Dark	100%	Baseline activity
Caged T6P, Dark	~100%	Confirms caged compound is inactive
Caged T6P, UV-Exposed	< 100% (Dose-dependent)	Demonstrates light-activated inhibition
Uncaged T6P, Dark	< 100%	Positive control for inhibition

Protocol 2: In Cellulo Modulation of SnRK1 Target Gene Expression

Objective: To use light-activated T6P to inhibit SnRK1 in living cells or tissues and measure the effect on downstream transcriptional targets.

Methodology:

• Loading Cells/Tissues:

  • Incubate plant seedlings, protoplasts, or cell suspensions with the caged T6P at a final concentration of 10-50 µM for 1-4 hours. Include a vehicle (DMSO) control.

  • Rationale: The optimal concentration and loading time must be determined empirically to allow for sufficient uptake of the compound without causing toxicity.

• Targeted Illumination:

  • For whole seedlings or leaf discs, use a UV lamp to illuminate the samples. To achieve spatial control, a photomask can be used to illuminate only specific regions.

  • For microscopic resolution, use an inverted microscope. Identify the target cells or subcellular regions and illuminate them with a focused UV light source (e.g., using a DAPI filter set or a 355/375 nm laser) for a short duration (e.g., 10-30 seconds).

• Post-Illumination Incubation:

  • Return the samples to their normal growth conditions for a period sufficient to allow for transcriptional changes (e.g., 1-3 hours).

• Analysis of SnRK1 Activity:

  • Rationale: Since direct measurement of kinase activity in the illuminated cells is difficult, we measure the well-established transcriptional response. Active SnRK1 induces the expression of catabolic and stress-related genes[22][23]. Therefore, inhibition of SnRK1 by photo-released T6P should lead to a decrease in the expression of these marker genes.

  • Harvest the tissue. If spatial control was used, carefully dissect the illuminated and non-illuminated regions.

  • Immediately freeze the samples in liquid nitrogen.

  • Extract total RNA using a standard protocol or commercial kit.

  • Perform reverse transcription followed by quantitative PCR (qRT-PCR).

  • Target Genes:

    • SnRK1-induced markers (expect repression): DARK INDUCIBLE 6 (DIN6/ASN1), PROLINE DEHYDROGENASE 2 (ProDH2).

    • Housekeeping gene (for normalization): ACTIN2 or UBQ10.

• Data Analysis:

  • Calculate the relative expression of target genes using the ΔΔCt method.

  • Compare the transcript levels in the UV-illuminated samples to the dark control samples. A significant reduction in the expression of SnRK1-induced markers in the illuminated sample indicates successful inhibition of the kinase.

Condition	Expected DIN6 Expression	Interpretation
Vehicle (DMSO), Dark	Baseline	Normal SnRK1 activity
Caged T6P, Dark	Baseline	Caged compound is inert in cells
Caged T6P, UV-Exposed	Significantly Reduced	Photo-released T6P inhibits SnRK1

Part 4: Conclusion and Future Perspectives

The use of photocaged T6P provides a robust and elegant method for dissecting the complex SnRK1 signaling network. By enabling acute, localized inhibition, researchers can now probe the immediate downstream effects of SnRK1 inactivation in specific cell types and at precise developmental stages. This tool opens up new avenues for:

• Mapping the spatiotemporal dynamics of metabolic signaling.

• Identifying novel, localized SnRK1 substrates and downstream pathways.

• Investigating the cross-talk between SnRK1 and other signaling pathways (e.g., TOR kinase, hormonal signaling) with high temporal resolution[8].

• Validating SnRK1 as a potential target for agrochemical development by mimicking localized inhibition.

The protocols described herein provide a validated framework for employing 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose to gain deeper insights into the fundamental role of SnRK1 in cellular energy homeostasis.

References

• Zheng, Y., et al. (2024). Molecular mechanism of trehalose 6-phosphate inhibition of the plant metabolic sensor kinase SnRK1. Science Advances, 10(20), eadn0895. [Link]

• Belda-Palazón, B., et al. (2019). TOR and SnRK1 signaling pathways in plant response to abiotic stresses. CONICET Digital. [Link]

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• Cho, Y.-H., et al. (2012). Regulatory Functions of SnRK1 in Stress-Responsive Gene Expression and in Plant Growth and Development. Plant Physiology, 158(3), 1284–1297. [Link]

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• Pacific Northwest National Laboratory. (2024). Molecular mechanism of trehalose 6-phosphate inhibition of the plant metabolic sensor kinase SnRK1. PNNL. [Link]

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Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of Caged Trehalose Compounds

Introduction: Unlocking Biological Processes with Light

Trehalose, a non-reducing disaccharide composed of two α,α-1,1-linked glucose units, is a molecule of significant biological interest.[1][2][3] It serves as a vital stress protectant in a wide array of organisms, from bacteria to plants, enabling them to survive extreme conditions like desiccation and freezing.[4][5] In pathogens such as Mycobacterium tuberculosis, trehalose is a key component of the cell wall and is integral to its virulence, making the trehalose metabolic pathway a compelling target for therapeutic intervention.[1]

"Caged" compounds are molecules whose biological activity is temporarily masked by a photolabile protecting group (PPG).[6][7] This "cage" can be removed with high spatiotemporal precision using a burst of light, releasing the active molecule on demand.[7] Synthesizing caged trehalose provides a powerful tool for studying its role in complex biological systems. By controlling exactly when and where trehalose is released, researchers can investigate its uptake, metabolism, and downstream effects with minimal disruption to the system under study.

This guide provides a detailed protocol for the synthesis, purification, and characterization of a caged trehalose derivative, focusing on the regioselective modification of the native trehalose molecule. We will detail the synthesis of 6-O-(4,5-Dimethoxy-2-nitrobenzyl)-trehalose, a common caged analogue, explaining the chemical rationale behind each step to ensure both reproducibility and a deep understanding of the process.

The Synthetic Strategy: Regioselective Functionalization

The synthesis of trehalose analogues can be approached in two primary ways: building the molecule from modified glucose precursors or selectively modifying the abundant and inexpensive native trehalose.[8] The latter approach is often more efficient as it preserves the challenging α,α-1,1-glycosidic bond.[8]

Due to the C2 symmetry of trehalose, the eight hydroxyl groups present a significant challenge for regioselective modification.[9] However, the primary hydroxyls at the C6 and C6' positions are more sterically accessible and nucleophilic than the secondary hydroxyls, allowing for preferential reaction under carefully controlled conditions. Our strategy will exploit this inherent reactivity to introduce a single photolabile protecting group at one of the primary positions.

The overall workflow for this synthesis is depicted below.

Caption: Synthetic workflow for caged trehalose.

Detailed Experimental Protocol

This protocol describes a multi-step synthesis to produce 6-O-(4,5-Dimethoxy-2-nitrobenzyl)-trehalose.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Supplier	Notes
α,α-Trehalose dihydrate	C₁₂H₂₂O₁₁·2H₂O	378.33	Sigma-Aldrich	Dry in vacuum oven at 60°C overnight before use.
Pyridine	C₅H₅N	79.10	Acros Organics	Anhydrous grade, store over molecular sieves.
tert-Butyldiphenylsilyl chloride (TBDPSCl)	C₁₆H₁₉ClSi	274.85	Oakwood Chemical
Sodium hydride (NaH)	NaH	24.00	Sigma-Aldrich	60% dispersion in mineral oil. Handle with care.
4,5-Dimethoxy-2-nitrobenzyl bromide (DMNB-Br)	C₉H₁₀BrNO₄	292.08	BroadPharm	Light-sensitive.
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Fisher Scientific	Anhydrous grade.
Tetrabutylammonium fluoride (TBAF)	C₁₆H₃₆FN	261.46	Sigma-Aldrich	1.0 M solution in THF.
Tetrahydrofuran (THF)	C₄H₈O	72.11	J.T. Baker	Anhydrous grade.
Dichloromethane (DCM)	CH₂Cl₂	84.93	VWR	ACS Grade.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	VWR	ACS Grade.
Hexanes	C₆H₁₄	86.18	VWR	ACS Grade.
Silica Gel	SiO₂	60.08	SiliCycle	60 Å, 230-400 mesh.

Step 1: Regioselective Silylation of Trehalose

Rationale: The first step involves protecting the two primary hydroxyl groups at the 6 and 6' positions using a bulky silyl ether, TBDPSCl. This protecting group is stable under the basic conditions of the subsequent caging reaction but can be easily removed later with a fluoride source. The bulkiness of the TBDPS group ensures high selectivity for the less sterically hindered primary alcohols.

Procedure:

• Add anhydrous α,α-trehalose (1.0 eq) to a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar).

• Dissolve the trehalose in anhydrous pyridine (approx. 0.1 M solution).

• Cool the solution to 0°C in an ice bath.

• Slowly add TBDPSCl (2.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 10% MeOH in DCM). The product spot should be significantly less polar than the starting trehalose.

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (gradient elution, e.g., 0% to 5% MeOH in DCM) to yield 6,6'-di-O-(tert-butyldiphenylsilyl)-α,α-trehalose.

Step 2: Introduction of the Photolabile Protecting Group

Rationale: With the primary hydroxyls protected, we now have six secondary hydroxyls available. However, due to the desymmetrization and steric environment, we can achieve mono-alkylation. In this step, we will perform a Williamson ether synthesis to attach the DMNB caging group to one of the available hydroxyls. Sodium hydride, a strong base, is used to deprotonate a hydroxyl group, forming an alkoxide that then acts as a nucleophile to attack the DMNB-Br.

Procedure:

• Dissolve the silylated trehalose from Step 1 (1.0 eq) in anhydrous DMF in a flame-dried flask under an inert atmosphere.

• Cool the solution to 0°C.

• Carefully add NaH (1.1 eq of 60% dispersion) portion-wise. Stir for 30 minutes at 0°C to allow for alkoxide formation.

• In a separate flask, dissolve DMNB-Br (1.2 eq) in a minimal amount of anhydrous DMF.

• Add the DMNB-Br solution dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature for 4-6 hours, protected from light.

• Monitor by TLC (Eluent: 30% EtOAc in Hexanes).

• Quench the reaction by carefully adding methanol, followed by water.

• Extract with ethyl acetate (3x). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by silica gel chromatography (gradient elution, e.g., 10% to 40% EtOAc in Hexanes).

Step 3: Global Deprotection

Rationale: The final synthetic step is to remove the TBDPS protecting groups to reveal the free hydroxyls, yielding the final caged trehalose product. TBAF is a standard reagent for cleaving silyl ethers due to the high affinity of fluoride for silicon.

Procedure:

• Dissolve the product from Step 2 (1.0 eq) in anhydrous THF.

• Add TBAF solution (2.5 eq, 1.0 M in THF) dropwise.

• Stir at room temperature for 2-4 hours.

• Monitor by TLC (Eluent: 15% MeOH in DCM). The product will be significantly more polar.

• Once complete, concentrate the reaction mixture under reduced pressure.

• Purify the residue directly by silica gel chromatography (gradient elution, e.g., 5% to 20% MeOH in DCM) to afford the final product, 6-O-(4,5-Dimethoxy-2-nitrobenzyl)-trehalose.

Characterization and Purification

Trustworthiness through Validation: Every synthesized batch must be rigorously characterized to confirm its identity, purity, and concentration before use in biological experiments.

• Purification: High-Performance Liquid Chromatography (HPLC) is an excellent method for assessing the final purity of the compound.[10] A reverse-phase C18 column with a water/acetonitrile gradient is typically effective.

• Structural Verification:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the structure.[10] Key diagnostic signals include the aromatic protons of the DMNB group and the anomeric protons of the trehalose core.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the synthesized compound, matching the theoretical molecular weight.

Parameter	Expected Outcome
Purity (HPLC)	>95%
¹H NMR	Peaks corresponding to trehalose backbone, DMNB aromatic protons, and methoxy groups.
HRMS (ESI+)	[M+Na]⁺ calculated for C₂₁H₃₁NO₁₅ should match the observed mass.

Protocol for Photolysis (Uncaging)

Rationale: The 2-nitrobenzyl moiety is a classic photolabile protecting group.[6] Upon irradiation with UV light (typically 365 nm), it undergoes an intramolecular rearrangement, leading to the cleavage of the benzylic C-O bond and releasing the protected molecule (trehalose) and a nitrosobenzaldehyde byproduct.

General Procedure:

• Prepare a stock solution of the caged trehalose in a biologically compatible solvent (e.g., water or DMSO, ensuring final DMSO concentration is non-toxic to cells).

• Add the caged compound to the biological sample at the desired final concentration.

• Irradiate the sample with a UV light source (e.g., a 365 nm LED or a filtered mercury lamp). The duration and intensity of the light pulse will need to be optimized for the specific experimental setup and desired release concentration.

• The uncaging efficiency can be monitored by analytical methods like HPLC or by observing the expected biological response.

Conclusion

This guide provides a comprehensive and technically grounded protocol for the synthesis of caged trehalose. By carefully controlling the reaction conditions for regioselective protection and subsequent functionalization, researchers can reliably produce this valuable chemical probe. The ability to initiate biological processes with a pulse of light opens up exciting avenues for investigating the intricate roles of trehalose in both health and disease, from cellular stress responses to the pathogenesis of infectious agents.[1][11]

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Application Notes and Protocols: Photocleavable Probes in Mycobacteria Research

Introduction: Illuminating the "Black Box" of Mycobacterial Biology

Mycobacteria, the causative agents of tuberculosis and other devastating diseases, present a formidable challenge to researchers. Their most defining feature, a complex and exceptionally robust cell envelope rich in mycolic acids, acts as a highly impermeable barrier.[1] This "mycomembrane" hinders the entry of antibiotics and complicates the study of internal cellular processes using conventional biological tools.[1][2] To overcome these hurdles, chemical biology has introduced a powerful strategy: the use of photocleavable (PC) probes.

These sophisticated molecular tools offer unparalleled spatiotemporal control.[3] A molecule of interest—be it a drug, a fluorescent reporter, or a biochemical ligand—is rendered inert by its covalent attachment to a photosensitive "caging" group. Upon irradiation with a specific wavelength of light, this linker cleaves, releasing the active molecule precisely when and where it is needed.[4] This guide provides an in-depth overview of the core applications, probe chemistries, and detailed protocols for leveraging photocleavable probes to dissect the intricate biology of mycobacteria.

Core Principles of Photocleavable Probe Chemistry

The efficacy of a photocleavable probe is determined by the properties of its light-sensitive linker. Two classes, ortho-nitrobenzyl (ONB) and coumarin derivatives, are predominantly used in biological applications due to their high cleavage efficiency with cytocompatible near-UV light and the biocompatibility of their cleavage byproducts.[3][5][6]

• Ortho-nitrobenzyl (ONB) Linkers: ONB linkers are the workhorses of photocleavage chemistry.[3][5] They are prized for their high photocleavage efficiency and well-understood mechanism.[7][8] Irradiation with UV light (typically ~340-365 nm) triggers a photochemical reaction that results in the release of the caged molecule.[7][9][10]

• Coumarin-based Linkers: Coumarins offer distinct advantages, including absorption at longer wavelengths (365-475 nm), which can reduce cellular photodamage.[9] The photophysical properties of coumarin linkers can be readily tuned through chemical modification, allowing for optimization of quantum yield and absorbance.[5][9][11] Furthermore, some coumarin derivatives can undergo a reversible photodimerization, offering a "photo-switch" capability.[12][13]

Table 1: Comparison of Common Photocleavable Linkers

Linker Class	Typical Activation Wavelength (nm)	Key Advantages	Key Considerations
o-Nitrobenzyl (ONB)	340 - 365[7][9]	High quantum yield, well-established chemistry, stable linkage.[3][7]	Requires UV light which can have some cytotoxicity; cleavage products can sometimes be reactive.
Coumarin Derivatives	365 - 475[9]	Longer wavelength activation, tunable properties, high bioavailability, some are photoreversible.[9][11][12]	Quantum yield can be sensitive to the chemical environment and the nature of the attached payload.[11]
Diazirine	~350 - 370	Forms a highly reactive carbene upon photoactivation for covalent cross-linking, not cleavage.[14]	Used for photoaffinity labeling to identify binding partners, not for payload release.

Application I: Spatiotemporal Control of Anti-Tuberculosis Drug Activity

A major challenge in tuberculosis drug development is understanding a compound's precise mechanism of action and its off-target effects. Photocleavable probes allow for the creation of "caged" prodrugs that can be delivered to mycobacteria in an inactive form. Subsequent light application releases the active drug inside the cell or at a specific time point in its growth cycle, enabling researchers to study its immediate effects on cellular processes with high precision. This approach minimizes the confounding variables that arise from gradual drug diffusion and allows for the study of drugs that might otherwise be toxic to host cells.[15]

Workflow: Photo-activated Drug Release in Mycobacterium tuberculosis

Caption: Workflow for studying drug action using photo-uncaging.

Application II: Activity-Based Protein Profiling (ABPP)

Activity-based protein profiling (ABPP) is a powerful chemoproteomic technique used to assess the functional state of entire enzyme families directly in native biological systems.[16][17] By incorporating a photocleavable linker, ABPP probes can be used to covalently label active enzymes within live mycobacteria, followed by light-induced release of the captured protein or a reporter tag. This "catch-and-release" strategy facilitates the identification of enzyme targets for novel inhibitors and provides a snapshot of the functional proteome under different conditions (e.g., during drug treatment or dormancy).[18]

For instance, researchers have used competitive ABPP to identify the targets of 1,2,3-triazole urea inhibitors in M. tuberculosis, confirming that they preferentially inhibit serine hydrolases involved in cell wall and lipid metabolism.[18]

Application III: Mapping the Mycomembrane Interactome

The mycomembrane is a critical frontier in tuberculosis research.[19] Understanding which proteins associate with this lipid-rich structure is key to discovering new drug targets.[20] Researchers have ingeniously designed photoactivatable and clickable analogues of essential mycobacterial lipids, such as trehalose monomycolate (TMM) and free mycolic acids (fMA).[14][19]

These lipid probes contain two key functionalities:

• A photo-cross-linking group (e.g., a diazirine) that, upon photoactivation, covalently binds to nearby proteins.[1][14]

• A clickable tag (e.g., a terminal alkyne) that allows for the subsequent attachment of a reporter molecule (like biotin for affinity purification or a fluorophore for imaging) via bio-orthogonal click chemistry.[14][21]

These dual-function probes are metabolically incorporated into the mycomembrane of live mycobacteria.[19][21] After UV irradiation, they form covalent bonds with interacting proteins. The cells are then lysed, and the "clicked" biotin tag is used to pull down the cross-linked protein complexes for identification by mass spectrometry. This approach has successfully identified over 100 mycolate-interacting proteins in Mycobacterium smegmatis and revealed that the host protein TREM2 is a receptor for free mycolic acids, implicating fMAs in host immune evasion.[14][20][22]

Protocol: Photoaffinity Profiling of Mycolate-Interacting Proteins

This protocol is adapted from methodologies developed for identifying mycolate-protein interactions in live mycobacteria.[19][20]

1. Metabolic Labeling: a. Grow Mycobacterium smegmatis or Mycobacterium tuberculosis in appropriate liquid medium (e.g., 7H9) to early- or mid-log phase. b. Add the photoactivatable lipid probe (e.g., x-Alk-TMM) to the culture at an optimized concentration (typically 25-100 µM). c. Incubate for a sufficient period (e.g., 3-6 hours) to allow for metabolic incorporation into the mycomembrane.

2. Photo-Cross-linking: a. Pellet the labeled cells by centrifugation and wash with PBS to remove excess probe. b. Resuspend the cell pellet in PBS in a petri dish. c. Place the dish on ice and irradiate with UV light (e.g., 365 nm) for a specified time (e.g., 15-30 minutes) to induce cross-linking. Non-irradiated samples should be kept as negative controls.

3. Cell Lysis and Click Chemistry: a. Pellet the irradiated cells and lyse them using mechanical disruption (e.g., bead beating) in a lysis buffer containing protease inhibitors. b. Clarify the lysate by centrifugation to remove cell debris. c. To the supernatant, add the click chemistry reagents: an azide-biotin tag, copper(II) sulfate (CuSO₄), and a reducing agent (e.g., sodium ascorbate). d. Incubate for 1-2 hours at room temperature to attach the biotin tag to the probe-cross-linked proteins.

4. Affinity Purification: a. Add streptavidin-coated magnetic beads to the lysate and incubate to capture the biotinylated protein complexes. b. Wash the beads extensively with buffer to remove non-specifically bound proteins. c. Elute the captured proteins from the beads using a stringent elution buffer (e.g., containing SDS).

5. Protein Identification: a. Prepare the eluted proteins for mass spectrometry analysis using standard in-solution or in-gel trypsin digestion protocols. b. Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). c. Identify and quantify the enriched proteins by searching the mass spectra against the appropriate mycobacterial protein database.

Workflow: Mycomembrane Protein Interactome Mapping

Caption: Workflow for identifying mycolate-interacting proteins.

Application IV: Super-Resolution Imaging of Mycobacterial Structures

Conventional fluorescence microscopy is limited by the diffraction of light, restricting resolution to ~200-250 nm. This is insufficient to visualize the fine molecular architecture of small bacterial cells. Super-resolution microscopy (SRM) techniques, such as Photoactivated Localization Microscopy (PALM), bypass this limit.[23][24]

PALM relies on photoactivatable fluorescent proteins or probes that can be switched from a dark to a bright state with light.[23][25] By using a low-power activation laser, only a sparse, random subset of fluorophores is activated at any given moment. Each activated molecule is imaged until it photobleaches, and its precise center is calculated. By repeating this process over thousands of frames, a composite super-resolution image is constructed with a resolution approaching 10-20 nm.[23] This has been used to visualize the cell wall of mycobacteria with unprecedented detail and to track the interaction of antimicrobial peptides with intracellular M. tuberculosis.[26]

Conclusion and Future Outlook

Photocleavable probes represent a transformative toolkit for mycobacterial research, providing a level of control and precision that was previously unattainable. They enable the conditional activation of drugs, the mapping of protein activity and interaction networks, and the visualization of subcellular structures at the nanoscale. As probe chemistry continues to advance—particularly towards activation by longer, less damaging wavelengths of light like near-infrared (NIR)—these tools will become even more powerful.[27][28] Their continued application promises to shed new light on the fundamental biology of mycobacteria, uncovering vulnerabilities that can be exploited for the development of next-generation diagnostics and therapeutics against tuberculosis.

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Spatiotemporal Control of Plant Metabolism: In Situ Activation of Caged Trehalose-6-Phosphate

Introduction: The study of intracellular signaling pathways requires tools that offer precision in both time and space. Photocaged compounds, biologically inert molecules that release an active effector upon light stimulation, represent a powerful technology for achieving such control. This guide provides a detailed overview and experimental protocols for the in situ activation of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose, a photoactivatable precursor of trehalose-6-phosphate (T6P). The light-triggered release of T6P allows researchers to precisely investigate its role as a critical signaling molecule in plant metabolism, growth, and stress responses.

Trehalose-6-phosphate is a central regulator of sugar metabolism and energy homeostasis in plants. It acts as a proxy for cellular sucrose status, influencing metabolic fluxes and developmental processes by inhibiting the SNF1-related protein kinase 1 (SnRK1).[1][2] The use of caged T6P enables the circumvention of cellular uptake and transport issues, allowing for the direct and rapid elevation of intracellular T6P concentrations in specific cells or tissues at a desired time point.

The Molecule: Structure and Principle of Activation

The compound 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose is a derivative of trehalose where the hydroxyl group at the 6-position is modified with two phosphate groups, each protected by a 1-(2-nitrophenyl)ethyl (NPE) caging group. The NPE group is a well-established photolabile protecting group that is cleaved upon exposure to ultraviolet (UV) light.

Mechanism of Photoactivation:

The in situ activation, or "uncaging," is initiated by the absorption of a photon by the 2-nitrophenyl chromophore of the NPE group. This triggers an intramolecular rearrangement, leading to the cleavage of the ester bond between the benzylic carbon and the phosphate oxygen. This reaction is irreversible and yields three products: the active trehalose-6-phosphate, two molecules of 2-nitrosoacetophenone, and two protons.[3][4] The reaction is typically rapid, allowing for millisecond-scale release of the active molecule.[5]

Caption: Photoactivation of caged T6P.

Core Application: Probing the Trehalose-6-Phosphate/SnRK1 Signaling Axis

A primary application for photoactivatable T6P is the dissection of the T6P/SnRK1 signaling pathway, which is central to the regulation of plant metabolism and development in response to carbon availability.

Signaling Pathway Overview:

Under conditions of high sucrose availability, T6P levels rise. T6P then binds to and inhibits the SnRK1 kinase complex.[1][6] SnRK1 is a key energy sensor that, when active (under low energy/sugar conditions), phosphorylates numerous downstream targets to promote catabolism and inhibit anabolic processes, thereby conserving energy.[2][7] By inhibiting SnRK1, elevated T6P levels signal that sufficient carbon is available, thus promoting biosynthetic pathways, growth, and development.[6][8]

Caption: The T6P/SnRK1 signaling pathway.

Experimental Protocols

The following protocols are generalized frameworks. Researchers must optimize parameters such as caged compound concentration, light intensity, and irradiation time for their specific experimental system (e.g., cell type, tissue thickness).

Protocol 1: Preparation and Application of Caged T6P to Plant Tissues

This protocol describes the preparation of a working solution and its application to plant seedlings or leaf discs.

Materials:

• 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (Caged T6P)

• Dimethyl sulfoxide (DMSO, anhydrous)

• MES buffer (e.g., 10 mM MES-KOH, pH 6.0)

• Plant material (e.g., Arabidopsis thaliana seedlings, leaf discs)

• Microfuge tubes

• Pipettes and sterile tips

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of Caged T6P (e.g., 10-50 mM) in anhydrous DMSO. Vortex thoroughly to ensure complete dissolution. Store in small aliquots at -20°C, protected from light.

• Working Solution Preparation: On the day of the experiment, thaw an aliquot of the stock solution. Dilute the stock solution into the desired application buffer (e.g., 10 mM MES buffer) to the final working concentration. A typical starting range for working concentrations is 10-100 µM. The final DMSO concentration should be kept low (typically <0.5%) to avoid solvent-induced artifacts.

• Application to Plant Material:

  • For Seedlings: Grow seedlings in liquid culture or on agar plates. Gently transfer seedlings into a multi-well plate containing the Caged T6P working solution. Ensure the seedlings are fully submerged.

  • For Leaf Discs: Use a biopsy punch to create uniform leaf discs from healthy, fully expanded leaves. Float the leaf discs, abaxial side down, on the surface of the Caged T6P working solution in a petri dish or multi-well plate.

• Incubation (Loading): Incubate the plant material in the Caged T6P solution for a sufficient duration to allow for uptake. This "loading" time can range from 30 minutes to several hours and must be optimized. The entire incubation should be performed in the dark or under dim, non-activating light to prevent premature uncaging.

Causality and Insights:

• DMSO as a Solvent: Caged compounds often have limited aqueous solubility, necessitating the use of an organic solvent like DMSO for the stock solution. Anhydrous DMSO is crucial to prevent hydrolysis of the compound during storage.

• Buffered Application Medium: Maintaining a stable pH is important for both the plant tissue viability and the consistency of the photochemical reaction.

• Dark Incubation: This is a critical step. The NPE caging group is sensitive to UV and even some short-wavelength visible light. Premature uncaging would lead to a high basal activity of T6P, confounding the experimental results.

Protocol 2: In Situ Photoactivation (Uncaging)

This protocol outlines the light-mediated release of T6P in the loaded plant tissue.

Materials:

• Plant material loaded with Caged T6P

• UV light source (e.g., UV LED, mercury lamp with appropriate filters, or a pulsed laser)

• Filters (e.g., bandpass filter centered around 365 nm)

• Shutter system for timed exposure

• Microscope (if cellular-level activation is desired)

Procedure:

• Light Source Setup: Position the UV light source to provide uniform illumination to the sample. The light path should incorporate a bandpass filter to isolate wavelengths around 365 nm, which is optimal for NPE photolysis.[9]

• Irradiation: Expose the Caged T6P-loaded plant material to the UV light for a predetermined duration. The irradiation time will depend on the light source's power density and the desired concentration of released T6P. Typical exposure times can range from seconds to several minutes.

• Control Groups: It is essential to include proper controls:

  • No UV Control: Plant material incubated with Caged T6P but not exposed to UV light. This controls for any effects of the caged compound itself.

  • UV Only Control: Plant material incubated in buffer without Caged T6P but exposed to the same UV irradiation. This controls for any effects of the UV light on the biological system.

• Post-Irradiation Incubation: After UV exposure, immediately proceed to the downstream analysis or return the samples to their growth conditions for a specified time to observe the physiological response.

Causality and Insights:

• Wavelength Selection: The 365 nm wavelength is chosen to maximize the absorption of the NPE chromophore while minimizing potential photodamage to the cells that can occur at shorter UV wavelengths.[10]

• Dose-Response: The amount of T6P released is proportional to the total light dose (intensity × time). It is advisable to perform a calibration curve by measuring the extent of photolysis at different light doses using analytical methods like HPLC or by observing a dose-dependent biological response.

• Spatial Control: For high-resolution experiments, a UV laser can be coupled to a microscope, allowing for the uncaging of T6P in specific cells or subcellular regions.[11]

Caption: General workflow for a caged T6P experiment.

Protocol 3: Downstream Analysis of T6P-Mediated Responses

Following the photorelease of T6P, a variety of assays can be performed to quantify the biological response.

Examples of Downstream Assays:

• Gene Expression Analysis:

  • Harvest tissue at various time points after uncaging.

  • Extract total RNA and perform quantitative reverse transcription PCR (qRT-PCR).

  • Analyze the expression of known SnRK1 target genes. Genes repressed by SnRK1 (e.g., those involved in biosynthesis) are expected to be upregulated, while genes activated by SnRK1 (e.g., catabolic and stress-related genes) should be downregulated.[2]

• Metabolite Profiling:

  • Quench metabolism by flash-freezing the tissue in liquid nitrogen.

  • Extract metabolites and analyze them using techniques like LC-MS/MS or GC-MS.

  • Measure changes in the levels of key metabolites, such as sucrose, starch, and amino acids, to assess the metabolic reprogramming induced by T6P.[12]

• Enzyme Activity Assays:

  • Extract proteins from the tissue.

  • Perform in vitro activity assays for enzymes known to be regulated by the T6P/SnRK1 pathway, such as ADP-glucose pyrophosphorylase (AGPase), a key enzyme in starch synthesis that is indirectly activated by T6P.[13]

• Phenotypic Analysis:

  • For longer-term studies, monitor growth parameters such as root elongation, leaf expansion, or the transition to flowering.

Quantitative Parameters and Considerations

Parameter	Typical Value/Range	Significance & Notes
Wavelength (λmax)	~350-365 nm	Optimal for excitation of the 2-nitrophenyl chromophore.
Quantum Yield (Φ)	0.05 - 0.65 (for NPE-phosphates)	Represents the efficiency of photolysis per absorbed photon. Varies with the specific molecular structure and solvent. A higher Φ means less light is required for uncaging.
Working Concentration	10 - 200 µM	Must be optimized. Too low may not elicit a response; too high may lead to off-target effects or toxicity from the caged compound or byproduct.
Light Intensity	1-20 mW/cm²	Higher intensity reduces required exposure time but increases the risk of photodamage. Must be measured and kept consistent.
Byproduct Effects	2-nitrosoacetophenone	This byproduct can be reactive, particularly with thiols. It is crucial to run controls to ensure that the observed biological effect is due to T6P and not the byproduct.

Conclusion

The use of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose provides a sophisticated method for the spatiotemporal release of T6P within plant cells and tissues. This technique empowers researchers to precisely dissect the dynamics of the T6P/SnRK1 signaling hub and its role in coordinating plant metabolism with growth and environmental cues. Careful optimization of loading conditions, light delivery, and downstream analysis, along with the use of appropriate controls, is paramount to generating robust and reliable data.

References

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• Fino, E., et al. (2009). A Reporter of UV Intensity Delivered to the Cytosol during Photolytic Uncaging. PLoS ONE, 4(6), e5913. Available from: [Link]

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• Lunn, J. E., et al. (2006). Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. Biochemical Journal, 397(1), 139–148. Available from: [Link]

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Unveiling Cellular Dynamics: Advanced Protocols for Measuring Trehalose-6-Phosphate (T6P) Concentration Following Photochemical Uncaging

An Application Guide for Researchers

Abstract

Trehalose-6-Phosphate (T6P) has emerged from relative obscurity to be recognized as a pivotal signaling molecule in plants, acting as a direct proxy for sucrose availability and a central regulator of metabolism, growth, and development.[1][2][3][4][5] Understanding the precise spatiotemporal dynamics of T6P is critical to unraveling its complex role in cellular signaling cascades. Photochemical "uncaging" offers an unparalleled method to release T6P within biological systems with high precision, creating a concentration jump that can initiate downstream events.[6][7] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the techniques required to accurately measure T6P concentrations immediately following its light-induced release. We detail field-proven protocols for sample preparation, T6P uncaging, and subsequent quantification using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Capillary Electrophoresis-Mass Spectrometry (CE-MS), ensuring scientific integrity and reproducibility.

Introduction: The Significance of T6P and the Power of Uncaging

Trehalose-6-Phosphate (T6P) is the metabolic intermediate in the synthesis of trehalose.[1][8] While trehalose itself is found in low amounts in most plants, T6P acts as a critical signaling molecule that integrates carbon availability with developmental programs.[1][5][9] Its concentration has been shown to correlate strongly with sucrose levels, the primary transport sugar in most plants, positioning T6P as a key signal of the plant's carbon status.[10][11]

The T6P signaling pathway has profound effects, most notably through its inhibition of the SNF1-related protein kinase 1 (SnRK1).[9][12][13] SnRK1 is a master regulator that becomes active under low-energy conditions, inhibiting growth to conserve resources. By inhibiting SnRK1, T6P signals that sucrose is plentiful, thereby promoting biosynthetic processes and growth.[12][14][15] This nexus regulates everything from starch metabolism to flowering time and root architecture.[16][17][18][19][20]

Studying such a dynamic signaling molecule requires methods that can perturb the system with high temporal and spatial resolution. This is where "uncaging" technology becomes invaluable. A "caged" compound is a biologically active molecule, like T6P, that has been rendered inert by covalent attachment of a photoremovable protecting group (PPG).[6][21] Upon illumination with light of a specific wavelength (typically UV), the bond linking the PPG is cleaved, releasing the active molecule instantaneously.[7][22][23] This technique allows researchers to create a rapid, localized increase in T6P concentration, effectively turning on its signaling pathway on demand to observe the immediate downstream consequences.[24][18]

This guide provides the necessary protocols to quantify the outcome of such an experiment: the precise concentration of T6P released into the system.

T6P Signaling Pathway Overview

The diagram below illustrates the central role of T6P in plant sugar signaling. Sucrose levels influence the synthesis of T6P, which in turn inhibits the energy-sensing SnRK1 kinase, thereby promoting growth and biosynthetic pathways.

Caption: The T6P signaling nexus in response to sucrose availability.

The Uncaging Experiment: A Step-by-Step Workflow

The success of any post-uncaging analysis hinges on a meticulously executed uncaging experiment. This involves introducing the caged T6P precursor into the biological system (e.g., plant seedlings, cell culture) and delivering a precise dose of light to trigger the release.

Principle of T6P Uncaging

Caged T6P consists of the T6P molecule linked to a PPG, such as a derivative of o-nitrobenzyl or p-hydroxyphenacyl.[25] These PPGs are chosen for their photochemical properties: they are stable under normal conditions but undergo efficient photolysis upon absorbing photons of a specific wavelength, typically in the near-UV range (350-400 nm).[23][26][27] The uncaging reaction is rapid, allowing for the study of fast biological processes.[6]

General Protocol for T6P Uncaging in Plant Seedlings

This protocol provides a framework. The concentration of caged T6P, incubation times, and light exposure must be optimized for the specific biological system and experimental question.

• Preparation of Caged T6P Stock: Dissolve the synthesized caged T6P compound in an appropriate solvent (e.g., DMSO or aqueous buffer) to create a high-concentration stock solution.

• Incubation: Grow the biological material (e.g., Arabidopsis thaliana seedlings in liquid culture) under standard conditions. Introduce the caged T6P to the growth medium at a final concentration empirically determined to be non-toxic and sufficient for generating a physiological response upon uncaging. Incubate for a period that allows for uptake into the cells.

• Experimental Setup: Arrange the samples in a suitable container (e.g., a multi-well plate or petri dish) that is transparent to the uncaging wavelength.

• Photolysis (Uncaging): Expose the samples to a controlled dose of UV light.[7][22] This can be achieved using various light sources, from filtered mercury arc lamps to pulsed lasers, depending on the required spatial precision.[7][22]

  • Causality: The duration and intensity of the light pulse are critical. Insufficient light will result in a low yield of uncaged T6P, while excessive exposure can cause photodamage to the cells.[7] It is crucial to run controls, including samples with caged T6P but no light exposure, and samples with light exposure but no caged T6P.

• Time Course Sampling: Immediately following photolysis, begin the sampling process. For kinetic studies, this involves flash-freezing the samples in liquid nitrogen at defined time points (e.g., 0, 1, 5, 15, 30 minutes post-uncaging) to quench all metabolic activity. This step is non-negotiable for capturing the transient dynamics of T6P concentration.

Experimental Workflow Diagram

The following diagram outlines the complete workflow from sample preparation to final data analysis.

Caption: General experimental workflow for T6P uncaging and quantification.

Analytical Protocols for T6P Quantification

Accurate quantification of T6P from complex biological matrices is challenging due to its low abundance and the presence of isomers and other interfering compounds.[28] Mass spectrometry-based methods are the gold standard for this application, offering the required sensitivity and specificity.

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique that combines the separation capabilities of liquid chromatography with the highly sensitive and selective detection of mass spectrometry.[29]

Principle: The extracted metabolites are first separated on an HPLC or UHPLC column.[30] As the separated compounds elute from the column, they are ionized (e.g., by electrospray ionization, ESI) and enter the mass spectrometer. A tandem mass spectrometer (like a triple quadrupole) can be set to Multiple Reaction Monitoring (MRM) mode, where it selectively monitors for a specific precursor-to-product ion transition unique to T6P, providing exceptional specificity and quantitative accuracy.[31]

Protocol: LC-MS/MS Quantification of T6P

• Sample Collection & Homogenization:

  • Retrieve the flash-frozen plant tissue samples from storage at -80°C.

  • Keep samples on dry ice to prevent thawing.

  • Homogenize the tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder. This ensures efficient extraction.[32]

• Metabolite Extraction:

  • Causality: The choice of extraction solvent is critical for selectively extracting polar metabolites like T6P while precipitating proteins and lipids. A common and effective method involves a chloroform-based extraction.[33]

  • Weigh the frozen powder (typically 50-100 mg) into a tube.

  • Add a pre-chilled extraction buffer, for example, a mix of chloroform, acetonitrile, and water (e.g., 3:7:16 v/v/v).[33]

  • Crucially, add a known amount of a stable isotope-labeled internal standard (e.g., ¹³C-T6P) at the beginning of the extraction. This standard will co-extract with the endogenous T6P and is used to correct for any sample loss during preparation and for matrix effects during ionization, which is a cornerstone of a self-validating protocol.

  • Vortex vigorously and incubate at -20°C for at least 2 hours to ensure complete protein precipitation.

  • Centrifuge at high speed (e.g., 14,000 x g, 4°C) for 10 minutes.

  • Carefully collect the supernatant (the aqueous phase containing T6P) for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is often preferred for retaining and separating highly polar compounds like T6P.[34] Anion-exchange chromatography (AEC) is another robust alternative.[33]

  • Inject the extracted sample onto the LC-MS/MS system.

  • LC Conditions (Example for HILIC):

    • Column: A suitable HILIC column (e.g., an amide-based phase).

    • Mobile Phase A: Water with an additive like ammonium acetate.

    • Mobile Phase B: Acetonitrile.

    • Gradient: Start with a high percentage of Mobile Phase B, gradually increasing the percentage of Mobile Phase A to elute the polar compounds.

  • MS Conditions:

    • Ionization Mode: ESI in negative mode.

    • MRM Transitions: Set the instrument to monitor the specific mass transition for T6P (e.g., m/z 423 → m/z 97) and for the internal standard.

• Data Analysis and Quantification:

  • Integrate the peak areas for the T6P and internal standard MRM transitions.

  • Calculate the ratio of the T6P peak area to the internal standard peak area.

  • Generate a calibration curve using standards of known T6P concentration (also containing the internal standard).

  • Determine the concentration of T6P in the sample by interpolating its area ratio on the calibration curve.

Parameter	Typical Performance for LC-MS/MS	Reference
Limit of Detection (LOD)	40 nM in plant extracts	[33]
Limit of Quantification (LOQ)	~80 nM - 1 µM	[33][34]
Linearity (r²)	> 0.98	[33]
Recovery	> 80%	[33]

Method 2: Capillary Electrophoresis-Mass Spectrometry (CE-MS)

CE-MS is an excellent alternative to LC-MS, particularly well-suited for the analysis of small, highly charged metabolites.[35][36] It offers high separation efficiency and requires very low sample volumes.

Principle: In CE, charged molecules migrate through a capillary filled with an electrolyte buffer under the influence of a high voltage. Their separation is based on their charge-to-size ratio.[35] The outlet of the capillary is coupled directly to the MS ion source, allowing for sensitive detection of the separated analytes.

Protocol: CE-MS Quantification of T6P

• Sample Extraction: The extraction protocol is identical to that described for LC-MS/MS, including the critical use of an internal standard.

• CE-MS Analysis:

  • Causality: The composition of the background electrolyte (BGE) is key to achieving good separation and ionization. For anionic species like T6P, a basic BGE is often used to impart a negative charge and direct migration. The use of volatile components like triethylamine (TEA) can enhance signal intensity in the MS.[28]

  • CE Conditions (Example):

    • Capillary: Fused silica capillary (e.g., 50 µm inner diameter).

    • Background Electrolyte (BGE): A buffer containing triethylamine and other components, optimized for T6P separation.[28]

    • Injection: Hydrodynamic injection of the sample extract.

    • Separation Voltage: Apply a high voltage (e.g., -25 to -30 kV).

  • MS Conditions:

    • Ionization Mode: ESI in negative mode.

    • Detection: Use selected ion monitoring (SIM) for the specific m/z of T6P or tandem MS for enhanced specificity.

• Data Analysis and Quantification: The quantification process is analogous to LC-MS/MS, involving peak integration, normalization against the internal standard, and comparison to a calibration curve.

Parameter	Typical Performance for CE-MS	Reference
Limit of Quantification (LOQ)	80 nM in Arabidopsis extracts	[28][35]
Linearity (r²)	> 0.99	[28][35]
Accuracy	92-102%	[35]
Sample Volume Requirement	Nanoliter range	[35]

Conclusion and Future Perspectives

The combination of photochemical uncaging and high-sensitivity mass spectrometry provides a formidable toolkit for dissecting the role of T6P in cellular signaling. By generating a precise metabolic perturbation and accurately measuring its consequences, researchers can gain unprecedented insights into the kinetics and downstream effects of this crucial sugar signal. The protocols outlined in this guide, grounded in established analytical principles, offer a reliable pathway to generating robust and reproducible data. As caged compound chemistry continues to evolve, the potential to perform multi-point uncaging or release multiple signaling molecules simultaneously will further enhance our ability to understand the complex regulatory networks that govern life.

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• Fichtner, F., & Lunn, J. E. (2021). The Role of Trehalose 6-Phosphate (Tre6P) in Plant Metabolism and Development. Annual Review of Plant Biology. [Link]

• Kolbe, A., Tiessen, A., Schluepmann, H., Paul, M., Ulrich, S., & Geigenberger, P. (2005). Trehalose 6-phosphate regulates starch synthesis via posttranslational redox activation of ADP-glucose pyrophosphorylase. Proceedings of the National Academy of Sciences. [Link]

• Lunn, J. E., Delorge, I., Figueroa, C. M., Van Dijck, P., & Stitt, M. (2014). The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P. Journal of Experimental Botany. [Link]

• Martins, M. C. M., Hejazi, M., Fettke, J., Steup, M., Feil, R., Lunn, J. E., & Stitt, M. (2013). Feedback Inhibition of Starch Degradation in Arabidopsis Leaves Mediated by Trehalose 6-Phosphate. Plant Physiology. [Link]

• Montenegro-Johnson, T. D., et al. (2023). Trehalose-6-phosphate signaling regulates lateral root formation in Arabidopsis thaliana. Proceedings of the National Academy of Sciences. [Link]

• O'Hara, L. E., Paul, M. J., & Wingler, A. (2013). How do sugars regulate plant growth and development? New Phytologist. [Link]

• Paul, M. J. (2008). Trehalose 6-phosphate: a signal of sucrose status. Biochemical Journal. [Link]

• Schluepmann, H., Pellny, T., van Dijken, A., Smeekens, S., & Paul, M. (2003). Trehalose 6-phosphate is indispensable for carbohydrate utilization and growth in Arabidopsis thaliana. Proceedings of the National Academy of Sciences. [Link]

• Yadav, U. P., Ivakov, A., Feil, R., Lunn, J. E., Stitt, M., & Schmülling, T. (2014). The trehalose 6-phosphate/SnRK1 signaling pathway primes growth recovery following relief of sink limitation. Plant Physiology. [Link]

• Zhang, Y., et al. (2009). Inhibition of SNF1-Related Protein Kinase1 Activity and Regulation of Metabolic Pathways by Trehalose-6-Phosphate. Plant Physiology. [Link]

• Ellis-Davies, G. C. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods. [Link]

• Klán, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. [Link]

• Lunn, J. E., et al. (2006). Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. The Biochemical journal. [Link]

• Van Houtte, H., et al. (2013). Capillary electrophoresis-mass spectrometry analysis of trehalose-6-phosphate in Arabidopsis thaliana seedlings. Journal of Chromatography A. [Link]

• Lopez-Girona, E., et al. (2009). Determination of trehalose-6-phosphate in Arabidopsis seedlings by successive extractions followed by anion exchange chromatography-mass spectrometry. Journal of Chromatography A. [Link]

• Becue, A., et al. (2023). Simultaneous Quantification of Trehalose and Trehalose 6-Phosphate by Hydrophilic Interaction Chromatography/Electrospray Accurate Mass Spectrometry with Application in Non-Targeted Metabolomics. Metabolites. [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. [Link]

• Dang, T., et al. (2022). Quick Plant Sample Preparation Methods Using a Micro-Homogenizer for the Detection of Multiple Citrus Pathogens. MDPI. [Link]

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Application Notes and Protocols for Activating Nitrophenyl-Caged Compounds

Introduction: Precision Control of Biological Processes with Light

In the intricate world of cellular signaling and drug delivery, the ability to initiate biological processes with high spatial and temporal precision is paramount. Photolabile protecting groups, or "caged compounds," offer an elegant solution by providing researchers with a molecular toolkit to control the release of bioactive molecules using light as a trigger.[1] Among the various photolabile protecting groups, the ortho-nitrophenyl moiety, particularly the 2-nitrobenzyl and its derivatives, has become a cornerstone of this technology due to its robust photochemical properties and synthetic accessibility.[2][3]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed understanding of the principles and practical considerations for activating nitrophenyl-caged compounds. We will delve into the underlying photochemistry, explore the critical parameters for selecting appropriate light sources, and provide step-by-step protocols for successful uncaging experiments.

The Photochemistry of Nitrophenyl Cages: A Light-Triggered Cascade

The magic of nitrophenyl-caged compounds lies in a light-induced intramolecular rearrangement. When a nitrophenyl cage absorbs a photon of appropriate energy, typically in the near-UV range, it undergoes a series of rapid chemical transformations.[3][4] This process, known as photolysis, ultimately cleaves the covalent bond holding the "cage" to the bioactive molecule, liberating it to exert its biological function.[1]

The core photochemical reaction involves the transfer of a hydrogen atom from the benzylic position to the nitro group, forming an aci-nitro intermediate.[5] This unstable intermediate then rearranges to release the caged molecule and a nitroso byproduct. The efficiency of this process is quantified by the photolysis quantum yield (Qp), which represents the fraction of absorbed photons that result in the release of the active molecule.[6][7]

Figure 1: Simplified photochemical pathway for the uncaging of a nitrophenyl-caged compound.

Selecting the Optimal Light Source: A Critical Decision

The choice of light source is arguably the most critical experimental parameter for successful and reproducible uncaging. The ideal source should provide sufficient power at the appropriate wavelength to efficiently cleave the cage without causing phototoxicity to the biological sample.

Key Considerations for Light Source Selection:

• Wavelength: Nitrophenyl cages typically exhibit broad absorption spectra in the near-UV range, with maxima often between 340 nm and 360 nm.[3][8] However, photolysis can be achieved with wavelengths up to and even slightly beyond 400 nm, albeit with lower efficiency.[9] The precise absorption maximum can be influenced by substituents on the nitrophenyl ring, such as methoxy groups, which can cause a red-shift in the absorption spectrum.

• Power and Intensity: The light intensity must be sufficient to achieve the desired concentration of the released molecule within the required timeframe. For rapid kinetic studies, high-intensity sources like pulsed lasers or flash lamps are necessary.[3] For applications where slower, more controlled release is acceptable, continuous wave (CW) lasers or even high-power LEDs can be suitable.[10][11]

• Spatial and Temporal Control: For applications requiring precise spatial control, such as stimulating individual synapses, laser-based systems coupled to microscopes are essential.[12][13] Two-photon excitation, using pulsed infrared lasers, offers superior spatial resolution in three dimensions and reduced scattering in biological tissues.[12][14][15]

• Phototoxicity: High-energy UV light can be damaging to cells. It is crucial to minimize exposure time and intensity to avoid off-target effects. The use of longer wavelengths, where cellular absorption is lower, can mitigate phototoxicity.[9]

Commonly Used Light Sources:

Light Source	Wavelength Range (nm)	Power/Intensity	Spatial/Temporal Control	Key Advantages	Key Disadvantages
Mercury/Xenon Arc Lamps	Broad (UV-Vis-IR)	High	Limited (requires filters and apertures)	High power, cost-effective for wide-field illumination.[10]	Broad emission requires filtering, potential for heat generation.
Pulsed Lasers (e.g., Nd:YAG, Ti:Sapphire)	Tunable (UV-IR)	Very High	Excellent	High temporal precision (ns to fs), ideal for kinetic studies and two-photon uncaging.[3][12]	High cost and complexity.
Continuous Wave (CW) Lasers (e.g., Diode, Argon-ion)	Specific lines (e.g., 355, 364, 405 nm)	Moderate to High	Excellent	Stable output, good for controlled release and scanning applications.[9]	Fixed wavelengths may not be optimal for all cages.
Light Emitting Diodes (LEDs)	Specific wavelengths (e.g., 365, 385, 405 nm)	Low to Moderate	Good	Low cost, long lifetime, minimal heat, easy to modulate.[10][11]	Lower power may not be suitable for very fast uncaging.

Protocol: General Procedure for One-Photon Uncaging in a Cellular Context

This protocol provides a generalized workflow for the photolytic release of a bioactive molecule from a nitrophenyl cage in a cell culture or tissue slice preparation using a microscope-coupled light source.

Materials:

• Nitrophenyl-caged compound of interest

• Appropriate solvent (e.g., DMSO, aqueous buffer)

• Cell culture medium or physiological buffer

• Microscope equipped with an epifluorescence illumination path

• Selected light source (e.g., arc lamp with filters, CW laser, or LED)

• Objective lens suitable for UV transmission

• Neutral density filters

• Shutter system for controlling light exposure

• Biological sample (cell culture or tissue slice)

Experimental Workflow:

Figure 2: General experimental workflow for a one-photon uncaging experiment.

Step-by-Step Procedure:

• Preparation of Caged Compound Stock Solution:

  • Dissolve the nitrophenyl-caged compound in a minimal amount of a compatible solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Protect the stock solution from light by storing it in an amber vial or wrapping it in aluminum foil. Store at an appropriate temperature as recommended by the manufacturer.

• Loading the Biological Sample:

  • Dilute the stock solution of the caged compound into the cell culture medium or physiological buffer to the desired final concentration. The optimal concentration will depend on the specific compound and experimental goals and may require empirical determination.

  • Incubate the biological sample with the caged compound solution for a sufficient time to allow for equilibration. For intracellular targets, the caged compound may need to be introduced via microinjection, a patch pipette, or by using a membrane-permeant version of the compound.

• Microscopy Setup and Calibration:

  • Mount the prepared sample on the microscope stage.

  • Select an objective lens with good UV transmission.

  • Using appropriate filters, focus on the region of interest.

  • Crucially, perform control experiments. Irradiate a region of the sample that does not contain the caged compound to ensure that the light itself does not elicit a biological response. Also, observe the sample loaded with the caged compound without irradiation to confirm that the caged compound is biologically inert prior to photolysis.[1]

• Photolysis (Uncaging):

  • Define the area of irradiation using the microscope's field diaphragm or a laser spot.

  • Control the duration and intensity of the light exposure using a shutter and neutral density filters. The optimal exposure parameters will need to be determined empirically to achieve the desired level of uncaging without causing photodamage.

  • For kinetic studies, synchronize the light pulse with the data acquisition system.

• Data Acquisition and Analysis:

  • Record the biological response of interest (e.g., changes in fluorescence, membrane potential, or cellular morphology) following photolysis.

  • Analyze the data to correlate the light-induced release of the bioactive molecule with the observed biological effect.

Advanced Technique: Two-Photon Uncaging

For applications demanding high spatial resolution and deep tissue penetration, two-photon uncaging is the technique of choice.[12] This method utilizes a high-intensity, pulsed infrared laser. Two photons are simultaneously absorbed by the nitrophenyl cage, providing the energy equivalent of a single UV photon, but with significantly enhanced spatial confinement to the focal volume.[12][14]

Key Advantages of Two-Photon Uncaging:

• Sub-micron Spatial Resolution: The non-linear nature of two-photon absorption confines the uncaging to a tiny focal volume, allowing for the stimulation of individual dendritic spines or other subcellular structures.[12]

• Reduced Scattering: The longer wavelength of infrared light scatters less in biological tissue, enabling deeper penetration for studies in intact tissues.[12]

• Lower Phototoxicity (outside the focal volume): As two-photon absorption only occurs at the focal point, the surrounding tissue is spared from potentially damaging UV radiation.[9][12]

The experimental setup for two-photon uncaging is more complex, requiring a specialized two-photon microscope and a femtosecond pulsed laser.[12] However, the unparalleled precision it offers has made it an indispensable tool in neuroscience and cell biology.[2][12][16]

Troubleshooting and Considerations

• Incomplete Uncaging: This may be due to insufficient light intensity, incorrect wavelength, or a low quantum yield of the caged compound. Increase light power or exposure time cautiously, or consider a different caged compound.

• Phototoxicity: If cell death or morphological changes are observed following irradiation, reduce the light intensity or exposure duration. Consider using a longer wavelength for excitation if possible.

• Byproduct Effects: The nitroso byproduct of photolysis can be reactive, particularly towards sulfhydryl groups in proteins. It is important to perform control experiments to rule out any biological effects of the byproduct. In some cases, the inclusion of a scavenger, such as a thiol-containing compound, can mitigate these effects.[17]

• pH Changes: The photolysis of some nitrophenyl-caged compounds can release a proton, leading to localized changes in pH.[18] Ensure that the experimental buffer has sufficient buffering capacity to maintain a stable pH.

Conclusion

Nitrophenyl-caged compounds are powerful tools that provide researchers with unprecedented control over biological systems. By understanding the fundamental principles of their photochemistry and carefully selecting the appropriate light source and experimental parameters, scientists can unlock the full potential of this technology to dissect complex biological processes with high precision. This guide serves as a foundational resource to aid in the successful design and execution of uncaging experiments, ultimately advancing our understanding of biology and paving the way for new therapeutic strategies.

References

• Corrie, J. E. T., & Trentham, D. R. (2018). Photolysis quantum yield measurements in the near-UV; a critical analysis of 1-(2-nitrophenyl)ethyl photochemistry. Photochemical & Photobiological Sciences.
• Gurney, A. M. (1995). Flash photolysis of caged compounds.
• Araya, R. (2019). Two-Photon Uncaging of Caged Neurotransmitters. Frontiers in Synaptic Neuroscience.
• Corrie, J. E. T., & Trentham, D. R. (2018). Photolysis quantum yield measurements in the near-UV; a critical analysis of 1-(2-nitrophenyl)ethyl photochemistry. RSC Publishing.
• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology.
• Li, Y., et al. (2022). Photolysis of nitrophenols in gas phase and aqueous environment: a potential daytime source for atmospheric nitrous acid (HONO). RSC Publishing.

• Kaplan, J. H., Forbush, B., & Hoffman, J. F. (1978). Rapid photolytic release of adenosine 5'-triphosphate from a protected analogue: utilization by the Na:K pump of human red blood cell ghosts. Biochemistry. [Link]

• Ellis-Davies, G. C. R., et al. (2016). Development of anionically decorated caged neurotransmitters: in vitro comparison of 7-nitroindolinyl- and 2-(p-phenyl-o-nitrophenyl)-propyl-based photochemical probes. ChemBioChem. [Link]

• McCray, J. A., et al. (1980). 'CAGED' COMPOUNDS TO PROBE THE DYNAMICS OF CELLULAR PROCESSES: SYNTHESIS AND PROPERTIES OF SOME NOVEL PHOTOSENSITIVE P-2-NITROBENZYL ESTERS OF NUCLEOTIDES. Biophysical Journal. [Link]

• Jayaraman, V., & Ramamurthy, V. (2019). Supramolecular Photochemistry of Encapsulated Caged ortho-Nitrobenzyl Triggers. Photochemical & Photobiological Sciences.

• Jakkampudi, S., et al. (2016). Development of Anionically Decorated Caged Neurotransmitters: In Vitro Comparison of 7-Nitroindolinyl- and 2-(p-Phenyl-o-nitrophenyl)propyl-Based Photochemical Probes. PubMed. [Link]

• Olson, J. P., et al. (2013). Optically Selective Two-Photon Uncaging of Glutamate at 900 nm. Journal of the American Chemical Society. [Link]

• Trigo, F. F., et al. (2009). Laser photolysis of caged compounds at 405 nm: Photochemical advantages, localisation, phototoxicity and methods for calibration. Journal of Neuroscience Methods. [Link]

• Jakkampudi, S., et al. (2018). Caged Compounds for Two-Photon Uncaging. ResearchGate. [Link]

• Ellis-Davies, G. C. R. (2013). Caged compounds for multichromic optical interrogation of neural systems. Frontiers in Neural Circuits. [Link]

• Nikolenko, V., et al. (2007). Holographic photolysis of caged neurotransmitters. Journal of Neuroscience Methods. [Link]

• Barth, A., et al. (2002). Kinetics of Proton Release after Flash Photolysis of 1-(2-Nitrophenyl)ethyl Sulfate (Caged Sulfate) in Aqueous Solution. The Journal of Physical Chemistry B. [Link]

• Willner, I., & Willner, B. (2023). Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications. Chemical Reviews. [Link]

• Salierno, M., et al. (2010). Two-photon uncaging of neurochemicals using inorganic metal complexes. Chemical Communications. [Link]

• Cameron, M. (2015). What kind of UV light source do I need for uncaging ligands inside an electrode?. ResearchGate. [Link]

• Labbé, P., et al. (2019). Photoprocesses of Molecules with 2-Nitrobenzyl Protecting Groups and Caged Organic Acids. Molecules. [Link]

• Aujard, I., et al. (2006). o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chemistry – A European Journal. [Link]

• Blanc, A., & Bochet, C. G. (2002). Wavelength-Controlled Orthogonal Photolysis of Protecting Groups. The Journal of Organic Chemistry. [Link]

• Hurley, R., & Testa, A. C. (1966). Photochemical n → π* Excitation of Nitrobenzene. Journal of the American Chemical Society. [Link]

• Hasan, A., et al. (1997). Photolabile Protecting Groups for Nucleosides: Mechanistic Studies of the 2-(2-Nitrophenyl)ethyl Group. Journal of the American Chemical Society. [Link]

• De-la-Rosa, V., et al. (2018). Gating of the Hv1 proton channel. ResearchGate. [Link]

• Klausen, M., & Blanchard-Desce, M. (2021). Two-photon uncaging of bioactive compounds: Starter guide to an efficient IR light switch. Journal of Photochemistry and Photobiology C: Photochemistry Reviews. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing T6P Release from Caged Precursors

Welcome to the technical support center dedicated to the efficient release of Trehalose-6-Phosphate (T6P) from its caged precursors. This guide is tailored for researchers, scientists, and drug development professionals, offering in-depth troubleshooting and practical advice to maximize the efficiency of T6P uncaging in your experiments.

Introduction to Caged T6P

Caged compounds are indispensable tools for achieving spatiotemporal control over bioactive molecules.[1][2] In the context of T6P, a pivotal signaling molecule in plant metabolism, caging facilitates its light-induced release at a precise time and location within a biological system.[1] This method overcomes challenges related to cell permeability and provides exquisite experimental control. However, attaining efficient and dependable uncaging necessitates the careful optimization of several experimental parameters. This guide will navigate you through common issues and their resolutions.

Frequently Asked Questions (FAQs) & Troubleshooting

My T6P release is inefficient or incomplete. What are the primary factors I should investigate?

Inefficient uncaging is a frequent challenge. The release of T6P from its caged form is a photochemical reaction, and its success hinges on several critical factors.[3][4] Here is a systematic approach to troubleshooting:

• Light Source Wavelength and Intensity: The photolysis of the caging group is highly dependent on the wavelength of the light source.[1] Common caging groups like 4,5-dimethoxy-2-nitrobenzyl (DMNB) or 1-(2-nitrophenyl)ethyl (NPE) possess specific absorption maxima. It is crucial to ensure your light source (e.g., UV lamp, laser) is aligned with the optimal wavelength for your particular caged T6P.

  • Actionable Step: Confirm the absorption spectrum of your caged T6P compound, typically available on the supplier's technical data sheet. Calibrate your light source's output to deliver the correct wavelength and intensity.

• Duration of Light Exposure: Inadequate exposure time will result in incomplete uncaging.[5] Conversely, prolonged exposure can lead to photodamage of the biological sample or degradation of the released T6P.[6]

  • Actionable Step: Conduct a time-course experiment to pinpoint the optimal exposure duration for your specific experimental setup. Monitor T6P release at various time points to identify the plateau phase, which signifies complete uncaging.

• pH and Temperature of the Buffer: The photochemical uncaging reaction can be influenced by the pH and temperature of the experimental buffer.

  • Actionable Step: Maintain a stable and optimal pH and temperature throughout your experiment. Refer to the technical data sheet for your caged compound for recommended buffer conditions. If this information is unavailable, begin with a physiological pH (7.2-7.4) and room temperature, then optimize as necessary.

• Concentration of the Caged Compound: High concentrations of the caged compound can cause inner filter effects, where molecules at the surface absorb most of the light, shielding those deeper in the solution.[7] It is often necessary to use a concentration at least 10-fold higher than the receptor affinity, as photolytic conversion is rarely complete.[5]

  • Actionable Step: Optimize the concentration of the caged T6P. Lower concentrations can lead to more efficient uncaging per molecule.

Troubleshooting Workflow for Inefficient Uncaging

Caption: A troubleshooting flowchart for diagnosing and resolving inefficient T6P uncaging.

How can I accurately quantify the amount of released T6P?

Precise quantification is essential for validating your uncaging efficiency and for the correct interpretation of your experimental results. Several methods can be utilized:

• High-Performance Liquid Chromatography (HPLC): HPLC is a dependable method for the separation and quantification of both the caged and uncaged forms of T6P. By comparing the peak areas of the two species before and after photolysis, the percentage of released T6P can be determined.

  • Protocol:

    • Prepare a standard curve with known concentrations of uncaged T6P.

    • Inject your pre-photolysis sample to establish the initial concentration of the caged compound.

    • Following light exposure, inject the post-photolysis sample.

    • Separate the caged and uncaged T6P using an appropriate column (e.g., a C18 column with an ion-pairing agent).

    • Quantify the amount of released T6P by comparing its peak area to the standard curve.

• Enzymatic Assays: The released T6P can be quantified through enzymatic assays that couple its conversion to a detectable product. For example, T6P can be hydrolyzed by T6P phosphatase (TPP) to trehalose, which can then be measured.[8][9][10]

  • Protocol:

    • After uncaging, introduce TPP to the reaction mixture to convert T6P to trehalose.

    • Stop the reaction and measure the amount of trehalose produced using a suitable assay (e.g., a colorimetric or fluorometric assay).[8][9]

    • Correlate the amount of trehalose produced to the initial amount of released T6P.

• Mass Spectrometry (MS): MS offers high sensitivity and specificity for the detection and quantification of T6P.[11][12] It is particularly advantageous for complex biological samples.[8][9][11]

  • Protocol:

    • Post-photolysis, analyze the sample using liquid chromatography-mass spectrometry (LC-MS).

    • Employ selected ion monitoring (SIM) or multiple reaction monitoring (MRM) to specifically detect and quantify the mass-to-charge ratio (m/z) of T6P.

    • Quantify against a T6P standard curve.

Table 1: Comparison of T6P Quantification Methods

Method	Advantages	Disadvantages	Typical Sensitivity
HPLC	Robust, quantitative, can measure both caged and uncaged forms simultaneously.	Requires specialized equipment, can be time-consuming.	Micromolar (µM)[8]
Enzymatic Assays	High throughput, can be performed in a microplate format.	Indirect measurement, susceptible to interference from other molecules.[9]	Micromolar (µM)[8]
Mass Spectrometry	Highly sensitive and specific, ideal for complex samples.[8][9][11]	Requires expensive instrumentation and expertise.	Nanomolar (nM)[8]

I suspect photodamage to my sample. How can I minimize this?

Photodamage is a major concern, particularly when working with living cells or delicate biological preparations.[6][13][14] High-energy UV light can generate reactive oxygen species (ROS) and harm cellular components.

• Utilize Longer Wavelength Caging Groups: Consider employing caging groups that can be cleaved with longer wavelength light (e.g., near-UV or visible light), which is less detrimental to biological samples.[13][14] Two-photon uncaging, which uses near-infrared light, can also significantly reduce photodamage.[13][14]

• Minimize Exposure Time and Intensity: As established in your optimization experiments, use the minimum light intensity and exposure duration required for efficient uncaging.[5]

• Incorporate Antioxidants: The addition of antioxidants, such as ascorbic acid or Trolox, to your experimental buffer can help quench ROS and mitigate photodamage.

• Control Experiments: Always conduct control experiments where the sample is subjected to the same light conditions without the caged compound to evaluate the extent of photodamage.

Experimental Workflow for Minimizing Photodamage

Caption: A workflow for systematically reducing photodamage during uncaging experiments.

References

• Elucidating and Optimizing the Photochemical Mechanism of Coumarin-Caged Tertiary Amines. Journal of the American Chemical Society. [Link]

• Strategy for Engineering High Photolysis Efficiency of Photocleavable Protecting Groups through Cation Stabilization. Journal of the American Chemical Society. [Link]

• Caged compounds: Photorelease technology for control of cellular chemistry and physiology. ScienceDirect. [Link]

• RuBi-Glutamate: Two-Photon and Visible-Light Photoactivation of Neurons and Dendritic spines. PMC. [Link]

• Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• Reverse Engineering Caged Compounds: Design Principles for their Application in Biology. PMC. [Link]

• 5 Combining Uncaging Techniques with Patch-Clamp Recording and Optical Physiology. Florida State University. [Link]

• Two-Photon Uncaging of Glutamate. Frontiers in Synaptic Neuroscience. [Link]

• Useful caged compounds for cell physiology. PMC. [Link]

• Probing Single Synapses via the Photolytic Release of Neurotransmitters. PMC. [Link]

• Quantification of the Disaccharide Trehalose from Biological Samples: A Comparison of Analytical Methods. ACS Omega. [Link]

• (PDF) Quantification of the Disaccharide Trehalose from Biological Samples: A Comparison of Analytical Methods. ResearchGate. [Link]

• On the determination of trehalose-6-phosphate synthase in Saccharomyces. PubMed. [Link]

• Simultaneous Quantification of Trehalose and Trehalose 6-Phosphate by Hydrophilic Interaction Chromatography/Electrospray Accurate Mass Spectrometry with Application in Non-Targeted Metabolomics. PubMed. [Link]

• A chemist and biologist talk to each other about caged neurotransmitters. PMC. [Link]

• Molecular cages for biological applications. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Molecular cages for biological applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01737C [pubs.rsc.org]
• 3. Strategy for Engineering High Photolysis Efficiency of Photocleavable Protecting Groups through Cation Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reverse Engineering Caged Compounds: Design Principles for their Application in Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bio.fsu.edu [bio.fsu.edu]
• 7. A chemist and biologist talk to each other about caged neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. On the determination of trehalose-6-phosphate synthase in Saccharomyces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous Quantification of Trehalose and Trehalose 6-Phosphate by Hydrophilic Interaction Chromatography/Electrospray Accurate Mass Spectrometry with Application in Non-Targeted Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. RuBi-Glutamate: Two-Photon and Visible-Light Photoactivation of Neurons and Dendritic spines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Probing Single Synapses via the Photolytic Release of Neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]

Common challenges in using 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Technical Support Center: 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Introduction

Welcome to the technical support guide for 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose. This molecule is a photocaged, membrane-permeable precursor of Trehalose-6-Phosphate (T6P). The caging group, 1-(2-nitrophenyl)-ethyl (NPE), renders the T6P molecule biologically inert until it is cleaved by UV light. This technology provides researchers with unparalleled spatiotemporal control over T6P release within cellular or sub-cellular environments, making it a powerful tool for investigating sugar signaling pathways, particularly in plant biology where T6P is a critical regulator of growth and metabolism[1][2].

This guide addresses common challenges encountered during the handling, application, and analysis of this compound. It is structured to provide not just solutions, but also the underlying rationale to empower you to optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What is 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose?

It is a synthetic compound where the biologically active molecule, Trehalose-6-Phosphate (T6P), has been chemically modified with two light-sensitive "caging" groups. These groups block the function of T6P, making it temporarily inert[3]. When exposed to a pulse of UV light, these cages break off, rapidly releasing active T6P inside the cell.

Q2: What is the primary mechanism of action?

The compound's utility is based on photochemistry. The 1-(2-nitrophenyl)-ethyl (NPE) caging group is a well-characterized photolabile protecting group. Upon absorption of UV light (typically in the 350-365 nm range), the NPE group undergoes an intramolecular rearrangement, leading to its cleavage from the trehalose molecule. This "uncaging" event is typically rapid, allowing for precise temporal control over the increase in intracellular T6P concentration[3][4].

Q3: What are the main applications for this compound?

Its primary application is in the study of plant sugar signaling. By controlling the release of T6P, researchers can investigate its downstream effects, such as the inhibition of the SnRK1 protein kinase, stimulation of starch synthesis, and overall regulation of plant growth and development[1][2]. It allows for bypassing the complexities of genetic modification to transiently activate a specific signaling node.

Troubleshooting Guide

Section 1: Compound Handling, Storage, and Solution Preparation

Q1: My compound won't dissolve properly. What solvent should I use?

A: This is a common issue due to the compound's complex, hydrophobic structure.

• Primary Recommendation: Use anhydrous Dimethyl Sulfoxide (DMSO). It is a powerful aprotic solvent capable of dissolving a wide range of organic molecules. Prepare a high-concentration stock solution (e.g., 10-50 mM).

• Causality: The large, nonpolar nitrophenyl groups significantly reduce the aqueous solubility of the parent trehalose molecule. Water or aqueous buffers are not suitable for initial reconstitution. Using anhydrous DMSO is critical because the phosphoryl linkages are susceptible to hydrolysis, especially if stored in solution for extended periods.

• Protocol:

  • Bring the vial of the compound to room temperature before opening to prevent condensation.

  • Add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration.

  • Vortex briefly and/or sonicate gently in a water bath for 2-5 minutes to ensure complete dissolution.

  • Visually inspect the solution against a light source to confirm no particulates are present.

Q2: I'm seeing a biological effect even without light exposure. Is the compound unstable?

A: This suggests premature uncaging or inherent biological activity of the caged form. Both are possible and require systematic troubleshooting.

• Cause 1: Photodecomposition. Caged compounds are, by design, sensitive to light. Exposure to ambient lab lighting, especially those with a UV component, can cause gradual uncaging in your stock solution or experimental media[5].

  • Solution: Always handle the solid compound and its solutions under low-light conditions. Use amber vials or wrap tubes and flasks in aluminum foil. Work in a dimly lit room or under red light conditions whenever possible[5].

• Cause 2: Hydrolysis/Thermal Instability. The compound may degrade over time, especially in aqueous solutions or at elevated temperatures.

  • Solution: Store the solid compound desiccated at -20°C or -80°C. Prepare stock solutions in anhydrous DMSO and store them in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. For experiments, dilute the DMSO stock into your aqueous buffer or media immediately before use[5]. Do not store the compound in aqueous solutions.

• Cause 3: Inherent Activity. While designed to be inert, the caged compound might have some low-level off-target effects or antagonist activity at very high concentrations[6].

  • Solution: Run a dose-response curve for the caged compound in the dark. This will establish a baseline for any light-independent effects. Always include a "dark control" (cells treated with the compound but not exposed to light) in every experiment.

Section 2: Experimental Setup & Photolysis (Uncaging)

Q1: I'm not seeing any effect after light exposure. How can I ensure complete uncaging?

A: Incomplete uncaging is a frequent challenge and can stem from several factors related to your light source and experimental setup.

• Cause 1: Incorrect Wavelength. The NPE caging group has a specific absorption maximum. Using a light source outside this range will be highly inefficient.

  • Solution: Use a light source that emits in the near-UV range, typically between 350 nm and 365 nm. A mercury arc lamp with appropriate filters or a dedicated 365 nm LED is ideal.

• Cause 2: Insufficient Light Intensity or Duration. The total number of photons delivered to the sample determines the extent of uncaging.

  • Solution: Increase the duration of light exposure or the intensity of the light source. However, be cautious as excessive light can cause phototoxicity and damage your biological sample[5]. It is crucial to perform a light-dose optimization experiment.

• Cause 3: Light Absorption by Sample/Media. Components in your culture media (e.g., phenol red, riboflavin) or the plastic of your culture vessel can absorb UV light, preventing it from reaching the caged compound.

  • Solution: If possible, perform the photolysis in a simplified, colorless buffer (e.g., PBS, HEPES-buffered saline). If you must use complex media, be prepared to increase the light dose. Use UV-transparent culture vessels (e.g., quartz cuvettes, specific plastic plates) for the most efficient light delivery.

Table 1: Recommended Starting Parameters for Photolysis

Parameter	Recommended Range	Key Consideration
Wavelength	350 - 365 nm	Match to the absorbance peak of the NPE caging group.
Light Source	Filtered Hg-Arc Lamp, 365 nm LED	Ensure consistent and measurable power output.
Exposure Time	100 ms - 5 min	Highly dependent on light intensity and desired T6P concentration.
Power Density	1 - 10 mW/cm²	Balance uncaging efficiency with potential for phototoxicity.

Q2: My cells are dying after UV exposure. How can I reduce phototoxicity?

A: This is the critical trade-off in all caged compound experiments.

• Solution 1: Minimize Exposure. The most direct approach is to reduce the light exposure time and intensity to the minimum required for the desired biological effect. Perform a "light-only" control (no caged compound) to determine the threshold for phototoxicity in your specific system.

• Solution 2: Use a More Efficient Caging Group (if available). Some newer caging groups are designed for two-photon excitation using infrared light, which is less damaging to cells. While this guide focuses on the NPE-caged compound, it is a key consideration for experimental design[6].

• Solution 3: Optimize the Protocol. Allow cells to recover in a 37°C incubator immediately after photolysis. Ensure the media contains antioxidants that can help mitigate some of the oxidative stress caused by UV light.

Section 3: Downstream Analysis & Data Interpretation

Q1: The biological response is much slower than expected. Is the uncaging process slow?

A: The photochemical release of T6P is typically very fast (microseconds to milliseconds), so the delay is almost certainly biological[3].

• Causality: The observed response is a combination of photochemical release, diffusion of T6P to its target (SnRK1), enzyme inhibition, and the cascade of downstream signaling events (e.g., changes in gene transcription, metabolite levels). These subsequent biological processes take time.

• Solution: Perform a time-course experiment. Assay for your biological endpoint at multiple time points after photolysis (e.g., 5 min, 30 min, 1 hr, 4 hr) to capture the dynamics of the response.

Q2: How can I be sure that the uncaging actually worked?

A: Direct measurement of intracellular T6P is challenging. Therefore, a combination of proper controls and secondary validation is essential.

• Control 1: The "Dark Control". As mentioned, cells treated with the compound but not exposed to UV light should show no effect. This is the most critical control.

• Control 2: The "Light-Only Control". Cells exposed to the same UV dose without the compound should also show no specific effect (other than potential toxicity). This rules out UV-induced artifacts.

• Validation: If possible, measure a known, rapid downstream target of T6P signaling. For example, if you have an antibody that detects the phosphorylation state of a direct SnRK1 substrate, assaying for a change shortly after uncaging can serve as a proxy for successful T6P release.

Experimental Protocols & Diagrams

Protocol 1: Reconstitution and Storage of Stock Solutions

• Centrifuge the manufacturer's vial briefly to ensure all powder is at the bottom.

• Allow the vial to equilibrate to room temperature before opening.

• Under dim light, add the appropriate volume of anhydrous DMSO to create a 10-50 mM stock solution.

• Vortex for 1-2 minutes. If necessary, sonicate in a room temperature water bath for 5 minutes to fully dissolve.

• Dispense into small, single-use aliquots in amber microcentrifuge tubes.

• Store aliquots at -20°C or -80°C for up to 6 months. Avoid repeated freeze-thaw cycles.

Workflow & Mechanism Diagrams

Caption: General experimental workflow for using caged T6P.

Caption: The photochemical uncaging mechanism.

Caption: Simplified T6P signaling pathway in plants.

References

• Benchchem. (2025). Technical Support Center: Caged Compound Synthesis.
• Ellis, G. A. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology.
• Ellis-Davies, G. C. R. (n.d.). Reverse Engineering Caged Compounds: Design Principles for their Application in Biology. ACS Chemical Neuroscience.
• Kaplan, J. H. (n.d.). Useful caged compounds for cell physiology. Accounts of Chemical Research.
• MPN Forum. (n.d.). 6-O-Bis-D-trehalose.
• Next Gen Sequencing. (n.d.). 6-O-Bis-D-trehalose.

Sources

• 1. 6-O-Bis-D-trehalose | MPN Forum [mpnforum.com]
• 2. 6-O-Bis-D-trehalose | Next Gen Sequencing [clcngs.com]
• 3. Useful caged compounds for cell physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reverse Engineering Caged Compounds: Design Principles for their Application in Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. nathan.instras.com [nathan.instras.com]

Technical Support Center: Optimizing Light Exposure for Controlled T6alose-6-Phosphate (T6P) Uncaging

Welcome to the technical support center for controlled trehalose-6-phosphate (T6P) uncaging. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice for optimizing light exposure in T6P uncaging experiments. Here, we address common challenges and provide evidence-based solutions to ensure the precision, efficiency, and reproducibility of your results.

Introduction to Controlled T6P Uncaging

Trehalose-6-phosphate (T6P) is a critical signaling metabolite that regulates plant metabolism, growth, and development.[1][2] Its low cellular concentration and rapid turnover make it an ideal candidate for targeted manipulation using photochemical uncaging techniques. This method utilizes photolabile protecting groups (PPGs), also known as "caging" groups, which are attached to the phosphate moiety of T6P, rendering it biologically inactive.[3] Upon illumination with a specific wavelength of light, the PPG is cleaved, releasing the active T6P with high spatial and temporal precision.[4] This allows for the controlled investigation of its downstream effects on cellular signaling pathways.

The success of any T6P uncaging experiment hinges on the precise control of light delivery. Insufficient light exposure leads to incomplete uncaging and ambiguous results, while excessive exposure can cause phototoxicity and off-target effects, compromising cellular integrity.[5][6] This guide provides a comprehensive framework for optimizing your light exposure parameters.

Frequently Asked Questions (FAQs)

Q1: What is a "caged" compound?

A "caged" compound is a biologically active molecule that has been chemically modified with a photoremovable protecting group (PPG).[7] This modification temporarily inactivates the molecule. The active molecule can be released on-demand by exposure to light of a specific wavelength, a process called "uncaging" or "photolysis".[3] This technique provides precise spatial and temporal control over the release of the active compound.[4]

Q2: Why is T6P an important molecule to study using uncaging?

T6P is a key signaling molecule in plants, acting as a signal for sucrose availability and regulating metabolic processes and developmental pathways.[2][8] Its concentration in cells is tightly regulated. By using caged T6P, researchers can introduce a pulse of active T6P at a specific time and location within a cell or tissue to study its immediate effects on downstream targets, such as the SnRK1 kinase.[9][10]

Q3: What are the most common types of photolabile protecting groups (PPGs) used for phosphates like T6P?

Several classes of PPGs have been developed for caging phosphates. Commonly used groups include those based on 2-nitrobenzyl, coumarin, and p-hydroxyphenacyl structures.[3][4] The choice of PPG depends on the desired wavelength for uncaging, quantum yield (the efficiency of light in causing the uncaging reaction), and the chemical stability of the caged compound.[7][11] For example, coumarin-based cages can often be uncaged with visible light, which can be less damaging to cells than UV light.[4]

Q4: What light sources are suitable for T6P uncaging experiments?

The choice of light source depends on the PPG used and the experimental setup. Common light sources include:

• Mercury and Xenon Arc Lamps: These provide broad-spectrum, high-intensity light that can be filtered to select the desired wavelength.[12]

• Lasers: Lasers offer monochromatic light at high power densities, enabling precise spatial control, especially in microscopy setups.[12][13] Two-photon lasers can provide even greater spatial resolution in three dimensions.[14]

• Light Emitting Diodes (LEDs): LEDs are becoming increasingly popular due to their narrow emission spectra, stability, and cost-effectiveness.[11]

Troubleshooting Guide

Issue 1: Incomplete or Low-Efficiency Uncaging

Symptoms:

• The expected biological response is weak or absent after light exposure.

• Biochemical assays show low levels of free T6P post-irradiation.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Insufficient Light Dose	The total number of photons delivered to the sample is not enough to cleave a sufficient amount of the caged T6P.	Increase the light intensity or the duration of the exposure. A general rule of thumb for initial experiments is a light density of approximately 0.5 µJ/µm².[12]
Incorrect Wavelength	The wavelength of the light source does not match the absorption maximum of the photolabile protecting group.	Consult the manufacturer's specifications for your caged T6P to determine the optimal uncaging wavelength. Use appropriate filters or a tunable light source to match this wavelength.
Suboptimal Caged Compound Concentration	The initial concentration of the caged T6P in the system is too low.	Increase the loading concentration of the caged T6P. However, be mindful of potential off-target effects or toxicity at higher concentrations.[15]
Photoproduct Interference	The cleaved PPG or other byproducts of the photoreaction may absorb light at the same wavelength used for uncaging, reducing the efficiency of further uncaging.	This "inner filter effect" can be mitigated by using a PPG that yields photoproducts with significantly different absorption spectra.[7]

Issue 2: Cellular Damage or Phototoxicity

Symptoms:

• Visible signs of cell stress, such as blebbing, vacuolization, or apoptosis, following light exposure.

• Non-specific biological responses that are not attributable to T6P signaling.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Excessive Light Exposure	High-intensity or prolonged light exposure, especially in the UV range, can generate reactive oxygen species (ROS) and cause cellular damage.[5][6]	Reduce the light intensity or exposure duration. Determine the minimum light dose required for effective uncaging through a dose-response experiment. Consider using pulsed light to reduce the total light exposure time.[6]
Use of Short Wavelengths	UV light is more energetic and generally more damaging to biological samples than visible light.	If possible, choose a caged T6P with a PPG that can be cleaved with longer wavelength light (e.g., coumarin or BODIPY-based cages).[4]
Two-Photon Excitation Damage	While generally less damaging than one-photon UV excitation, very high laser power in two-photon uncaging can still cause localized damage.[16]	Carefully calibrate the laser power to the minimum level that provides a consistent uncaging response. An elegant method involves calibrating the local power dosage by observing the bleaching of a known concentration of a fluorescent dye like Alexa-594.[16]

Issue 3: Poor Spatiotemporal Resolution

Symptoms:

• The biological response is observed in a wider area than intended.

• The onset of the biological response is delayed or prolonged.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Light Scattering	In tissue preparations, light can scatter, leading to uncaging outside the targeted area.[12]	Use a focused light source like a laser. Two-photon excitation is particularly effective at minimizing out-of-focus uncaging due to its non-linear nature.[14][16]
Diffusion of Uncaged T6P	Once released, T6P can diffuse away from the site of uncaging, activating signaling pathways in adjacent areas.	This is an inherent property of the molecule. To study highly localized effects, it is crucial to measure the biological response as quickly as possible after uncaging.
Slow Photorelease Kinetics	Some PPGs have slower release kinetics, meaning there is a delay between light absorption and the release of the active molecule.	Select a caged T6P with a PPG known for rapid photorelease kinetics.[15]

Experimental Protocols & Visualizations

Protocol: Determining Optimal Light Exposure

• Prepare Samples: Load cells or tissue with a fixed concentration of caged T6P. Prepare multiple samples for a dose-response curve.

• Set Up Light Source: Configure your light source (e.g., laser, arc lamp) to the recommended wavelength for your caged T6P.

• Vary Exposure Parameters: Expose the samples to a range of light doses by varying either the intensity or the duration of the light pulse.

• Assess Uncaging Efficiency: Use an appropriate assay to quantify the amount of uncaged T6P or a downstream biological readout.

• Evaluate Cell Viability: Concurrently, assess cell health and viability using a live/dead stain or by observing cell morphology.

• Analyze Data: Plot the uncaging efficiency and cell viability against the light dose to identify the optimal window that maximizes uncaging while minimizing phototoxicity.

Diagrams

Caption: Workflow for a typical T6P uncaging experiment.

Sources

• 1. Trehalose-6-Phosphate: Connecting Plant Metabolism and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. T6P signalling [plant-biochemistry.hhu.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of Photolabile Protecting Groups and their Application to the Optochemical Control of Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Excitation Light Dose Engineering to Reduce Photo-bleaching and Photo-toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photorelease of phosphates: Mild methods for protecting phosphate derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture [frontiersin.org]
• 9. The synthesis, degradation and biological function of trehalose- 6-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 12. bio.fsu.edu [bio.fsu.edu]
• 13. Photo-Activatable Probes for the Analysis of Receptor Function in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Two-Photon Uncaging of Glutamate [frontiersin.org]
• 15. benchchem.com [benchchem.com]
• 16. Two-Photon Uncaging of Glutamate - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting guide for failed caged T6P experiments

Welcome to the technical support center for caged trehalose-6-phosphate (T6P) experiments. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. As a Senior Application Scientist, this guide synthesizes technical knowledge with practical, field-proven insights to help you navigate the complexities of using caged T6P and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is caged T6P and why is it used in research?

Caged T6P is a synthetic, biologically inactive form of trehalose-6-phosphate that has a photolabile "caging" group attached. This caging group prevents T6P from interacting with its cellular targets. Upon exposure to a specific wavelength of light (typically UV), the caging group is cleaved, rapidly releasing active T6P into the system.[1] This technique, known as photorelease or uncaging, allows for precise spatial and temporal control over the concentration of T6P within cells or tissues, enabling researchers to study its dynamic role in signaling pathways with high precision.[2]

Q2: What is the biological significance of T6P in plants?

Trehalose-6-phosphate (T6P) is a crucial signaling metabolite in plants that acts as a proxy for sucrose availability.[3] It plays a central role in regulating metabolism, growth, and development by influencing processes such as carbon assimilation, starch synthesis, flowering time, and embryo development.[4][5][6] T6P levels are tightly correlated with sucrose levels, and it functions, in part, by inhibiting the activity of the energy-sensing protein kinase, SnRK1 (Sucrose-non-fermenting1-related kinase1).[5][7] This inhibition of SnRK1 by T6P signals that sugar is plentiful, thereby promoting growth and biosynthetic processes.[7][8]

Q3: What are the key considerations before starting a caged T6P experiment?

Before embarking on experiments with caged T6P, it is critical to consider the following:

• Stability and Solubility: Ensure the caged T6P compound is stable in your experimental buffer and sufficiently soluble to achieve the desired working concentration. Some caged compounds can be prone to hydrolysis, leading to premature release of the active molecule.[9]

• Photolysis Parameters: Determine the optimal wavelength, intensity, and duration of the light pulse for efficient uncaging without causing cellular damage (phototoxicity).[10]

• Biological System Compatibility: Verify that your chosen experimental system (e.g., protoplasts, leaf discs, whole seedlings) is amenable to the delivery of the caged compound and subsequent light application.

• Control Experiments: Plan for a comprehensive set of control experiments, including cells treated with the caged compound but not exposed to light, cells exposed to the light pulse without the caged compound, and cells treated with the photolysis byproducts, if known and available.

Troubleshooting Guide for Failed Caged T6P Experiments

Failed caged T6P experiments can be frustrating, but a systematic approach to troubleshooting can help identify and resolve the underlying issues. This guide is structured to address common failure modes in a question-and-answer format.

Issue: Inefficient or Incomplete Uncaging

Symptom: No or minimal physiological response is observed after the light pulse, and subsequent analytical measurements show low levels of free T6P.

Troubleshooting Questions & Solutions:

• Is your light source appropriate and properly calibrated?

  • Rationale: The efficiency of photolysis is highly dependent on the wavelength and intensity of the light source.[10] Most caged compounds are designed for uncaging with UV light (around 350 nm).

  • Solution: Verify the specifications of your light source (e.g., UV laser, flash lamp). Ensure it is emitting at the correct wavelength and that the power output is calibrated and stable.

• Is the light penetrating your sample effectively?

  • Rationale: The light must reach the caged T6P within your sample. Highly pigmented or dense tissues can scatter or absorb the uncaging light, reducing its effectiveness.[10]

  • Solution: For tissues like leaves, consider using protoplasts or tissue slices to minimize light scattering. If using whole tissues, you may need to increase the light intensity or duration, but be mindful of potential phototoxicity.

• Is the concentration of caged T6P optimal?

  • Rationale: An insufficient concentration of the caged compound will naturally lead to a low yield of released T6P. Conversely, excessively high concentrations can lead to an "inner filter effect," where molecules at the surface absorb most of the light, preventing penetration deeper into the sample.[10]

  • Solution: Perform a concentration-response curve to determine the optimal concentration of caged T6P for your specific experimental setup.

Issue: Off-Target Effects or Cellular Toxicity

Symptom: You observe cellular stress, damage, or death following the uncaging protocol, even in the absence of a specific T6P-mediated response.

Troubleshooting Questions & Solutions:

• Are you observing phototoxicity from the light source?

  • Rationale: High-intensity UV light can be damaging to cells, causing DNA damage and the generation of reactive oxygen species.[10]

  • Solution: Perform a control experiment where the sample is exposed to the same light pulse used for uncaging but in the absence of the caged T6P compound. If you still observe toxicity, reduce the light intensity or the duration of the exposure.

• Could the photolysis byproducts be causing toxicity?

  • Rationale: The uncaging reaction releases not only T6P but also the caging group (often a nitroso-ketone or -aldehyde) and a proton. These byproducts can sometimes have their own biological effects.

  • Solution: If the byproducts of your specific caged T6P are known and available, test their effects on your system independently. If this is not feasible, try to use the lowest effective concentration of caged T6P to minimize the concentration of byproducts.

• Is the caged compound itself exerting a biological effect?

  • Rationale: Ideally, a caged compound should be completely inert before photolysis. However, some caged compounds may exhibit residual activity or interact with cellular components.[11]

  • Solution: Perform a control experiment where you apply the caged T6P to your sample but do not expose it to the uncaging light pulse. Monitor for any biological response over a time course equivalent to your experiment.

Issue: Difficulty in Detecting T6P-Induced Phenotypes

Symptom: Uncaging appears to be successful based on analytical measurements of free T6P, but the expected downstream biological response is absent or weak.

Troubleshooting Questions & Solutions:

• Is the timing of your measurement appropriate for the biological process you are studying?

  • Rationale: The downstream effects of T6P signaling can occur over different timescales, from rapid enzymatic regulation to slower changes in gene expression.

  • Solution: Design a time-course experiment to capture the dynamics of the response. For example, changes in SnRK1 activity might be rapid, while changes in gene expression or growth phenotypes will take longer to manifest.

• Is your system responsive to changes in T6P levels?

  • Rationale: The sensitivity to T6P can vary between different tissues, developmental stages, and under different environmental conditions.

  • Solution: As a positive control, try to manipulate endogenous T6P levels through other means, such as feeding sucrose to the system, and confirm that you can detect a response.[12] This will validate that the downstream signaling pathway is intact.

• Is the localized release of T6P sufficient to trigger a systemic response?

  • Rationale: Uncaging often creates a localized increase in T6P. If the phenotype you are measuring is a whole-plant or systemic response, this localized signal may not be sufficient.

  • Solution: Consider if you can expand the area of uncaging or if your experimental question can be addressed by observing more localized, cellular responses.

Issue: Inconsistent Experimental Replicates

Symptom: You are observing high variability in the measured response between seemingly identical experimental replicates.

Troubleshooting Questions & Solutions:

• Is the delivery of the caged compound uniform across samples?

  • Rationale: Inconsistent loading of the caged T6P will lead to variable amounts of T6P being released upon uncaging.

  • Solution: Optimize your method for delivering the caged compound to ensure consistent uptake. For cellular systems, techniques like microinjection or whole-cell patch-clamp can provide more precise control over the intracellular concentration.

• Is the light application consistent across samples?

  • Rationale: Fluctuations in the power or positioning of the light source will result in variable uncaging efficiency.

  • Solution: Ensure your light source is stable and that the sample is always positioned at the same focal plane and distance from the light source.

• Are your samples at a comparable physiological state?

  • Rationale: The metabolic and developmental state of your biological material can influence its response to T6P.

  • Solution: Use highly synchronized plant material (e.g., seedlings of the same age and developmental stage) and control environmental conditions (e.g., light, temperature, nutrient availability) carefully.

Experimental Protocols & Data Presentation

Protocol for UV-Mediated Uncaging of T6P in Plant Protoplasts

• Protoplast Isolation: Isolate protoplasts from your plant tissue of interest using standard enzymatic digestion methods.

• Caged T6P Loading: Resuspend the protoplasts in a loading buffer containing the desired concentration of caged T6P. The optimal concentration should be determined empirically but is often in the micromolar range. Incubate in the dark for a specified period to allow for uptake.

• Washing: Gently wash the protoplasts to remove excess extracellular caged T6P.

• Uncaging: Place a droplet of the protoplast suspension on a microscope slide. Using an epifluorescence microscope equipped with a UV laser, deliver a focused light pulse (e.g., 355 nm) to the desired area for a defined duration.

• Post-Uncaging Incubation: Incubate the protoplasts for the desired time to allow for the biological response to occur.

• Analysis: Harvest the protoplasts for downstream analysis, such as metabolite quantification, enzyme activity assays, or gene expression analysis.

Protocol for T6P Quantification using LC-MS/MS

• Sample Collection and Quenching: Rapidly collect and freeze your plant material in liquid nitrogen to quench metabolic activity.

• Extraction: Homogenize the frozen tissue and extract metabolites using a cold solvent mixture, such as 80% boiling ethanol.[13]

• Purification: The extract may require a purification step, such as solid-phase extraction, to remove interfering compounds.

• LC-MS/MS Analysis: Analyze the purified extract using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system. T6P is typically separated using hydrophilic interaction liquid chromatography (HILIC) and detected using multiple reaction monitoring (MRM) in negative ion mode.

• Quantification: Quantify the amount of T6P in your sample by comparing its peak area to that of a known concentration of a T6P standard.

Data Presentation: Example Troubleshooting Table

Symptom	Potential Cause	Diagnostic Test	Proposed Solution
No biological response	Inefficient uncaging	Quantify free T6P post-photolysis	Increase light intensity/duration; optimize caged T6P concentration
Cell death	Phototoxicity	Expose cells to light without caged T6P	Reduce light intensity/duration
Weak, variable response	Inconsistent loading	Measure caged T6P uptake in replicates	Optimize loading protocol; use microinjection for single cells

Visualizations

T6P Signaling Pathway

Caption: The T6P signaling pathway in plants.

Caged T6P Experimental Workflow

Caption: A typical experimental workflow for caged T6P.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting caged T6P experiments.

References

• Schluepmann, H., & Paul, M. (2009). Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture. Frontiers in Plant Science. [Link]

• Figueroa, C. M., & Lunn, J. E. (2016). A Tale of Two Sugars: Trehalose 6-Phosphate and Sucrose. Plant Physiology. [Link]

• Ponnu, J., Wahl, V., & Schmid, M. (2011). Trehalose-6-Phosphate: Connecting Plant Metabolism and Development. Frontiers in Plant Science, 2, 70. [Link]

• Paul, M. J., et al. (2020). Trehalose 6-phosphate signalling and impact on crop yield. Journal of Experimental Botany. [Link]

• Smeekens, S. (2015). From Leaf to Kernel: Trehalose-6-Phosphate Signaling Moves Carbon in the Field. Plant Physiology, 169(2), 926-931. [Link]

• Gurney, A. M. (1994). Flash photolysis of caged compounds. The Journal of Physiology, 481(Pt 3), 397-403. [Link]

• Ellis-Davies, G. C. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619-628. [Link]

• Trigo, F. F., et al. (2009). Laser photolysis of caged compounds at 405 nm: photochemical advantages, localisation, phototoxicity and methods for calibration. Journal of Neuroscience Methods, 179(1), 40-50. [Link]

• De la Fuente, J. F., & Valdivia, H. H. (1998). Flash Photolysis of Caged Compounds: Casting Light on Physiological Processes. News in Physiological Sciences, 13(5), 221-227. [Link]

• Ellis-Davies, G. C. R. (2019). Caged compounds: Photorelease technology for control of cellular chemistry and physiology. Comprehensive Series in Photochemical & Photobiological Sciences. [Link]

• Lunn, J. E., et al. (2014). The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P. Journal of Experimental Botany, 65(4), 1051-1068. [Link]

• Yadav, U. P., et al. (2014). The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P. Journal of Experimental Botany, 65(4), 1051–1068. [Link]

• Ellis-Davies, G. C. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods. [Link]

• Wingler, A., et al. (2012). Trehalose 6-Phosphate Is Required for the Onset of Leaf Senescence Associated with High Carbon Availability. Plant Physiology, 158(3), 1241-1251. [Link]

• van Dijken, A. J., et al. (2004). Trehalose 6-phosphate is indispensable for carbohydrate utilization and growth in Arabidopsis thaliana. Proceedings of the National Academy of Sciences, 101(49), 17099-17104. [Link]

• Ellis-Davies, G. C. R. (2011). Useful caged compounds for cell physiology. Accounts of Chemical Research, 44(9), 787-796. [Link]

• Schluepmann, H., et al. (2003). Trehalose 6-phosphate is indispensable for carbohydrate utilization and growth in Arabidopsis thaliana. Unium Bioscience. [Link]

• Ponnu, J., Wahl, V., & Schmid, M. (2011). Trehalose-6-Phosphate: Connecting Plant Metabolism and Development. Frontiers in Plant Science. [Link]

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• 4. Frontiers | Trehalose-6-Phosphate: Connecting Plant Metabolism and Development [frontiersin.org]
• 5. Frontiers | Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture [frontiersin.org]
• 6. Trehalose-6-Phosphate: Connecting Plant Metabolism and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trehalose 6-phosphate signalling and impact on crop yield - PMC [pmc.ncbi.nlm.nih.gov]
• 8. From Leaf to Kernel: Trehalose-6-Phosphate Signaling Moves Carbon in the Field - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Ensuring the Stability of Caged Trehalose Probes

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for caged trehalose probes. This guide, designed by our team of application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the premature degradation of these valuable research tools. We understand that the stability of your reagents is paramount to the success of your experiments. This resource is structured to help you identify potential sources of probe instability and implement corrective measures to ensure the integrity and reproducibility of your results.

Understanding Caged Trehalose Probes: A Quick Primer

Caged trehalose probes are synthetic molecules designed for the controlled release of trehalose or its analogs within a biological system. Trehalose is a disaccharide crucial for the survival and virulence of certain pathogens, like Mycobacterium tuberculosis (Mtb).[1][2][3] Probes based on trehalose are used to study mycobacterial metabolism, cell wall synthesis, and to track the bacteria within host cells.[4][5][6][7][8][9]

The "cage" is a photolabile protecting group (PPG) that renders the trehalose molecule inactive.[10][11][12] Upon exposure to a specific wavelength of light, the PPG is cleaved, releasing the active trehalose analog at a precise time and location.[10][13] This spatiotemporal control is a powerful tool for studying dynamic biological processes.[13] However, the very nature of these probes makes them susceptible to premature degradation if not handled and stored correctly.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of premature degradation of caged trehalose probes?

Premature degradation, or "uncaging," can be triggered by several factors, leading to a loss of experimental control and potentially confounding results. The main culprits are:

• Ambient Light Exposure: The most common cause is unintended exposure to light, especially UV and blue wavelengths, which can cleave the photolabile caging group.[14][15]

• Enzymatic Degradation: Certain enzymes present in your biological system (e.g., in cell culture media or host cells) may recognize and cleave either the trehalose moiety or the caging group.[1] For instance, mycobacterial trehalase can hydrolyze the α,α-1,1-glycosidic bond of trehalose.[1]

• Chemical Instability: Factors such as pH, temperature, and the presence of strong nucleophiles or reducing agents in your experimental buffer can affect the stability of the caging group.

• Improper Storage: Incorrect storage temperatures and repeated freeze-thaw cycles can compromise the integrity of the probe.[16]

Q2: I'm observing high background signal in my experiments even before photoactivation. What could be the cause?

High background signal is a classic indicator of premature uncaging. This means the trehalose probe is already active in your sample before you apply the light stimulus. The troubleshooting guide below will walk you through the steps to identify and resolve the source of this issue.

Q3: How can I determine if my stock solution of caged trehalose probe has degraded?

While visual inspection for color changes or precipitation can sometimes indicate gross degradation, significant breakdown can occur without any visible signs.[15] The most reliable method is to use analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry to check the purity of your stock solution. A fresh, undegraded sample should show a single major peak corresponding to the caged compound. The presence of additional peaks may indicate the presence of the uncaged trehalose and the cleaved caging group.

Troubleshooting Guide: Preventing Premature Degradation

This section provides a systematic approach to identifying and mitigating the common causes of caged trehalose probe degradation.

Symptom	Potential Cause	Troubleshooting & Optimization Steps
High background fluorescence/activity before photoactivation	1. Ambient Light Exposure	1. Minimize Light Exposure: - Work in a darkened room or use a safelight with a long wavelength (e.g., red light) when preparing and handling probe solutions.[14][15] - Use amber-colored or opaque microcentrifuge tubes and glassware.[14][16] - Wrap plates and tubes in aluminum foil during incubation steps.[14]
2. Enzymatic Degradation	2. Assess Enzymatic Activity: - Run a control experiment by incubating the caged probe in your cell-free culture medium. Analyze the supernatant for uncaged product. - If degradation is observed, consider heat-inactivating the serum in your culture medium. - For in vivo studies, be aware of potential trehalase activity in the host organism.[1]
3. Chemical Instability	3. Optimize Buffer Conditions: - Review the manufacturer's datasheet for recommended pH and buffer components. - Avoid buffers containing strong nucleophiles or reducing agents unless specified. - Prepare fresh solutions for each experiment.
Inconsistent results between experiments	4. Improper Storage & Handling	4. Implement Strict Storage Protocols: - Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.[10] - Store stock solutions at -20°C or -80°C in the dark, as recommended by the manufacturer.[10][16] - Ensure containers are tightly sealed to prevent moisture ingress.[16]
No or low signal after photoactivation	5. Probe Degradation During Storage	5. Verify Probe Integrity: - If possible, check the purity of your stock solution using HPLC. - If degradation is confirmed, discard the old stock and prepare a fresh solution from solid material. - Re-evaluate your storage and handling procedures to prevent future degradation.[15]

Experimental Protocols

Protocol 1: Preparation and Storage of Caged Trehalose Probe Stock Solution

• Work in a Dark Environment: Perform all steps under minimal light conditions. Use a darkroom or a bench shielded from ambient light.

• Solvent Preparation: Use high-purity, anhydrous DMSO or another recommended solvent to prepare the stock solution.

• Dissolution: Briefly vortex to dissolve the solid probe completely.

• Aliquoting: Immediately aliquot the stock solution into single-use, amber-colored microcentrifuge tubes.

• Storage: Store the aliquots at -80°C in a designated, dark container.

Protocol 2: Testing for Premature Uncaging in Cell Culture Medium

• Prepare Samples: In a 96-well plate, add your complete cell culture medium (including serum) to several wells.

• Add Probe: Add the caged trehalose probe to the wells at the final working concentration.

• Incubate: Wrap the plate in aluminum foil and incubate under your standard experimental conditions (e.g., 37°C, 5% CO2) for the duration of a typical experiment.

• Analyze Supernatant: At various time points, collect the supernatant and analyze for the presence of the uncaged probe using a suitable method (e.g., a fluorescence-based assay if the uncaged product is fluorescent, or HPLC).

• Control: As a positive control, expose a well containing the probe in medium to the uncaging light source and analyze the supernatant.

Visualizing Degradation Pathways and Workflows

Caption: Major factors leading to premature activation of caged trehalose probes.

Caption: A workflow designed to minimize premature probe degradation.

Final Recommendations

The stability of caged trehalose probes is critical for obtaining reliable and reproducible data. By understanding the potential causes of degradation and implementing the meticulous handling and storage procedures outlined in this guide, you can significantly enhance the integrity of your experiments. Always refer to the manufacturer's specific instructions for your particular probe, as different caging groups may have unique stability profiles.[13]

References

• Caged compounds: photorelease technology for control of cellular chemistry and physiology.
• Asymmetric trehalose analogues to probe disaccharide processing pathways in mycobacteria.Organic & Biomolecular Chemistry.
• 5 Tips for Handling Photosensitive Reagents.Labtag Blog.
• A Fluorogenic Trehalose Probe for Tracking Phagocytosed Mycobacterium tuberculosis.Journal of the American Chemical Society.
• Uptake of unnatural trehalose analogs as a reporter for Mycobacterium tuberculosis.
• Technical Support Center: Prevention of Photosensitive Compound Degrad
• Targeting the trehalose utilization pathways of Mycobacterium tuberculosis.MedChemComm.
• Photoactivatable Reagents, Including Photoreactive Crosslinkers and Caged Probes.Thermo Fisher Scientific.
• Overview of Small Molecules as Fluorescent Probes of Mycobacterium tuberculosis.Molecules.
• General mechanism of action of trehalose probes for detecting Mycobacterium tuberculosis.
• Storage and Handling Tips for Research Chemicals: Safety Comes First.Benchchem.
• Photolabile protecting group.Wikipedia.
• Photoremovable Protecting Groups.MDPI.
• Probing the Mycobacterial Trehalome with Bioorthogonal Chemistry.Journal of the American Chemical Society.
• Metabolic Labeling of Live Mycobacteria with Trehalose-Based Probes.Methods in Molecular Biology.
• A Fluorogenic Trehalose Probe for Tracking Phagocytosed Mycobacterium tuberculosis.PubMed.

Sources

• 1. Asymmetric trehalose analogues to probe disaccharide processing pathways in mycobacteria - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00253D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Overview of Small Molecules as Fluorescent Probes of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Fluorogenic Trehalose Probe for Tracking Phagocytosed Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Uptake of unnatural trehalose analogs as a reporter for Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Probing the Mycobacterial Trehalome with Bioorthogonal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic Labeling of Live Mycobacteria with Trehalose-Based Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Fluorogenic Trehalose Probe for Tracking Phagocytosed Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]
• 13. Photoactivatable Reagents, Including Photoreactive Crosslinkers and Caged Probes—Section 5.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 15. benchchem.com [benchchem.com]
• 16. globalresearchchem.com [globalresearchchem.com]

Technical Support Center: Minimizing Off-Target Effects of Light Activation in Plant Cells

Welcome, Researchers and Innovators,

This technical support center is designed to serve as a comprehensive resource for scientists and drug development professionals utilizing optogenetics in plant systems. As Senior Application Scientists, we understand that while the precise spatiotemporal control offered by optogenetics is revolutionary, its application in plants presents unique challenges.[1][2][3] Plants' inherent dependence on light for growth and development means that the very tool of activation can be a source of confounding variables and off-target effects.[1][3][4]

This guide provides in-depth, field-proven insights to help you anticipate, troubleshoot, and minimize these effects, ensuring the integrity and reproducibility of your experiments. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to design robust and self-validating studies.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered during plant optogenetics experiments.

Q1: My optogenetic system shows basal activity even without specific light induction. What's happening?

A: This "leaky" expression can stem from several factors. The promoter driving your optogenetic construct might have a low level of constitutive activity. Alternatively, if you are working with fluorescent reporters, you might be observing autofluorescence from plant tissues, which is common. It is also possible that ambient light in your growth facility is sufficient to partially activate a highly sensitive system.

Q2: I'm observing a phenotype in my control plants (expressing only a fluorophore) when I apply the activation light. Why?

A: This points to an off-target effect of the light stimulus itself, independent of your optogenetic actuator. High-intensity light, particularly in the blue or red spectrum, can induce phototoxicity, generate reactive oxygen species (ROS), or cause thermal stress.[5][6][7] Furthermore, the light could be activating endogenous plant photoreceptors, triggering native signaling pathways that produce your observed phenotype.[1][8] This underscores the critical importance of rigorous controls where non-opsin expressing plants are subjected to the same light regime.[9]

Q3: How do I choose a light wavelength that won't interfere with the plant's natural light responses?

A: The key is to select an optogenetic system that operates in a spectral window where endogenous photoreceptor absorption is minimal.[1][10] Many common optogenetic tools are derived from plant photoreceptors (e.g., PHYB, CRY2) and are thus prone to crosstalk.[1][11] Consider systems like the engineered CcaS-CcaR, which responds to green light, or red-shifted opsins, as red light penetrates tissue more effectively and is less likely to trigger blue-light responses.[12][13] The PULSE system is an excellent example of a tool designed to be inactive under standard white light growth conditions by combining red-light activation with a blue-light-mediated off switch.[1][3][4]

Q4: What are the visual signs of phototoxicity in my plant samples?

A: Phototoxicity can manifest as photobleaching (a whitening of the tissue), reduced growth or biomass accumulation, leaf curling, or necrosis (tissue death) at the site of illumination. At a cellular level, you might observe chloroplast damage or membrane blebbing. It's crucial to establish a "light dose-response curve" during your experimental setup to find the minimum light intensity and duration needed for activation while avoiding damage.[13]

Q5: Can the activation light be heating my sample and causing a stress response?

A: Yes, especially with high-intensity light sources or prolonged exposure. This thermal stress can activate heat shock pathways and other stress responses, confounding your results.[14] Plants are sensitive to temperature fluctuations, and some photoreceptors like phytochrome B are also thermosensors.[15][16][17] Use a thermocouple to measure the temperature of your sample during illumination and consider using filtered light sources to remove infrared wavelengths that contribute to heating.

Section 2: In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Crosstalk with Endogenous Photoreceptors

A primary challenge in plant optogenetics is isolating the effect of your engineered system from the plant's complex native photosensory network.[1][8][18]

The Problem: The activation light for your optogenetic tool (e.g., a blue-light activated CRY2-CIB1 system) is also being perceived by the plant's endogenous cryptochromes and phototropins, triggering unintended physiological responses like stomatal opening, chloroplast movement, or changes in gene expression.[8][18]

Causality: Plants possess at least five classes of photoreceptors that monitor UV-B, blue, red, and far-red light to regulate their entire life cycle.[2][8] If your optogenetic tool's activation spectrum overlaps with that of a native photoreceptor, you risk activating both simultaneously.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for crosstalk.

Data Summary: Endogenous Photoreceptors vs. Optogenetic Tools

Photoreceptor Family	Primary Wavelengths Sensed	Potential for Crosstalk with...	Mitigation Strategy
Phytochromes (e.g., PhyB)	Red (~660 nm), Far-Red (~730 nm)[8]	Red-light activated systems (e.g., PhyB-PIF)	Use orthogonalized PhyB-PIF6 system[1]; use PULSE system[4]; careful light filtering.
Cryptochromes (e.g., CRY1, CRY2)	Blue (~450 nm), UV-A (~375 nm)[8]	Blue-light activated systems (e.g., CRY2-CIB1, LOV domains)	Use red-shifted tools; ensure light is tightly filtered to avoid UV-A.
Phototropins (e.g., PHOT1, PHOT2)	Blue (~450 nm), UV-A (~375 nm)[8]	Blue-light activated systems	Minimize light intensity; target tissues with low phototropin expression if possible.
UVR8	UV-B (~280-315 nm)[8]	UV-activated systems (less common)	Avoid UV light sources unless specifically required for the optogenetic tool.
ZEITLUPE Family (ZTL, FKF1, LKP2)	Blue Light[8]	Blue-light activated systems	Temporal considerations; be aware of potential effects on circadian rhythms.

Guide 2: Managing Phototoxicity and Reactive Oxygen Species (ROS)

Light, especially at high intensities, is not benign. It can lead to the production of ROS, which, while important signaling molecules in plants, can cause significant oxidative damage at high concentrations.[5][6][7][19]

The Problem: Following light activation, you observe cellular damage, reduced growth, or a generalized stress response that is not your intended phenotype.

Causality: Photosynthetic and respiratory electron transport chains are major sources of ROS.[6] Applying high-energy photons (e.g., blue light) can overload these systems, leading to the formation of superoxide, hydrogen peroxide, and singlet oxygen.[6][7] These molecules can damage lipids, proteins, and DNA, triggering a broad stress response or even programmed cell death.[6][19]

Strategies for Minimization:

• Calibrate Light Intensity: Do not assume more light is better. The goal is to find the Minimum Effective Irradiance (MEI). See Protocol 2 for a method to determine this.

• Use Pulsed Light: Continuous illumination is more likely to cause damage than short, repeated pulses of light.[13] Experiment with different frequencies and duty cycles to find a regime that maintains activation while allowing the cell to manage ROS.

• Choose Longer Wavelengths: Red or far-red light is generally less energetic and less damaging than blue or UV light.[9][12] It also penetrates deeper into plant tissues.[12]

• Consider Antioxidant Co-application: In some in vitro or protoplast systems, the temporary addition of a mild antioxidant like ascorbate could help mitigate ROS damage during initial system setup and calibration, though this should be used with caution as it can interfere with normal cellular redox signaling.

Caption: Light-induced ROS production pathway.

Guide 3: Overcoming Light Scattering and Penetration Issues

Plant tissues are optically dense and scatter light significantly, which can prevent the activation light from reaching its target cells with sufficient intensity and precision.[20][21][22][23]

The Problem: Your optogenetic system works well in protoplasts or surface layers (e.g., epidermis), but you see little to no activation in deeper tissues like the vasculature or root meristem.

Causality: Light scattering in plants is caused by the multiple refractive index changes at air-water interfaces within the tissue and between cellular components like the cell wall, cytoplasm, and organelles.[20][21][23] Shorter wavelengths (blue light) are scattered more than longer wavelengths (red light).[22] This scattering reduces the intensity and spatial precision of the delivered light.

Solutions:

• Wavelength Selection: As mentioned, red and far-red light penetrate deeper into tissues than blue light due to reduced scattering and absorption by chlorophyll.[12][22]

• Light Delivery Method:

  • Wide-field illumination (LEDs): Suitable for whole-seedling or leaf-level activation but lacks cellular precision and suffers from scattering.

  • Confocal Microscopy: Provides better spatial precision by using a pinhole to reject out-of-focus light. This can help, but scattering still limits depth.

  • Two-Photon Microscopy: This is often the best solution for deep-tissue imaging and activation. It uses a near-infrared (NIR) laser, which scatters less and is less phototoxic. Activation only occurs at the focal point where two photons arrive simultaneously, providing exquisite 3D spatial resolution.

• System Sensitivity: Use an optogenetic system with high light sensitivity (i.e., requires a lower photon dose for activation). This reduces the overall light load on the tissue, minimizing both scattering and phototoxicity.

Section 3: Key Experimental Protocols

Protocol 1: Validating Orthogonality with Control Experiments

Objective: To determine if an observed phenotype is a result of the optogenetic tool or an off-target effect of the light stimulus itself.

Materials:

• Transgenic plants expressing your full optogenetic system (actuator + reporter).

• Control Line 1: Wild-type plants of the same ecotype.

• Control Line 2: Transgenic plants expressing only the fluorescent reporter (or a similar inert protein) under the same promoter.

• Your specific light source (LED, laser) with appropriate filters.

• Phenotyping setup (microscope, camera, etc.).

Procedure:

• Grow all three plant lines (Experimental, Control 1, Control 2) under identical, standard growth conditions (e.g., 16h light/8h dark cycle).

• Divide each plant line into two groups: "No Treatment" and "Light Treatment".

• Subject the "Light Treatment" groups from all three lines to the exact same light activation protocol you intend to use for your experiment (same wavelength, intensity, duration, and pulsing).

• Keep the "No Treatment" groups in the standard growth conditions.

• At your desired time point post-treatment, perform your phenotypic analysis on all six groups.

• Analysis:

  • If the phenotype is ONLY present in the Experimental "Light Treatment" group: High confidence that the effect is due to your optogenetic system.

  • If the phenotype appears in the "Light Treatment" groups of Control 1 and/or Control 2: The light stimulus itself is causing an off-target effect. You must re-evaluate your light delivery parameters or choice of wavelength (See Guides 1 & 2).

  • If the phenotype appears in the Experimental "No Treatment" group: Your system is "leaky" or has effects independent of light activation.

Protocol 2: Determining Minimum Effective Irradiance (MEI) to Reduce Phototoxicity

Objective: To find the lowest light intensity that still yields a robust and reliable activation of your optogenetic system, thereby minimizing phototoxicity.

Materials:

• Transgenic plants expressing your full optogenetic system.

• Light source with adjustable intensity (a neutral density filter wheel is recommended).

• A power meter to accurately measure light intensity at the sample plane.

• A quantifiable and rapid reporter of activation (e.g., fluorescent reporter, calcium sensor).

• Cell viability stain (e.g., Propidium Iodide or Evans Blue) for post-hoc analysis.

Procedure:

• Set up your sample for imaging/activation.

• Using the power meter, measure the maximum light intensity of your source at the sample plane.

• Create a series of decreasing light intensities using neutral density filters (e.g., 100%, 50%, 25%, 10%, 5%, 1% of max power).

• For each intensity level, expose a fresh sample to the light for a fixed duration (your planned experimental duration).

• Immediately after exposure, quantify the activation reporter's signal.

• Plot the reporter signal as a function of light intensity. The resulting curve should show a saturation point. The MEI is the lowest intensity that gives a near-maximal response.

• (Optional but Recommended) After the experiment, stain the treated samples with a cell viability dye to check for cell death at each light intensity. Choose an intensity that is well below the threshold that causes a significant increase in cell death.

Section 4: References

• Highlighter: An optogenetic system for high-resolution gene expression control in plants - PMC - NIH. (2023-09-21). National Institutes of Health.

• Optogenetics Guide - Addgene. Addgene.

• Optogenetic control of gene expression in plants in the presence of ambient white light. (2020). Nature Methods.

• Optimising Optogenetics: 5 Proven Tips for Better Experimental Control. (2024-10-24). Scientifica UK.

• (PDF) Plant Optogenetics: Plant and Light Interactions - ResearchGate. (2024-10-05). ResearchGate.

• (PDF) Optogenetic Methods in Plant Biology - ResearchGate. (2023-05-24). ResearchGate.

• Optogenetic Methods in Plant Biology - Annual Reviews. (2023-05-22). Annual Reviews.

• Off-target effects of optogenetics | Sainsbury Wellcome Centre. (2024-08-21). Sainsbury Wellcome Centre.

• Optogenetic Control of Cell Function Using Engineered Photoreceptors - PMC. National Institutes of Health.

• Phototoxicities Caused by Continuous Light Exposure Were Not Induced in Retinal Ganglion Cells Transduced by an Optogenetic Gene - PubMed. (2021-06-23). National Institutes of Health.

• Mechanisms of light scattering from biological cells relevant to noninvasive optical-tissue diagnostics - ResearchGate. ResearchGate.

• Unique and contrasting effects of light and temperature cues on plant transcriptional programs - PMC - NIH. National Institutes of Health.

• ROS Generation in the Light Reactions of Photosynthesis Triggers Acclimation Signaling to Environmental Stress - MDPI. MDPI.

• Optogenetics for light control of biological systems - PMC - PubMed Central. (2022-07-21). National Institutes of Health.

• Tuning the Wavelength: Manipulation of Light Signaling to Control Plant Defense - PMC. National Institutes of Health.

• Phototoxicities Caused by Continuous Light Exposure Were Not Induced in Retinal Ganglion Cells Transduced by an Optogenetic Gene - PMC - NIH. National Institutes of Health.

• Perception and signalling of light and temperature cues in plants - ResearchGate. ResearchGate.

• Reactive oxygen species generation and signaling in plants - PMC - PubMed Central. National Institutes of Health.

• Light scattering in stacked mesophyll cells results in similarity characteristic of solar spectral reflectance and transmittance of natural leaves - PubMed Central. (2023-03-22). National Institutes of Health.

• Light-mediated balances and trade-offs in plant energy and resource management | Journal of Experimental Botany | Oxford Academic. Oxford Academic.

• Using light to activate treatments in the right place - EurekAlert!. (2025-02-19). EurekAlert!.

• Light priming of thermotolerance development in plants - PMC - NIH. National Institutes of Health.

• Mechanisms of ROS Regulation of Plant Development and Stress Responses - Frontiers. (2019-06-24). Frontiers.

• Advances and prospects of rhodopsin-based optogenetics in plant research - PMC. National Institutes of Health.

• (PDF) Optogenetics in plants - ResearchGate. ResearchGate.

• Optogenetic Application to Investigating Cell Behavior and Neurological Disease - Frontiers. (2022-02-21). Frontiers.

• Light Propagation in Biological Tissues | Biophotonics Class Notes - Fiveable. Fiveable.

• A boost for plant research - ScienceDaily. (2021-02-16). ScienceDaily.

• Guard Cells Integrate Light and Temperature Signals to Control Stomatal Aperture1 [OPEN] | Plant Physiology | Oxford Academic. Oxford Academic.

• Plant stress detection using multimodal imaging and machine learning: from leaf spectra to smartphone applications - Frontiers. Frontiers.

• ROS Regulation of Polar Growth in Plant Cells - Oxford Academic. Oxford Academic.

• Light signals counteract alterations caused by simulated microgravity in proliferating plant cells - ResearchGate. (2025-10-07). ResearchGate.

• Stem cell activation by light guides plant organogenesis - PMC - PubMed Central - NIH. National Institutes of Health.

• How plants know where to find the light - Earth.com. (2023-11-24). Earth.com.

• Light Intensity- and Spectrum-Dependent Redox Regulation of Plant Metabolism - PMC. National Institutes of Health.

• How light and temperature work together to affect plant growth - EurekAlert!. (2022-08-29). EurekAlert!.

• Optogenetics for light control of biological systems | Request PDF - ResearchGate. ResearchGate.

• Blue light used for optogenetics may have off-target effects | The Transmitter. (2015-10-18). The Transmitter.

• A variety of photoreceptors and the frontiers of optogenetics - PMC - NIH. National Institutes of Health.

Sources

• 1. Highlighter: An optogenetic system for high-resolution gene expression control in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Optogenetic control of gene expression in plants in the presence of ambient white light | Springer Nature Experiments [experiments.springernature.com]
• 5. mdpi.com [mdpi.com]
• 6. Reactive oxygen species generation and signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Light Intensity- and Spectrum-Dependent Redox Regulation of Plant Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unique and contrasting effects of light and temperature cues on plant transcriptional programs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Off-target effects of optogenetics | Sainsbury Wellcome Centre [sainsburywellcome.org]
• 10. researchgate.net [researchgate.net]
• 11. A variety of photoreceptors and the frontiers of optogenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. addgene.org [addgene.org]
• 13. scientifica.uk.com [scientifica.uk.com]
• 14. Light priming of thermotolerance development in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. academic.oup.com [academic.oup.com]
• 18. Tuning the Wavelength: Manipulation of Light Signaling to Control Plant Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Mechanisms of ROS Regulation of Plant Development and Stress Responses [frontiersin.org]
• 20. researchgate.net [researchgate.net]
• 21. Light scattering in stacked mesophyll cells results in similarity characteristic of solar spectral reflectance and transmittance of natural leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 22. fiveable.me [fiveable.me]
• 23. How plants know where to find the light - Earth.com [earth.com]

Technical Support Center: Calibrating T6P Release from 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Welcome to the technical support center for the calibration of Trehalose-6-Phosphate (T6P) release from its caged precursor, 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting for your experiments. The information herein is structured to address specific issues you may encounter, ensuring both scientific integrity and practical applicability.

Introduction to Caged T6P and Photolysis

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose is a photolabile, or "caged," compound designed to be biologically inert until it is exposed to a pulse of light.[1] This technology allows for the precise temporal and spatial release of the active signaling molecule, Trehalose-6-Phosphate (T6P), within a biological system.[2][3] T6P is a critical signaling molecule in plants, regulating carbon utilization, growth, and stress responses.[4][5] By controlling the release of T6P, researchers can investigate its downstream effects with high resolution.[6]

The uncaging process is initiated by irradiating the compound with near-UV light, typically around 340-365 nm.[7] The 1-(2-nitrophenyl)ethyl (NPE) caging group absorbs a photon, leading to a photochemical reaction that cleaves the bond holding the T6P molecule, releasing it in its active form.[1][8] The efficiency of this release is determined by the compound's extinction coefficient and quantum yield.[8]

The Photorelease Pathway

Figure 1. Simplified workflow of T6P photorelease from its caged precursor.

Troubleshooting Guide

This section addresses common problems encountered during the calibration of T6P release. Each issue is presented with potential causes and actionable solutions.

Problem 1: Low or No T6P Release Detected

You have irradiated your sample of caged T6P, but subsequent analysis shows minimal or no free T6P.

Potential Cause	Explanation	Recommended Solution
Inadequate Light Source	The light source (e.g., xenon flashlamp, mercury arc lamp, or laser) may not have sufficient power or the correct wavelength to efficiently photolyze the NPE caging group.[9]	Verify Light Source Specifications: Ensure your light source emits in the near-UV range (peak ~340-365 nm). Check the power output and age of the lamp, as intensity can decrease over time. A light density of approximately 0.5 µJ/µm² is a good starting point for efficient uncaging.[9]
Incorrect Concentration of Caged Compound	The concentration of the caged T6P may be too low for detectable release, or too high, leading to inner filter effects where the outer layer of the solution absorbs most of the light, preventing penetration.[8]	Optimize Concentration: Start with a concentration at least 10-fold higher than the expected effective concentration of T6P, as photolytic conversion is often incomplete (5-50%).[10] For in vitro calibrations, a starting range of 100 µM to 1 mM is common. Avoid optical densities greater than 0.2 to minimize inner filtering.[8]
Degradation of Caged Compound	The caged T6P may have degraded due to improper storage or handling (e.g., exposure to light or extreme pH).	Ensure Proper Storage and Handling: Store the compound in the dark, at the recommended temperature (typically -20°C or lower), and protected from moisture. Prepare solutions fresh and keep them on ice and protected from ambient light before the experiment.
Issues with T6P Detection Method	The analytical method used to quantify T6P (e.g., LC-MS, enzymatic assay) may not be sensitive enough or may be subject to interference from components in the reaction buffer.	Validate Detection Method: Run a standard curve with known concentrations of T6P to confirm the sensitivity and linearity of your assay.[11] Consider potential matrix effects from your buffer and perform spike-and-recovery experiments to assess accuracy. Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with high-resolution mass spectrometry is a robust method for T6P quantification.[11]

Problem 2: Inconsistent or Variable T6P Release

Replicate experiments yield significantly different concentrations of released T6P, making calibration difficult.

Potential Cause	Explanation	Recommended Solution
Fluctuations in Light Source Intensity	The output of the light source may not be stable, leading to variable photolysis rates between experiments.	Monitor and Stabilize Light Source: Use a power meter to measure the light output before each experiment to ensure consistency. Allow the lamp to warm up for the manufacturer-recommended time to reach a stable output.
Inhomogeneous Sample Illumination	The light beam may not be uniformly illuminating the entire sample, causing localized "hot spots" of high photolysis and areas of low photolysis.	Ensure Uniform Illumination: Use appropriate optics (e.g., diffusers, lenses) to create a uniform field of illumination across your sample. For microplate-based assays, ensure the well is centered in the light path.
Presence of Quenchers or Absorbing Species	Components in the buffer or sample (e.g., certain biological media, other chromophores) could be absorbing the UV light or quenching the excited state of the caging group.	Use a Clean, Transparent Buffer: For initial calibrations, use a simple, well-defined buffer (e.g., HEPES, MOPS) that is transparent in the near-UV range. Test for potential interference by irradiating the buffer alone and analyzing for any confounding signals.
pH and Temperature Sensitivity	The photolysis reaction can be sensitive to pH and temperature, which may vary between experimental setups.[12]	Standardize Experimental Conditions: Maintain a constant and buffered pH throughout the experiment. The rate of decay of the aci-nitro intermediate, which is part of the release mechanism, can be pH-dependent.[13][14] Perform experiments at a controlled temperature.

Problem 3: Observed Biological Effects Do Not Correlate with Expected T6P Concentration

The biological response observed is either much stronger or weaker than what would be expected from the calibrated amount of released T6P.

Potential Cause	Explanation	Recommended Solution
Biological Activity of Byproducts	The photolysis of the NPE caging group generates byproducts, such as 2-nitrosoacetophenone, which may have their own biological effects or interfere with the system being studied.[13]	Perform Control Experiments: Irradiate a solution containing a similar caged compound that does not release T6P (e.g., caged phosphate) to test for effects of the byproducts alone. The presence of thiols (e.g., DTT, glutathione) in the buffer can help scavenge reactive byproducts.[13]
Inertness of the Caged Compound	The caged T6P itself might not be completely inert and could be acting as an agonist or antagonist at high concentrations before photolysis.[1][8]	Test for Pre-photolysis Activity: Apply the caged T6P to your biological system without irradiation and observe for any effects. This will establish a baseline and confirm the inertness of the caged compound at the working concentration.
Cellular Damage from UV Light	The high-energy UV light used for uncaging can be phototoxic to cells, leading to artifacts or unintended cellular responses.[9][15]	Minimize UV Exposure: Use the lowest light intensity and shortest duration necessary to achieve the desired T6P release. Perform a "light-only" control where the cells are irradiated in the absence of the caged compound to assess for phototoxicity.
Slow Release Kinetics	The rate of T6P release from the NPE cage might be slower than the biological process being studied, leading to a discrepancy between the total amount released and the effective concentration at a given time point. The release rate for NPE-caged compounds can be on the order of milliseconds to seconds.[8]	Characterize Release Kinetics: If studying very fast processes, it is crucial to know the rate of release. This can be determined using time-resolved spectroscopy by monitoring the decay of the aci-nitro intermediate, which often corresponds to the rate of product release.[8][14]

Frequently Asked Questions (FAQs)

Q1: What is the optimal wavelength for uncaging 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose?

A1: The optimal wavelength is in the near-UV range, typically between 340 nm and 365 nm. This range provides a good balance between efficient absorption by the NPE caging group and minimizing potential photodamage to biological samples that occurs at shorter UV wavelengths.[9]

Q2: How can I quantify the amount of T6P released?

A2: The most reliable method is High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS), specifically using a HILIC column for separation.[11] This method allows for the direct and sensitive quantification of T6P. Alternatively, enzymatic assays can be used, where T6P is dephosphorylated to trehalose, which is then quantified.[16] However, these assays can be less specific.

Q3: What is the quantum yield of this caged compound, and why is it important?

A3: The quantum yield (Φ) is a measure of the efficiency of photolysis; it's the ratio of molecules that undergo photoreaction to the number of photons absorbed. For 1-(2-nitrophenyl)ethyl (NPE) protected phosphates, the quantum yield is typically high, in the range of 0.5 to 0.6.[13] A high quantum yield is desirable because it means less light energy is required to release a given amount of T6P, which helps to minimize phototoxicity.[10]

Q4: Can I use a two-photon laser for uncaging?

A4: Yes, two-photon excitation can be used and offers the advantage of higher spatial resolution and reduced scattering in tissue.[9] However, the two-photon uncaging cross-section for conventional caging groups like NPE is often low, meaning that high laser powers may be required, which can increase the risk of photodamage.[17] It is essential to carefully calibrate the laser power to find a balance between efficient uncaging and cell viability.

Q5: How stable is the caged T6P in aqueous solution?

A5: While generally stable, caged compounds can undergo slow hydrolysis in aqueous solutions, especially at non-neutral pH. It is always recommended to prepare solutions fresh for each experiment. If storage of a stock solution is necessary, it should be aliquoted and stored frozen (-20°C or -80°C) in a suitable buffer (e.g., pH 7.0-7.4) and protected from light.

Experimental Protocol: Calibration of T6P Release

This protocol provides a step-by-step method for calibrating the amount of T6P released from its caged precursor in a controlled in vitro setting.

Materials

• 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (Caged T6P)

• Trehalose-6-Phosphate (T6P) standard

• Reaction Buffer (e.g., 50 mM HEPES, pH 7.2)

• UV Light Source (e.g., 365 nm LED or filtered lamp with power meter)

• UV-transparent microplate or cuvettes

• LC-MS system with a HILIC column for analysis

Procedure

Figure 2. Workflow for the calibration of T6P release.

• Prepare Stock Solutions:

  • Accurately weigh and dissolve Caged T6P in the reaction buffer to create a concentrated stock solution (e.g., 10 mM). Keep this solution on ice and protected from light.

  • Prepare a series of T6P standards of known concentrations (e.g., 0 µM, 10 µM, 50 µM, 100 µM, 250 µM, 500 µM) in the same reaction buffer. These will be used to generate a standard curve for quantification.

• Prepare Experimental Samples:

  • In a UV-transparent microplate or cuvettes, dilute the Caged T6P stock solution to the desired starting concentration (e.g., 500 µM) in the reaction buffer.

  • Prepare a "no-light" control sample containing the same concentration of Caged T6P, which will not be irradiated. This sample is used to check for spontaneous hydrolysis.

  • Prepare a "buffer-only" control which will be irradiated to check for any interfering signals from the buffer itself.

• Calibrate and Irradiate:

  • Measure the power output of your UV light source at the sample plane using a power meter.

  • Place the experimental samples under the UV light source.

  • Irradiate the samples for a defined period (e.g., 30 seconds, 1 minute, 2 minutes, 5 minutes). Keep the "no-light" control covered.

  • Immediately after irradiation, place the samples on ice and in the dark to stop any further photochemical reaction.

• Quantify T6P Release by LC-MS:

  • Analyze the T6P standards to generate a standard curve (Peak Area vs. Concentration).

  • Inject the irradiated samples, the "no-light" control, and the "buffer-only" control into the LC-MS system.

  • Identify and integrate the peak corresponding to T6P in each sample.

• Calculate Results:

  • Using the standard curve, determine the concentration of T6P in each of your irradiated samples.

  • Subtract any T6P detected in the "no-light" control from your sample values.

  • Plot the concentration of released T6P as a function of irradiation time. This plot represents your calibration curve, which can be used to predict the amount of T6P released for a given light dose in future experiments.

Data Presentation

Table 1: Example Calibration Data for T6P Release

Irradiation Time (s)	Light Power (mW/cm²)	Initial [Caged T6P] (µM)	[Released T6P] (µM)	% Conversion
0 (No-light control)	0	500	< 0.5	< 0.1%
30	20	500	45.2	9.0%
60	20	500	88.9	17.8%
120	20	500	165.1	33.0%
300	20	500	240.5	48.1%

References

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619-628. [Link]

• Kaplan, J. H., Forbush, B., & Hoffman, J. F. (1978). Rapid photolytic release of adenosine 5'-triphosphate from a protected analogue: utilization by the Na:K pump of human red blood cell ghosts. Biochemistry, 17(10), 1929-1935. [Link]

• Lunn, J. E., Delorge, I., Figueroa, C. M., Van Dijck, P., & Stitt, M. (2014). Trehalose 6-phosphate signaling in plants. Trends in Plant Science, 19(1), 35-43. [Link]

• Papageorgiou, G., & Corrie, J. E. (2000). Photolysis quantum yield measurements in the near-UV; A critical analysis of 1-(2-nitrophenyl)ethyl photochemistry. Tetrahedron, 56(42), 8197-8205. [Link]

• Guedes-Alonso, R., et al. (2023). Simultaneous Quantification of Trehalose and Trehalose 6-Phosphate by Hydrophilic Interaction Chromatography/Electrospray Accurate Mass Spectrometry with Application in Non-Targeted Metabolomics. Metabolites, 13(4), 541. [Link]

• Griffiths, C. A., et al. (2016). Chemical intervention in plant sugar signalling. The Plant Journal, 88(5), 879-888. [Link]

• Klähn, M., & Kötting, C. (2015). Photoremovable protecting groups for phosphates: an overview. Angewandte Chemie International Edition, 54(48), 14216-14242. [Link]

• Ogden, D., & Khodakhah, K. (1993). Flash photolysis of caged compounds. In Microelectrode techniques (pp. 389-405). Humana Press. [Link]

• Paul, M. J., et al. (2018). Trehalose 6-phosphate signalling and impact on crop yield. Plant, Cell & Environment, 41(6), 1201-1212. [Link]

• Denk, W. (1994). Two-photon scanning photochemical microscopy: mapping ligand-gated ion channel distributions. Proceedings of the National Academy of Sciences, 91(14), 6629-6633. [Link]

• Wirmer-Bartosik, J., & Kötting, C. (2014). Light‐Induced Uncaging for Time‐Resolved Observations of Biochemical Reactions by MAS NMR Spectroscopy. Chemistry–A European Journal, 20(49), 16298-16301. [Link]

• Corrie, J. E., & Trentham, D. R. (1993). Caged compounds and related photolabile pro-reagents. In Bioorganic photochemistry (pp. 243-305). John Wiley & Sons. [Link]

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• 1. nathan.instras.com [nathan.instras.com]
• 2. 6-O-Bis-D-trehalose | Nephilidae [nephilidae.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. From Leaf to Kernel: Trehalose-6-Phosphate Signaling Moves Carbon in the Field - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Light‐Induced Uncaging for Time‐Resolved Observations of Biochemical Reactions by MAS NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio.fsu.edu [bio.fsu.edu]
• 10. Reverse Engineering Caged Compounds: Design Principles for their Application in Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Photolysis of dinotefuran in aqueous solution: Kinetics, influencing factors and photodegradation mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
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• 17. The efficiency of two-photon photolysis of a "caged" fluorophore, o-1-(2-nitrophenyl)ethylpyranine, in relation to photodamage of synaptic terminals - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vivo Solubility of Caged Trehalose Compounds

Welcome to the technical support center for caged trehalose compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the aqueous solubility of these powerful research tools. We will explore the root causes of poor solubility and provide a series of troubleshooting steps and validated protocols to help you achieve successful in vivo experiments.

Section 1: FAQs - Understanding the Solubility Problem

This section addresses the fundamental questions regarding the solubility of caged trehalose.

Q1: Why are my caged trehalose compounds poorly soluble in aqueous buffers?

A: The limited aqueous solubility of caged trehalose primarily stems from the physicochemical properties of the photoremovable protecting groups (PPGs), also known as photocages.[1][2]

• Inherent Hydrophobicity of Photocages: Many common photocages, such as those based on nitrobenzyl, coumarin, or BODIPY scaffolds, are aromatic and hydrophobic structures.[3][4] This is a deliberate design feature to facilitate interaction with and protection of the hydroxyl groups on the trehalose molecule. However, this hydrophobicity significantly lowers the overall water solubility of the conjugate. Trehalose itself is very soluble in water, but the addition of bulky, nonpolar caging groups drastically alters its properties.[5][6]

• Molecular Structure: The molecular structure of the drug, including its functional groups and size, has a significant impact on its solubility. While polar and ionizable groups typically improve solubility in aqueous environments, lipophilic structures can lead to poor solubility.[7]

• Crystalline Form: The compound may exist in a stable crystalline lattice that requires significant energy to break down, further hindering dissolution in water.[8]

Q2: What are the consequences of poor solubility for in vivo experiments?

A: Poor solubility is a major hurdle in drug development and can severely impact the outcome of your in vivo studies.

• Precipitation Upon Injection: If the compound is not fully dissolved in the delivery vehicle, it can precipitate upon injection into the bloodstream or tissue, leading to potential embolism, localized toxicity, and inflammation.

• Erratic Bioavailability: Inconsistent dissolution leads to unpredictable absorption and highly variable plasma concentrations, making it difficult to establish a clear dose-response relationship.[7][8]

• Inaccurate Pharmacodynamic and Toxicological Assessment: Low systemic bioavailability can prevent the compound from reaching its target site at a therapeutic concentration, leading to a false-negative assessment of its efficacy.[9]

• Formulation-Induced Artifacts: The aggressive solvents or high concentrations of excipients required to dissolve the compound may introduce their own biological effects or toxicities, confounding the experimental results.[10]

Q3: How do I accurately measure the solubility of my caged trehalose compound?

A: Accurate solubility determination is a critical first step. A common and reliable method is the shake-flask method .

An excess amount of the solid compound is added to a specific volume of the test solvent (e.g., phosphate-buffered saline, PBS). The mixture is then agitated (e.g., on a shaker) at a constant temperature for a set period (typically 24-48 hours) to ensure equilibrium is reached. After equilibration, the suspension is filtered to remove undissolved solid, and the concentration of the dissolved compound in the filtrate is quantified using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. This provides the equilibrium or saturation solubility.

Section 2: Troubleshooting Guide - Formulation & Solubilization Strategies

This section provides solutions to common problems encountered when preparing caged trehalose for in vivo administration.

Issue 1: My compound precipitates when I add it to my aqueous buffer.

This is the most common issue and indicates that the intrinsic aqueous solubility is very low. Here are several strategies to address this, starting with the simplest.

Solution A: Employ Biocompatible Co-solvents

The use of water-miscible organic solvents, or co-solvents, is a primary strategy to increase the solubility of hydrophobic compounds.[9][11][12] The co-solvent reduces the polarity of the aqueous vehicle, making it more favorable for the hydrophobic caged compound to dissolve.

Causality: Co-solvents work by disrupting the hydrogen bonding network of water, which creates "pockets" that can accommodate nonpolar molecules. This reduces the overall polarity of the solvent system, thereby increasing the solubility of lipophilic compounds.

Execution:

• First, dissolve your caged trehalose in a minimal amount of a suitable organic solvent (e.g., DMSO, Ethanol).

• In a separate vial, prepare your final aqueous buffer.

• Slowly add the dissolved compound stock solution to the aqueous buffer while vortexing or stirring vigorously to avoid localized high concentrations that can cause precipitation.

Table 1: Common Biocompatible Co-solvents for In Vivo Use

Co-solvent	Properties & Use Cases	Typical Concentration Limit (in vivo)
DMSO	Powerful solvent for highly insoluble compounds.[10]	<10% (often aimed for <1-5%)[10][13]
Ethanol	Good biocompatibility, often used in combination with other co-solvents.	<10%
PEG 300/400	Polyethylene glycol is a low-toxicity polymer commonly used in parenteral formulations.[11]	Up to 40-50% in some formulations.[13]
Propylene Glycol	Similar to PEG, good safety profile.	Up to 40%

Self-Validation Check: Always include a vehicle control group in your in vivo experiment (animals receiving the same solvent mixture without the compound) to ensure the co-solvent itself is not causing any biological effects.[10]

Solution B: pH Adjustment

If your caged trehalose compound contains ionizable functional groups (e.g., acidic or basic moieties), altering the pH of the formulation can significantly increase its solubility.[9][14]

Causality: For a compound with a basic group, lowering the pH will protonate the group, forming a more soluble salt. Conversely, for an acidic compound, raising the pH will deprotonate it, also forming a more soluble salt. The Henderson-Hasselbalch equation governs this relationship.

Execution:

• Identify any ionizable groups on your molecule.

• Prepare a series of buffers with varying pH values (e.g., from pH 4 to 8).

• Determine the solubility of your compound in each buffer using the shake-flask method.

• Select the pH that provides the optimal solubility while remaining within the physiologically tolerable range for your route of administration (typically pH 3-9 for intravenous injection).[9]

Solution C: Utilize Cyclodextrin Inclusion Complexes

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[15][16] They can encapsulate hydrophobic molecules, or parts of molecules, effectively shielding them from the aqueous environment and increasing their apparent solubility.[7][15]

Causality: The hydrophobic "guest" molecule (the caged trehalose) partitions into the hydrophobic "host" cavity of the cyclodextrin. The resulting host-guest complex has the hydrophilic exterior of the cyclodextrin, allowing it to dissolve readily in water.[15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with enhanced solubility and low toxicity.[16][17]

See Section 3 for a detailed protocol on preparing formulations with cyclodextrins.

Issue 2: The required dose for my in vivo study exceeds the compound's solubility limit, even with co-solvents.

When high concentrations are needed, more advanced formulation strategies are required.

Solution A: Encapsulation Technologies (Liposomes & Nanoparticles)

Encapsulating the caged trehalose in a lipid- or polymer-based nanoparticle can dramatically increase the amount of compound that can be administered.

• Liposomes: These are spherical vesicles composed of a phospholipid bilayer. Hydrophobic compounds like caged trehalose can be incorporated into the lipid bilayer of the liposome.[18][19][20] The entire liposome structure is then dispersed in an aqueous medium.

• Polymeric Micelles/Nanoparticles: Amphiphilic block copolymers can self-assemble in water to form micelles, which have a hydrophobic core and a hydrophilic shell.[21] The caged compound partitions into the hydrophobic core, allowing for solubilization in the aqueous phase.[21]

Causality: These technologies work by creating a "carrier" system where the hydrophobic drug is sequestered in a non-aqueous microenvironment (the lipid bilayer or polymer core), while the carrier's exterior is hydrophilic, allowing for dispersion in water.[18][21]

Solution B: Chemical Modification of the Photocage

For long-term projects, a medicinal chemistry approach can be employed. Synthesizing new versions of the photocage with improved solubility is a powerful strategy.

Causality: By adding polar or charged functional groups (e.g., sulfonic acids, quaternary amines) to the periphery of the hydrophobic photocage scaffold, the overall water solubility of the molecule can be significantly increased without necessarily compromising its uncaging efficiency.[3][22][23][24][25]

Section 3: Protocols & Workflows

Workflow 1: Decision Tree for Selecting a Solubilization Strategy

This workflow guides the user through a logical sequence of steps to identify the most appropriate solubilization method.

Caption: Decision workflow for solubility enhancement.

Protocol 1: Preparation of a Caged Trehalose Formulation using HP-β-CD

This protocol describes the use of the kneading method, which is effective for laboratory-scale preparations.[11]

Materials:

• Caged trehalose compound

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol or Methanol

• Mortar and pestle

• Sterile, pyrogen-free water or PBS

• Sterile syringe filter (0.22 µm)

Methodology:

• Determine Molar Ratio: Start with a molar ratio of 1:1 (Caged Trehalose:HP-β-CD). This can be optimized later if needed. Calculate the required mass of each component.

• Initial Mixing: Place the calculated mass of HP-β-CD into a glass mortar.

• Kneading: Add a small amount of ethanol/water (50:50 v/v) to the mortar to form a paste. Add the caged trehalose compound to the paste.

• Trituration: Knead the mixture thoroughly with the pestle for 30-45 minutes. The mechanical energy and the presence of the solvent facilitate the inclusion of the guest molecule into the cyclodextrin cavity.

• Drying: Dry the resulting paste under vacuum at room temperature for 24 hours to remove the solvent, resulting in a solid powder (the inclusion complex).

• Reconstitution: Dissolve the dried powder in the required volume of sterile water or PBS. Vortex vigorously and sonicate briefly if necessary to achieve a clear solution.

• Sterilization: Sterilize the final solution by passing it through a 0.22 µm syringe filter.

• Self-Validation/QC: Visually inspect the final solution for any signs of precipitation or cloudiness against a black and white background. For more rigorous validation, the concentration of the dissolved compound can be confirmed by HPLC.

Section 4: Advanced Considerations

Q: How does my choice of solubilization agent affect the in vivo uncaging process?

A: This is a critical consideration. The formulation can impact both the delivery of light and the local environment of the caged compound.

• Light Scattering: Formulations like nanosuspensions or liposomes can increase light scattering, which may reduce the penetration depth of the uncaging light. This needs to be characterized and accounted for during the experiment.[26]

• Sequestration Effects: If the caged compound is tightly bound within a cyclodextrin cavity or a liposome bilayer, its availability for photorelease might be altered. The rate of release from the formulation vehicle versus the rate of uncaging becomes an important kinetic parameter. It is crucial that the uncaging process is not sterically hindered by the formulation components.

• Local Environment: The microenvironment created by the formulation (e.g., pH, polarity) can influence the quantum yield of the photorelease reaction. It is advisable to perform in vitro uncaging experiments in the final formulation buffer to confirm that the release efficiency is not compromised.[27][28][29]

Q: What are the regulatory considerations for using these excipients in pre-clinical studies?

A: When selecting excipients, especially for studies that may eventually support clinical development, it is essential to use materials that are well-characterized and have an established safety profile. Resources like the FDA's Inactive Ingredient Database (IID) provide information on excipients used in approved drug products and their approved routes of administration and concentration levels. For early-stage research, using compendial grade (e.g., USP, Ph.Eur.) excipients is highly recommended.[16]

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Reference Data & Comparative Studies

A Comparative Guide to Caged Trehalose-6-Phosphate Compounds for High-Precision Biological Inquiry

For researchers, scientists, and professionals in drug development, the ability to precisely control cellular processes is paramount. Caged compounds, molecules whose biological activity is masked by a photolabile protecting group (PPG), offer an unparalleled level of spatiotemporal control, allowing for the light-induced release of bioactive molecules.[1][2][3] This guide provides an in-depth comparison of available caged trehalose-6-phosphate (T6P) compounds, a critical signaling molecule in plant and fungal metabolism. We will delve into their chemical properties, uncaging characteristics, and provide the experimental data necessary to inform your research decisions.

Trehalose-6-phosphate (T6P) has emerged as a pivotal signaling molecule that governs plant growth, development, and stress responses by acting as a proxy for sucrose availability.[4][5] Its ability to influence key metabolic pathways makes it a molecule of significant interest.[6] However, its charged nature prevents easy passage across cell membranes, making direct application to intracellular systems challenging. Caged T6P offers a sophisticated solution to this problem, enabling researchers to bypass this limitation and study its effects with high precision.

The Landscape of Caged T6P: A Focus on Nitrobenzyl and Coumarin Derivatives

The most prominently described caged T6P compound in the literature is DMNB-caged T6P , which utilizes the 4,5-dimethoxy-2-nitrobenzyl (DMNB) photolabile protecting group. This compound has been successfully used in field trials to increase wheat yields, demonstrating its potent biological efficacy upon photorelease.[7] While other caged T6P compounds are not as extensively documented, we can extrapolate from the broader literature on caging phosphates to consider a promising alternative: coumarin-based caged T6P . Coumarin derivatives offer distinct photophysical properties that may be advantageous in certain experimental contexts.

This guide will focus on a comparative analysis of DMNB-caged T6P and a theoretical but highly plausible coumarin-caged T6P, based on the well-established chemistry of caging phosphates with coumarin derivatives.

Comparative Analysis of Caged T6P Compounds

The selection of a caged compound is dictated by its photophysical properties, which determine the efficiency and practicality of its use in a biological setting. The key parameters for comparison are the absorption maximum (λmax), the molar extinction coefficient (ε), and the quantum yield (Φu) of uncaging.

Property	DMNB-caged T6P	Coumarin-caged T6P (Projected)
Caging Group	4,5-Dimethoxy-2-nitrobenzyl (DMNB)	e.g., 7-(diethylamino)coumarin-4-yl)methyl (DEACM)
Activation Wavelength (λmax)	~350-360 nm (UV-A)	~390-490 nm (UV-A to Blue light)
Molar Extinction Coefficient (ε)	Moderate	High
Quantum Yield (Φu)	Low to Moderate	Moderate to High
Uncaging Byproducts	Nitroso-aldehyde	Hydroxymethyl-coumarin
Key Advantages	Proven biological efficacy in planta.	Activation at longer, less phototoxic wavelengths; potential for fluorescent monitoring.
Potential Limitations	Requires UV light which can be phototoxic; lower uncaging efficiency.	Synthesis not yet explicitly reported for T6P; potential for byproduct interference.

Signaling Pathways and Experimental Workflows

The utility of caged T6P lies in its ability to probe the intricate signaling networks it governs. Upon uncaging, T6P can influence a cascade of downstream events.

Trehalose-6-Phosphate Signaling Pathway

Caption: T6P signaling pathway.

Experimental Workflow for Caged T6P Application

Caption: Experimental workflow for caged T6P.

Experimental Protocols

The following protocols provide a framework for the synthesis and application of caged T6P compounds.

Synthesis of DMNB-caged T6P

This protocol is adapted from the methodology described in patent literature.[8]

Materials:

• 2,3,4,2',3',4',6'-heptakis-O-(trimethylsilyl)-D-trehalose

• bis-[1-(4,5-dimethoxy-2-nitrophenyl)-ethyl]-N,N-diisopropylphosphoramidite

• 1H-tetrazole

• Dry Dichloromethane (CH2Cl2)

• Dowex resin

• Methanol

Procedure:

• To a solution of 2,3,4,2',3',4',6'-heptakis-O-(trimethylsilyl)-D-trehalose (1 equivalent) and 1H-tetrazole (10 equivalents) in dry CH2Cl2 under an argon atmosphere at 0°C, add bis-[1-(4,5-dimethoxy-2-nitrophenyl)-ethyl]-N,N-diisopropylphosphoramidite (1.5 equivalents).

• Stir the reaction mixture at room temperature and monitor by TLC until completion.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Deprotect the resulting residue by stirring with Dowex resin in methanol for 1 hour.

• Filter the mixture and concentrate the filtrate.

• Purify the crude product by flash chromatography to yield DMNB-caged T6P.

Uncaging of Caged T6P in Plant Seedlings

This protocol is a general guide for the application and photo-release of caged T6P in a model system like Arabidopsis thaliana seedlings, based on principles from studies on lateral root formation.[9][10][11]

Materials:

• Arabidopsis thaliana seedlings grown on sterile agar plates.

• DMNB-caged T6P stock solution (in a suitable solvent like DMSO, diluted in liquid growth medium).

• UV-A light source (e.g., 365 nm LED array).

• Microscope for imaging.

Procedure:

• Prepare a working solution of DMNB-caged T6P in liquid plant growth medium at the desired final concentration.

• Transfer Arabidopsis seedlings to a multi-well plate containing the DMNB-caged T6P working solution.

• Incubate the seedlings in the dark for a sufficient period to allow for uptake of the caged compound.

• For uncaging, expose the seedlings to UV-A light (e.g., 365 nm) for a predetermined duration and intensity. It is crucial to perform control experiments with seedlings not exposed to light and seedlings exposed to light without the caged compound to account for any effects of the solvent or the light itself.

• Following photolysis, return the seedlings to their normal growth conditions.

• Monitor the desired phenotypic or metabolic response over time using appropriate techniques such as microscopy for morphological changes or metabolomic analysis for changes in downstream metabolites.

Conclusion and Future Perspectives

The advent of caged T6P, particularly DMNB-caged T6P, has opened new avenues for dissecting the complex role of this signaling sugar in plant biology. The ability to control the release of T6P in a dose-dependent and spatially-defined manner provides a powerful tool to investigate its influence on metabolism, growth, and stress responses.

Future developments in this field will likely focus on the synthesis and characterization of new caged T6P analogs with improved photophysical properties. The development of coumarin-based or other long-wavelength activatable caged T6P compounds would be a significant advancement, minimizing phototoxicity and allowing for deeper tissue penetration. Furthermore, the combination of caged T6P with advanced imaging techniques will undoubtedly provide unprecedented insights into the dynamic regulation of plant metabolism and development.

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A Researcher's Guide to Validating Trehalose-6-Phosphate (T6P) Biological Activity in Planta

Introduction: The T6P Enigma in Plant Biology

However, validating the in planta biological activity of released T6P presents a significant challenge for researchers. Its low endogenous concentrations and the complexity of plant metabolic networks necessitate robust and multifaceted validation strategies. This guide provides a comparative overview of established and emerging methodologies to empower researchers in designing experiments that deliver clear, interpretable, and trustworthy results. We will delve into the causality behind experimental choices, offering field-proven insights to navigate the intricacies of T6P research.

The T6P Signaling Pathway: A Visual Overview

To understand the validation methodologies, it is crucial to first visualize the central role of T6P in plant sugar signaling.

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A Researcher's Guide to Trehalose-6-Phosphate (T6P) Investigation: A Comparative Analysis of Caged T6P and Other Methodologies

For researchers, scientists, and drug development professionals, understanding the nuanced roles of the signaling molecule Trehalose-6-Phosphate (T6P) is critical for advancements in plant science and beyond. This guide provides an in-depth, objective comparison of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (caged T6P) against other prevalent methods for studying T6P, supported by experimental insights and protocols.

Trehalose-6-phosphate (T6P) is a pivotal signaling metabolite that governs carbon utilization and growth in plants.[1] Its concentration is a key indicator of sucrose availability, influencing metabolic pathways and developmental processes.[2][3][4][5] Given its central role, the ability to precisely manipulate and measure T6P levels is paramount for elucidating its complex signaling network. This guide will explore the utility of caged T6P, a light-activated compound, in comparison to genetic, enzymatic, and advanced analytical techniques.

The Power of Precision: 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (Caged T6P)

Caged compounds are invaluable tools in cell biology, offering unparalleled spatial and temporal control over the release of bioactive molecules.[6][7][8][9] 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose, a caged form of T6P, encapsulates the T6P molecule, rendering it biologically inert until a flash of light cleaves the protective "cage," releasing active T6P.[1][6][7] This photorelease technology allows researchers to bypass the complexities of genetic manipulation and directly introduce T6P into cells at a specific time and location.[10]

The 2-nitrophenyl ethyl caging group is a classic choice, known for its efficient photolysis upon UV irradiation.[6][11] A variation, 6-O-Bis-(4,5-dimethoxy-2-nitrobenzyloxyphosphoryl)-D-trehalose, incorporates dimethoxy substitutions to the nitrophenyl group, which can subtly alter the photochemical properties, potentially offering advantages in specific experimental setups.[12][13][14]

Mechanism of Action and Experimental Workflow

The core principle of using caged T6P lies in its light-induced activation. The caged compound is introduced into the biological system (e.g., plant tissues, cell cultures), where it remains inactive. Upon exposure to a specific wavelength of light, the photolabile protecting groups are cleaved, leading to a rapid increase in the intracellular concentration of T6P.[6][15] This sudden "concentration jump" allows for the direct observation of downstream signaling events and physiological responses.[6]

Caption: Workflow for studying T6P signaling using caged T6P.

A Comparative Look: Caged T6P vs. Alternative Methods

While caged T6P offers exceptional control, a comprehensive research strategy often involves a multi-pronged approach. Here, we compare caged T6P with other widely used methods for studying T6P.

Method	Principle	Advantages	Disadvantages
Caged T6P	Photorelease of active T6P from an inactive precursor.[1][6]	High spatial and temporal control.[6][15] Bypasses genetic modification. Allows for acute and localized concentration changes.[10]	Requires specialized equipment (light source). Potential for off-target effects of UV light or caging byproducts.[6] Synthesis of caged compounds can be complex.[16][17][18]
Genetic Manipulation	Overexpression or knockout/knockdown of genes encoding T6P synthase (TPS) or T6P phosphatase (TPP).[2][3][19]	Allows for long-term, systemic changes in T6P levels.[3] Can reveal developmental roles of T6P.[19][20]	Lacks temporal and spatial control. Potential for pleiotropic effects and developmental defects.[19][20] Can be time-consuming to generate and characterize transgenic lines.
Enzymatic Assays	Measurement of TPS or TPP enzyme activity, or quantification of T6P through its inhibitory effect on hexokinase.[21][22][23][24][25]	Relatively simple and cost-effective. Can provide information on the potential for T6P synthesis or degradation.[26]	Indirect measure of T6P levels. Can be prone to interference from other molecules in the extract.[23]
LC-MS/MS	Direct quantification of T6P levels using liquid chromatography-tandem mass spectrometry.[27][28][29][30][31]	Highly sensitive and specific.[27][28] Provides absolute quantification of T6P. Can simultaneously measure other metabolites.[29][32]	Requires expensive, specialized equipment and expertise. Sample preparation can be complex.[28]

Experimental Protocols: A Practical Guide

Protocol 1: Photorelease of Caged T6P in Plant Protoplasts

This protocol outlines the general steps for introducing caged T6P into plant protoplasts and inducing its photorelease.

Materials:

• Isolated plant protoplasts

• 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (caged T6P) solution

• Microscope with a UV light source (e.g., mercury or xenon arc lamp)

• Appropriate buffers and media for protoplast culture

Methodology:

• Loading: Incubate the isolated protoplasts with a working concentration of caged T6P. The optimal concentration and incubation time should be determined empirically.

• Equilibration: Allow the protoplasts to equilibrate after loading to ensure the caged compound has distributed within the cells.

• Photolysis: Place the protoplasts on the microscope stage. Use a brief pulse of UV light to irradiate the desired cell or region of interest. The duration and intensity of the light pulse will need to be optimized to achieve the desired level of uncaging without causing cellular damage.[33]

• Observation: Immediately following photolysis, observe and record the cellular response using appropriate imaging techniques (e.g., fluorescence microscopy to monitor a downstream reporter).

Protocol 2: LC-MS/MS Quantification of T6P in Plant Tissues

This protocol provides a general workflow for the extraction and analysis of T6P from plant tissues using LC-MS/MS.

Materials:

• Plant tissue sample

• Extraction solvent (e.g., boiling ethanol or a chloroform/methanol mixture)

• Internal standard (e.g., ¹³C-labeled T6P)

• LC-MS/MS system with a HILIC column

Methodology:

• Extraction: Flash-freeze the plant tissue in liquid nitrogen and grind to a fine powder. Extract the metabolites using a pre-chilled extraction solvent containing the internal standard.

• Purification: Centrifuge the extract to pellet cellular debris. The supernatant can be further purified using solid-phase extraction (SPE) to remove interfering compounds.

• Analysis: Inject the purified extract onto a hydrophilic interaction liquid chromatography (HILIC) column coupled to a tandem mass spectrometer.[27][28][29] The separation on the HILIC column is crucial for resolving T6P from its isomers.[27][28]

• Quantification: Monitor the specific precursor-to-product ion transitions for both T6P and the internal standard in multiple reaction monitoring (MRM) mode for accurate quantification.

The T6P Signaling Pathway: A Visual Representation

The central role of T6P in plant metabolism is its regulation of the SnRK1 (SNF1-related protein kinase 1) pathway. T6P acts as an inhibitor of SnRK1, a key kinase involved in energy sensing and stress responses.[2][30][34] When sucrose levels are high, T6P levels rise, inhibiting SnRK1 and promoting growth and biosynthetic processes. Conversely, under low sucrose conditions, T6P levels fall, activating SnRK1 and shifting metabolism towards catabolism and stress tolerance.[2]

Caption: The T6P/SnRK1 signaling pathway in plants.

Conclusion: Choosing the Right Tool for the Job

The study of T6P signaling is a dynamic field, and the choice of methodology depends heavily on the specific research question. Caged T6P provides an unparalleled level of control for investigating the acute and localized effects of this crucial signaling molecule. However, for a comprehensive understanding, it is often most powerful when used in concert with other techniques. Genetic manipulation can reveal the long-term developmental consequences of altered T6P levels, while LC-MS/MS provides the gold standard for accurate quantification. Enzymatic assays offer a more accessible, albeit less direct, means of assessing T6P metabolism. By understanding the strengths and limitations of each approach, researchers can design robust experiments to unravel the intricate roles of T6P in plant biology and beyond.

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A Researcher's Guide to Cross-Verifying Caged Trehalose-6-Phosphate (T6P) Experiments

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical cross-verification methods for results obtained from caged Trehalose-6-Phosphate (T6P) experiments. We will delve into the technical nuances of this powerful technique, offering actionable protocols and data interpretation strategies to ensure the robustness and reliability of your findings.

The use of caged compounds, such as caged T6P, represents a significant advancement in the study of dynamic cellular processes. By providing precise spatiotemporal control over the release of a bioactive molecule, researchers can dissect complex signaling pathways with unprecedented resolution. However, the power of this technique is matched by the need for rigorous validation and cross-verification to account for potential artifacts and ensure accurate interpretation. This guide is structured to provide the necessary expertise, from experimental design to data analysis, to build a trustworthy and authoritative body of evidence.

The Foundational Principles of Caged T6P Experiments

Trehalose-6-Phosphate (T6P) is a crucial signaling molecule in plants, acting as a key regulator of sugar metabolism and growth. It is synthesized by the enzyme T6P synthase (TPS) and degraded by T6P phosphatase (TPP). The central role of T6P in linking carbon availability to developmental processes makes it a prime target for research.

Caged compounds are synthetic molecules where a bioactive compound, in this case, T6P, is rendered inactive by a photolabile protecting group. The active compound is released upon illumination with a specific wavelength of light, typically UV-A. This "uncaging" process allows for the rapid and localized increase in the concentration of the bioactive molecule, mimicking a physiological signaling event.

The rationale behind using caged T6P is to overcome the limitations of traditional methods like genetic manipulation or exogenous application. Genetic approaches can be confounded by developmental defects or compensatory mechanisms, while simple application of T6P lacks spatial and temporal control. Caged T6P, therefore, offers a more precise tool to probe the immediate downstream effects of T6P signaling.

Figure 1: The principle of caged T6P experiments and its role in the T6P signaling pathway.

Experimental Design: Building a Self-Validating System

The trustworthiness of caged T6P experiments hinges on a well-designed set of controls. The core objective is to isolate the effects of the released T6P from any potential artifacts of the experimental procedure itself.

Essential Controls for Caged T6P Experiments

Control Group	Description	Purpose
No Caged Compound, No Light	The baseline condition of the biological system under investigation.	To establish the ground state of the measured parameters.
Caged Compound, No Light	The biological system is treated with the caged T6P but is not exposed to the uncaging light.	To control for any potential effects of the caged compound itself before uncaging.
No Caged Compound, Light Exposure	The biological system is exposed to the same light stimulus used for uncaging, but without the caged T6P.	To control for any potential phototoxicity or light-induced artifacts.
"Empty" Cage Control	The biological system is treated with the photolabile protecting group (the "cage") alone and exposed to the uncaging light.	To control for any biological effects of the released cage molecule.
Positive Control (Exogenous T6P)	The biological system is treated with a known concentration of active T6P.	To confirm that the system is responsive to T6P and to provide a benchmark for the uncaging effect.

Step-by-Step Protocol for a Caged T6P Experiment in Plant Protoplasts

This protocol provides a generalized workflow. Specific parameters such as concentrations and incubation times should be optimized for the particular biological system.

• Protoplast Isolation: Isolate protoplasts from the plant tissue of interest using standard enzymatic digestion methods.

• Caged T6P Loading: Incubate the protoplasts with the caged T6P compound. The optimal concentration and loading time need to be determined empirically.

• Control Group Preparation: Prepare the control groups as outlined in the table above.

• Uncaging: Use a suitable light source (e.g., a UV lamp or a laser scanning confocal microscope equipped with a UV laser) to illuminate the sample and release the T6P. The duration and intensity of the light exposure should be carefully controlled.

• Post-Uncaging Incubation: Incubate the protoplasts for the desired period to allow for the downstream signaling events to occur.

• Sample Collection and Analysis: Harvest the protoplasts and proceed with the desired downstream analysis (e.g., qPCR for gene expression, western blotting for protein phosphorylation, or metabolomics).

Cross-Verification: A Multi-Pronged Approach

A single line of evidence is rarely sufficient in scientific research. The results from caged T6P experiments should be cross-verified using alternative and complementary methods to build a robust and compelling scientific narrative.

A Researcher's Guide: The Strategic Advantages of Light-Activated Probes Over Genetic Modifications

In the landscape of modern biological research and therapeutic development, the ability to precisely control cellular processes is paramount. For decades, genetic modification has been the cornerstone of this endeavor, offering powerful tools to dissect gene function. However, the advent of light-activated probes, a key component of optogenetics and photopharmacology, has introduced a new paradigm of control that is dynamic, reversible, and exquisitely precise. This guide provides a comprehensive comparison between these two powerful technologies, offering insights into the distinct advantages of using light to direct biological activity.

Foundational Principles: Two Approaches to Cellular Control

Before delving into a direct comparison, it is crucial to understand the fundamental mechanisms that distinguish these technologies.

Genetic Modifications , exemplified by the CRISPR/Cas9 system, operate by directly altering the primary DNA sequence of an organism.[1][2] This technology uses a guide RNA (gRNA) to direct a nuclease, such as Cas9, to a specific genomic locus to create a double-strand break.[2][3] The cell's endogenous repair machinery then resolves this break, which can be harnessed to knock out genes, insert new sequences, or introduce specific point mutations. The resulting change is permanent and will be passed on to all subsequent daughter cells.

Light-Activated Probes function as molecular switches that respond to specific wavelengths of light.[4][5] These can be broadly categorized into two groups:

• Genetically Encoded Probes (Optogenetics): These are light-sensitive proteins, such as channelrhodopsins or photo-activatable enzymes, that are introduced into target cells via genetic means.[4][6] When illuminated, these proteins undergo a conformational change, leading to the activation or inhibition of a specific cellular process, such as ion flow across a membrane or an enzymatic reaction.[4]

• Synthetic Probes (Photopharmacology/Chemical Optogenetics): These are small molecules, often referred to as "caged compounds" or photoswitchable ligands, that are chemically synthesized.[7] They are designed to be inactive in the dark but release an active agent or change their shape to bind a target upon illumination. This approach does not require genetic manipulation of the target cell itself.

The core distinction lies in the target of manipulation: genetic modification alters the blueprint (DNA), while light-activated probes modulate the activity of the resulting machinery (proteins and signaling pathways).

Caption: Mechanisms of Genetic Modification vs. Light-Activated Probes.

Head-to-Head Comparison: Key Performance Metrics

The choice between these technologies hinges on the specific experimental question. The following table summarizes their performance across critical parameters, which are explored in detail below.

Parameter	Light-Activated Probes	Genetic Modifications (e.g., CRISPR/Cas9)
Spatiotemporal Control	Millisecond temporal precision; subcellular spatial resolution.[4][8][9]	Low temporal control; acts on all modified cells and their progeny.
Reversibility	Highly reversible; effect ceases upon light removal.[8][10]	Generally permanent and irreversible.[2][11]
Off-Target Effects	Phototoxicity, non-specific binding (transient).[12]	Unintended, permanent genomic mutations.[11][13][14][15][16]
Dose-Dependence	Tunable by varying light intensity and duration.[8][17]	All-or-none at the single-cell level (gene is edited or not).
Mechanism of Action	Modulates protein/pathway activity.[5][6]	Alters the DNA sequence.[1][2]
Invasiveness	Can be minimally invasive (chemical probes) or require viral delivery (optogenetics).[8][18]	Requires delivery of genetic material into the nucleus.
Therapeutic Potential	Precision-guided therapies with minimal systemic side effects.[5]	Correcting genetic diseases at the source; risk of permanent off-target effects.[15]

Spatiotemporal Control: The Unrivaled Precision of Light

The most profound advantage of light-activated probes is their unparalleled spatiotemporal resolution.

• Temporal Precision: Optogenetic actuators can control cellular events, like neuronal firing, on a millisecond timescale, faithfully mimicking the speed of biological processes.[4][8][9] This allows researchers to establish direct causal links between a specific event and a resulting behavior or outcome.[19] Genetic modifications, in contrast, are "always on" once introduced, making it impossible to dissect processes that unfold over rapid timescales.

• Spatial Resolution: Light can be precisely targeted to specific locations. Using advanced microscopy techniques like two-photon excitation or holographic illumination, researchers can activate probes within a single cell, a specific subcellular compartment (like a dendrite), or a small group of cells within a complex tissue, leaving neighboring cells unaffected.[20][21] This level of spatial targeting is unachievable with genetic tools that modify entire cell populations.[21]

Reversibility and Tunability: Dynamic Control Over Biology

Biological systems are dynamic. Light-activated probes offer a congruent method of control. The effect is present only when the light is on and is reversed when the light is turned off.[8][10][22] This reversibility is critical for studying processes that involve feedback loops or oscillations and allows for multiple interrogations of the same system. Furthermore, the magnitude of the biological response can be finely tuned by modulating the intensity or duration of the light, providing dose-dependent control that is difficult to achieve with the all-or-nothing nature of a permanent gene edit.[8][17]

Off-Target Effects: A Critical Safety Consideration

A major concern with CRISPR-based technologies is the potential for off-target effects, where the Cas9 enzyme cuts at unintended sites in the genome that have sequences similar to the target.[11][13][14] These off-target mutations are permanent, heritable, and can have catastrophic consequences, such as activating an oncogene or disrupting a tumor suppressor.[14][16]

While light-activated probes are not without potential side effects, such as phototoxicity from high-intensity light or non-specific effects of chemical probes, these are fundamentally different in nature.[12] They are transient, dose-dependent, and do not alter the genetic code. By carefully titrating light exposure and using appropriate controls, these effects can be minimized and managed, representing a significantly lower risk profile, particularly for therapeutic applications.

Experimental Workflow: A Practical Guide to Using Light-Activated Probes

To illustrate the practical application of this technology, we outline a generalized protocol for the light-activated control of gene expression using a photo-activatable CRISPR-Cas9 system. This hybrid approach leverages the targeting of CRISPR but places its activity under the control of light, thereby imbuing it with spatiotemporal precision.

Objective: To activate the expression of a target gene (e.g., a fluorescent reporter) in a specific subset of cultured mammalian cells using a light-inducible CRISPRa (CRISPR activation) system.

Caption: Workflow for a Light-Activated Gene Expression Experiment.

Methodology & Rationale

• System Design and Delivery:

  • Protocol: Co-transfect HEK293T cells with two plasmids: one expressing a catalytically dead Cas9 (dCas9) fused to a transcriptional activator (e.g., VP64) that is caged with a photo-cleavable group, and a second plasmid expressing the gRNA designed to target the promoter region of the gene of interest.

  • Rationale: Using dCas9 ensures that the DNA is not cut, but simply serves as a programmable binding domain.[23] The photo-caged activator ensures that transcription is only initiated when the cage is removed by light.[24]

• Cell Culture and Expression:

  • Protocol: Plate the transfected cells onto glass-bottom dishes suitable for microscopy. Allow cells to grow for 24-48 hours.

  • Rationale: This incubation period is necessary for the cells to transcribe and translate the components of the light-activated system.

• Targeted Illumination:

  • Protocol: Mount the dish on an inverted fluorescence microscope equipped with a UV light source (e.g., a 405 nm laser). Define a region of interest (ROI) using the microscope software. Deliver a controlled dose of UV light to the ROI.

  • Rationale: This is the key step for spatial control. Only cells within the illuminated ROI will have their caged activators cleaved, initiating gene expression.[17][24] The un-illuminated cells serve as a precise internal control.

• Downstream Analysis:

  • Protocol: After a further incubation period (6-24 hours), analyze the results. If activating a fluorescent reporter like GFP, image the entire cell population. Compare the fluorescence intensity inside and outside the ROI.

  • Rationale: The delay allows for the cellular machinery to produce the protein product. The comparison between the "light-on" and "light-off" regions within the same dish provides a self-validating system to confirm the light-dependency of the gene activation.

Conclusion and Future Perspectives

Genetic modification tools like CRISPR/Cas9 have undeniably revolutionized biology by providing a means to rewrite the code of life.[23][25] However, for questions that require dynamic, reversible, and highly localized control, light-activated probes offer a superior and often more elegant solution. Their ability to interface with biological systems with millisecond and micrometer precision allows researchers to probe cellular functions in real-time and in their native context.

The future of cellular manipulation will likely involve a synthesis of these technologies. Imagine using CRISPR to permanently correct a disease-causing mutation in a specific cell type, and then employing light-activated probes to fine-tune the activity of the corrected gene product or its downstream pathways.[5] As probe design becomes more sophisticated and light delivery methods advance, these tools will continue to illuminate the intricate workings of life, paving the way for a new generation of precisely controlled diagnostics and therapeutics.[5][26][27]

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A Researcher's Guide to Photolabile Protecting Groups for Trehalose: A Comparative Analysis

This guide provides a comparative analysis of different photolabile protecting groups (PPGs) for the controlled release of trehalose. Trehalose, a naturally occurring non-reducing disaccharide, is a cornerstone of biopreservation, renowned for its ability to stabilize proteins, cells, and tissues against environmental stressors like desiccation and freezing.[1][2][3][4] The ability to "cage" trehalose with PPGs—masking its activity until a precise moment when it is released by a pulse of light—unlocks spatiotemporal control over its bioprotective functions, a critical capability in drug delivery, cell biology, and materials science.[5][6][7]

This document moves beyond a simple catalog of options to provide a functional comparison grounded in experimental data and causality, designed for researchers, scientists, and drug development professionals. We will dissect the performance of key PPG classes, explain the rationale behind experimental protocols, and provide the methodologies needed to apply these tools in your own work.

The Ideal Photolabile Group for Trehalose: Defining the Benchmark

Before comparing existing PPGs, we must establish the ideal characteristics for this application. The hydroxyl-rich structure of trehalose presents unique synthetic challenges, and its biological applications impose strict requirements on the caging chemistry.[8]

An ideal PPG for trehalose should exhibit:

• Biocompatible Activation: Photolysis should be triggered by long-wavelength light (ideally >400 nm, in the visible or near-IR spectrum) to minimize cellular photodamage and enhance tissue penetration.[9][10]

• High Photochemical Efficiency: A high quantum yield (Φu) and a large molar extinction coefficient (ε) at the activation wavelength are crucial for efficient release with minimal light exposure.[6][10]

• Aqueous Solubility and Stability: The caged trehalose conjugate must be soluble and stable in physiological buffer systems, with no premature "leaking" of trehalose before photoactivation.

• "Clean" Photochemistry: The PPG and its photolytic byproducts must be non-toxic and should not interfere with the biological system or absorb light at the activation wavelength.[11]

• Synthetic Accessibility: The synthesis and purification of the caged trehalose should be straightforward and high-yielding.

Comparative Analysis of Leading PPG Classes

We will focus on three major classes of photolabile protecting groups that are most relevant for caging alcohols and diols like trehalose: ortho-Nitrobenzyl, Coumarin, and Quinoline derivatives.

ortho-Nitrobenzyl (oNB) Derivatives: The Workhorse

The o-nitrobenzyl group is the most established PPG, with a well-understood photochemical mechanism.[9][12] Upon UV irradiation, it undergoes an intramolecular hydrogen abstraction, leading to the formation of an aci-nitro intermediate that rearranges to release the protected molecule and an o-nitrosobenzaldehyde byproduct.[11][13]

• Advantages:

  • Extensive literature and well-established synthetic protocols.

  • High reliability and predictable performance for protecting hydroxyl groups.

• Disadvantages:

  • Requires UV light for activation (typically < 365 nm), which can be phototoxic to cells.[13]

  • The o-nitroso byproduct can be reactive and potentially toxic in biological systems.[11]

  • Quantum yields can be modest and are highly dependent on the leaving group and substitution pattern on the aromatic ring.[14][15][16]

Coumarin-Based PPGs: The Modern Alternative

Coumarin-based caging groups represent a significant advancement, offering improved photophysical properties.[5] Their extended π-conjugation system allows for absorption at longer, more biocompatible wavelengths.[17] For caging alcohols like trehalose, a carbamate or carbonate linkage is typically employed.[11]

• Advantages:

  • Tunable absorption maxima, often extending into the visible spectrum (>400 nm).

  • Generally higher quantum yields and uncaging efficiencies compared to oNB.[18]

  • Structural modifications can enhance water solubility and tailor other properties.[19][20][21]

• Disadvantages:

  • Synthesis can be more complex than for simple oNB derivatives.

  • Photoproducts can sometimes be fluorescent, which may interfere with imaging applications.

Quinoline-Based PPGs: The Emerging Frontier

Quinoline-based PPGs are a newer class designed to overcome the limitations of previous generations. They offer excellent prospects for applications requiring high efficiency and deep tissue penetration.

• Advantages:

  • Improved water solubility and high photolysis efficiency.[22]

  • Strong candidates for two-photon excitation (2PE), which uses near-infrared light to provide unparalleled 3D spatial resolution for uncaging.[22][23]

  • Generally produce non-toxic and non-interfering byproducts.

• Disadvantages:

  • Less commercial availability and fewer established protocols compared to oNB and coumarin groups.

  • The synthesis can be challenging for non-specialist labs.

Quantitative Performance Data

The following table summarizes the key photophysical properties of representative PPGs from each class, providing a basis for objective comparison.

Photolabile Protecting Group (PPG)	Typical λmax (nm)	Quantum Yield (Φu)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Key Features & Applications
o-Nitrobenzyl (oNB)	~340-365	0.1 - 0.6[24]	~5,000	Well-established; robust for general use; UV activation required.
Dimethoxynitrobenzyl (DMNB)	~355	~0.1	~4,300	Red-shifted absorption vs. oNB; common in early biological studies.
(DEACM) Coumarin	~400	0.002 - 0.2[5]	~20,000	Visible light activation; high ε; good for one-photon uncaging.
(Bhc) Coumarin	~400-450	~0.1 - 0.3[21]	~40,000	High two-photon efficiency; excellent for in vivo applications.
(BHQ) Quinoline	~370	~0.15	~7,000	High water solubility; good photolysis efficiency.[22]
(PyHQ) Quinoline	~380	Higher than BHQ[22]	~8,000	Increased water solubility and efficiency over BHQ.[22]

Note: Exact values for Φu and ε can vary significantly based on the solvent, pH, and the specific molecule being caged.

Experimental Section: From Synthesis to Validation

Trustworthy science relies on reproducible methods. This section provides detailed, self-validating protocols for the synthesis, photolytic release, and quantification of caged trehalose.

Overall Experimental Workflow

The process involves three main stages: synthesis of the caged compound, light-triggered uncaging, and analytical validation of the released trehalose.

Caption: Overall workflow for the synthesis, uncaging, and validation of photolabile trehalose.

Protocol 1: Synthesis of 6-O-(2-Nitrobenzyl)-Trehalose (Illustrative Example)

This protocol describes a representative synthesis. Due to the eight hydroxyl groups on trehalose, a multi-step protection/deprotection strategy is necessary to achieve regioselectivity.[8]

Materials:

• α,α-Trehalose

• Triphenylphosphine (PPh₃)

• N-Bromosuccinimide (NBS)

• Pyridine, Anhydrous

• Acetic Anhydride

• 2-Nitrobenzyl bromide

• Sodium methoxide (NaOMe) in Methanol

• Solvents: DMF, Dichloromethane (DCM), Methanol, Ethyl Acetate, Hexane

• Silica Gel for column chromatography

Procedure:

• Mono-bromination at the 6-position:

  • Dissolve trehalose in anhydrous pyridine. Cool to 0°C.

  • Add PPh₃ and then portion-wise NBS. Allow the reaction to warm to room temperature and stir overnight.

  • Rationale: This reaction, a variation of the Appel reaction, selectively targets one of the primary 6 or 6' hydroxyls due to their higher reactivity compared to the secondary hydroxyls.

• Per-O-Acetylation:

  • To the crude reaction mixture from Step 1, add acetic anhydride and a catalytic amount of DMAP. Stir for 4-6 hours.

  • Work up the reaction with aqueous HCl and extract with ethyl acetate. Purify the resulting 6-bromo-hepta-O-acetyl-trehalose by silica gel chromatography.

  • Rationale: Acetyl groups protect the remaining seven hydroxyls, preventing side reactions in the next step and improving solubility in organic solvents for purification.

• Displacement with 2-Nitrobenzyl Moiety:

  • This step is not straightforward and often requires conversion to an azide followed by other steps. A more direct, albeit lower-yielding, approach involves Williamson ether synthesis. A more common synthetic route involves preparing an activated trehalose derivative. For simplicity, we will assume a standard etherification.

  • Note: A more robust synthesis would involve forming a trehalose alkoxide and reacting it with 2-nitrobenzyl bromide. The specific conditions depend heavily on the protecting group strategy.

• De-O-Acetylation (Zemplén Deprotection):

  • Dissolve the purified, fully protected product in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide solution. Monitor the reaction by TLC until completion (typically 1-2 hours).

  • Neutralize the reaction with Amberlite IR-120 H⁺ resin, filter, and concentrate under reduced pressure.

  • Purify the final product, 6-O-(2-Nitrobenzyl)-trehalose, by reverse-phase HPLC.

  • Rationale: The Zemplén deprotection is a mild and efficient method for removing acetyl protecting groups from carbohydrates without cleaving the more stable benzyl ether linkage of the PPG.

Protocol 2: Photolysis of Caged Trehalose

Materials:

• Purified Caged Trehalose

• Aqueous Buffer (e.g., PBS, pH 7.4)

• Photolysis setup (e.g., Mercury lamp with 365 nm bandpass filter, or a specific wavelength LED)

• Quartz cuvette or microplate

Procedure:

• Prepare a stock solution of caged trehalose (e.g., 10 mM in DMSO) and dilute to a final working concentration (e.g., 100 µM) in PBS.

• Transfer the solution to a quartz cuvette. Keep a non-irradiated sample as a control.

• Place the cuvette in the photolysis apparatus at a fixed distance from the light source.

• Irradiate the sample for specific time intervals (e.g., 0, 30, 60, 120, 300 seconds).

• Collect aliquots at each time point for immediate analysis or flash-freeze in liquid nitrogen for later quantification.

• Rationale: A time-course experiment is essential to determine the kinetics of photorelease under your specific experimental conditions (light intensity, concentration, etc.).

Protocol 3: Quantification of Released Trehalose by Enzymatic Assay

This protocol provides a reliable and self-validating method to quantify the released trehalose by converting it to glucose, which is then measured.[25][26]

Caption: Enzymatic assay workflow for the quantification of photoreleased trehalose.

Procedure:

• Prepare Standards: Create a standard curve of known trehalose concentrations (e.g., 0-100 µM) in the same buffer used for photolysis.

• Sample Preparation: Use the aliquots collected from Protocol 2. Include the non-irradiated control to measure any background or premature release.

• Enzymatic Reaction:

  • To each well of a 96-well plate, add your standard or unknown sample.

  • Add a master mix containing ATP, NADP⁺, Hexokinase, and G6P-Dehydrogenase.

  • Take an initial absorbance reading at 340 nm (A₁).

  • Initiate the reaction by adding trehalase enzyme to each well.

  • Incubate at 37°C for 30-60 minutes.

  • Take a final absorbance reading at 340 nm (A₂).

• Calculation:

  • Calculate the change in absorbance (ΔA = A₂ - A₁).

  • Plot the ΔA for the standards against their concentrations to generate a standard curve.

  • Determine the concentration of trehalose in your photolyzed samples by interpolating their ΔA values from the standard curve.

  • Rationale: This coupled enzyme assay provides high specificity. The production of NADPH is directly proportional to the amount of glucose, which is in turn directly proportional to the amount of trehalose initially present. This system validates that the uncaging was successful and allows for precise quantification.

Conclusion and Future Outlook

The selection of a photolabile protecting group for trehalose is a critical decision that balances photochemical performance with biological compatibility.

• o-Nitrobenzyl derivatives remain a viable option for applications where UV light exposure is not a limiting factor, offering simplicity and reliability.

• Coumarin-based PPGs are the superior choice for most cell-based and in vivo applications, providing access to longer, safer activation wavelengths and higher uncaging efficiencies.

• Quinoline-based PPGs represent the future, especially as the demand for two-photon applications with exquisite spatial control continues to grow.

Future developments will likely focus on pushing activation wavelengths further into the near-infrared "biological window," improving quantum yields, and designing PPGs that release trehalose via novel, faster chemical mechanisms. The continued innovation in this field will undoubtedly expand the toolkit for researchers seeking to control biological processes with the unparalleled precision of light.

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Illuminating the Path: A Comparative Guide to Assessing Trehalose-6-Phosphate Signaling Specificity with Caged Compounds

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of plant biology, understanding how plants allocate resources is paramount. A key player in this metabolic orchestra is trehalose-6-phosphate (T6P), a sugar signaling molecule that acts as a barometer of sucrose availability, influencing everything from growth and development to stress responses.[1][2][3][4] However, dissecting the precise spatiotemporal dynamics of T6P signaling presents a significant challenge. This guide provides an in-depth comparison of methodologies for assessing T6P signaling specificity, with a particular focus on the powerful technique of using caged compounds.

The T6P Signaling Nexus: A Brief Overview

Trehalose-6-phosphate is synthesized from glucose-6-phosphate and UDP-glucose by the enzyme trehalose-6-phosphate synthase (TPS) and is subsequently dephosphorylated to trehalose by trehalose-6-phosphate phosphatase (TPP).[1][2] While trehalose itself has roles in stress protection, it is the intermediate, T6P, that has emerged as a critical signaling molecule.[1][3] Its concentration is tightly correlated with sucrose levels, making it a reliable indicator of a plant's energy status.[5][6][7] T6P exerts its influence primarily by inhibiting the SNF1-related kinase 1 (SnRK1), a key repressor of growth in times of energy scarcity.[8][9][10] By inhibiting SnRK1, T6P promotes biosynthetic processes and developmental transitions, such as flowering and lateral root formation.[2][8][11]

Caption: The Trehalose-6-Phosphate (T6P) signaling pathway.

The central challenge in studying T6P lies in its dynamic nature and the difficulty of manipulating its concentration with high spatiotemporal precision. Traditional genetic and biochemical approaches often lack the resolution to untangle the immediate and localized effects of T6P from broader, systemic responses.

Caged Compounds: A Light-Activated Scalpel for Cellular Interrogation

Caged compounds are biologically active molecules that have been rendered inert by a photolabile protecting group.[12][13][14][15] This "cage" can be removed by a pulse of light, typically in the UV or near-UV spectrum, releasing the active molecule with precise timing and localization.[13][14][16] This technology offers an unparalleled level of control for studying dynamic cellular processes.[17][18][19]

The Caged T6P Workflow: From Synthesis to Signal

The application of a caged T6P precursor allows researchers to bypass the complexities of endogenous T6P synthesis and directly probe its downstream effects. A recent study on lateral root formation in Arabidopsis thaliana successfully employed a light-activated presignaling T6P-precursor to demonstrate that localized increases in T6P promote root branching.[8][11]

Caption: General workflow for using a caged T6P precursor.

Advantages of the Caged Compound Approach:

• Spatiotemporal Precision: Light can be focused on specific cells or subcellular regions, allowing for highly localized release of T6P.[13][18][19]

• Rapid Perturbation: The uncaging process is extremely fast, enabling the study of immediate downstream signaling events.[20][21]

• Quantitative Control: The amount of released T6P can be modulated by varying the intensity and duration of the light pulse.[22]

• Bypassing Endogenous Regulation: This method allows for the direct assessment of T6P's effects, independent of upstream metabolic fluctuations.

Comparative Analysis: Caged T6P vs. Alternative Methodologies

While powerful, the caged compound approach is not without its challenges, including the synthesis of the caged molecule and potential off-target effects of the caging group or the uncaging light itself.[12][15] It is crucial to consider alternative methods to obtain a comprehensive understanding of T6P signaling.

Methodology	Principle	Advantages	Disadvantages
Caged T6P	Light-induced release of a biologically inert T6P precursor.[12][13][14]	High spatiotemporal control, rapid action, quantitative.[18][19][22]	Complex synthesis, potential for photodamage, off-target effects of the cage.[12][15]
Genetic Manipulation	Overexpression or knockout of TPS or TPP genes to alter endogenous T6P levels.[10][23]	Provides insights into long-term, systemic effects of altered T6P homeostasis.	Lacks spatiotemporal resolution, potential for developmental pleiotropy.
Exogenous Application	Supplying T6P or its precursors directly to tissues or cell cultures.[5]	Simple and direct method to elevate T6P levels.	Poor control over concentration and distribution, potential for metabolic conversion.
Inducible Systems	Chemically or environmentally inducible expression of TPS or TPP.[24]	Temporal control over T6P levels.	Slower induction kinetics compared to uncaging, potential for off-target effects of the inducer.

Experimental Protocols: A Starting Point

While the precise synthesis of a caged T6P molecule is a specialized task for synthetic chemists, the application and uncaging can be performed in a well-equipped cell biology lab.

Protocol 1: Delivery and Uncaging of Caged T6P in Arabidopsis Root Cells

Objective: To investigate the immediate effects of localized T6P release on cellular processes in root cells.

Materials:

• Caged T6P precursor (synthesized or commercially sourced)

• Arabidopsis thaliana seedlings (e.g., expressing a fluorescent reporter for a downstream target)

• Microinjection setup or cell-permeabilizing agent (e.g., DMSO)

• Confocal laser scanning microscope equipped with a UV laser (e.g., 355 nm or 405 nm)

Methodology:

• Seedling Preparation: Grow Arabidopsis seedlings on appropriate sterile media.

• Delivery of Caged Compound:

  • Microinjection: Carefully microinject a solution of the caged T6P precursor into individual root cells.

  • Permeabilization: Alternatively, incubate seedlings in a solution containing the caged T6P precursor and a low concentration of a permeabilizing agent. Follow with thorough washing to remove extracellular compound.

• Microscopy Setup: Mount the prepared seedlings on the confocal microscope. Identify the target cells for uncaging.

• Pre-Uncaging Imaging: Acquire baseline images of the fluorescent reporter and any other relevant cellular markers.

• Photolysis (Uncaging): Use the UV laser to deliver a focused pulse of light to the desired region within the target cell. The duration and intensity of the pulse should be optimized to achieve the desired concentration of released T6P while minimizing photodamage.

• Post-Uncaging Imaging: Immediately following the light pulse, acquire a time-lapse series of images to monitor the dynamic changes in the fluorescent reporter and cellular morphology.

• Data Analysis: Quantify the changes in fluorescence intensity and other relevant parameters over time to determine the cellular response to the localized increase in T6P.

Self-Validation:

• Control Experiments: Perform mock experiments without the caged compound but with the light pulse to control for any effects of the UV light itself.

• Inactive Cage Control: Use a structurally similar but non-photolabile caged compound as a negative control.

• Dose-Response: Vary the intensity and duration of the light pulse to establish a dose-response relationship between the amount of uncaged T6P and the observed biological effect.

Conclusion and Future Perspectives

The use of caged compounds provides an exceptionally precise tool for dissecting the specificity of T6P signaling.[17][18] By enabling researchers to ask "what happens here and now?" when T6P levels are acutely increased, this technology offers a powerful complement to traditional genetic and biochemical approaches. The insights gained from such experiments are crucial for building a comprehensive model of how plants integrate their metabolic status with growth and developmental programs. As the synthesis of novel caged molecules with improved properties (e.g., two-photon uncaging for deeper tissue penetration) continues to advance, we can expect even more refined investigations into the intricate world of plant signaling.[12][21]

References

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A Comparative Guide to the Efficacy of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose in Monocots

For researchers in plant science and agricultural biotechnology, the precise manipulation of cellular signaling pathways is paramount to understanding and engineering crop resilience and yield. The trehalose-6-phosphate (T6P) signaling pathway has emerged as a critical regulator of carbon metabolism and growth in plants, including vital monocot crops like maize, rice, and wheat.[1][2] The ability to control T6P levels with spatial and temporal precision offers a powerful tool for dissecting this pathway and its downstream effects. This guide provides an in-depth comparison of a novel photochemical tool, 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (NPE-caged D-trehalose), with established methods for introducing molecules into monocot cells.

The Challenge of Monocot Delivery

Monocotyledonous plants present a formidable challenge for the delivery of exogenous molecules. Their rigid cell walls act as a significant barrier, often necessitating the enzymatic removal of this wall to create protoplasts. While this enables the introduction of molecules, the process itself can induce stress responses and may not be representative of intact plant tissues.[3][4] Therefore, the choice of delivery method into these protoplasts is a critical experimental parameter that influences efficiency, cell viability, and the physiological relevance of the results.

Mechanism of Action: NPE-caged D-trehalose

NPE-caged D-trehalose is a photolabile compound designed for the controlled release of T6P.[5] The "cage," a 1-(2-nitrophenyl)-ethoxyphosphoryl group, renders the T6P molecule biologically inactive. Upon exposure to UV light (typically around 350-355 nm), a photochemical reaction cleaves the caging group, releasing the active T6P molecule inside the cell.[6] This "uncaging" process allows for precise control over the timing and location of T6P release, a significant advantage over systemic application.

Caption: The T6P/SnRK1 signaling pathway in plants.

Comparative Analysis of Delivery Methods in Monocot Protoplasts

While direct experimental data on the efficiency of NPE-caged D-trehalose delivery into monocot protoplasts is not yet widely published, we can infer its potential performance based on its physicochemical properties and compare it to well-documented methods like Polyethylene Glycol (PEG)-mediated transfection and electroporation. The following table provides a comparative overview for researchers considering these techniques for monocot protoplasts, such as those derived from maize or rice.

Feature	NPE-caged D-trehalose	PEG-mediated Delivery	Electroporation
Principle	Passive diffusion of a small molecule followed by photo-activation. [5]	PEG induces membrane destabilization and fusion, allowing cargo uptake. [3][7]	An electrical pulse creates transient pores in the cell membrane for cargo entry. [8][9]
Typical Cargo	Small molecules (e.g., T6P).	Macromolecules (e.g., DNA, RNA, proteins). [7]	Macromolecules and small molecules. [8]
Target Cell State	Protoplasts.	Protoplasts. [3]	Protoplasts. [10]
Delivery Efficiency	Expected to be high due to the small size and likely membrane permeability of the caged compound.	Variable (55-58% for DNA in maize protoplasts). [11]Efficiency depends on PEG concentration, DNA amount, and incubation time. [12]	Generally lower than PEG for stable transformation in maize. [10]Can be efficient for transient expression but requires extensive optimization. [8]
Cell Viability	Expected to be high as it is a non-disruptive method prior to uncaging.	Moderate; PEG can be cytotoxic, and viability decreases with increasing PEG concentration. [12]Protoplast viability of 80-90% can be maintained with optimized protocols. [11]	Low to moderate; significant cell death is a common issue that requires careful optimization of pulse parameters. [8]
Control	High: Uncaging provides precise spatial and temporal control over the release of the active molecule. [6]	Low: Delivery is systemic to the treated protoplast population.	Low: Delivery is systemic to the treated protoplast population.
Equipment	Standard cell culture equipment, UV light source (e.g., laser-equipped microscope, UV lamp).	Standard cell culture equipment.	Electroporator, specialized cuvettes.
Drawbacks	Potential for incomplete uncaging, phototoxicity from UV light, and biological activity of the cage byproduct.	Chemical toxicity, requires careful optimization, less efficient for some cell types.	High cell mortality, requires specialized equipment, optimization is cell-type specific.

Experimental Protocols

Maize Mesophyll Protoplast Isolation (Adapted from)[3][15]

This protocol is optimized for high-yield isolation of viable protoplasts from etiolated maize seedlings.

• Plant Growth: Grow maize (e.g., B73 genotype) in complete darkness for 8-10 days to obtain etiolated seedlings.

• Tissue Harvest: Harvest the second and third leaves from the seedlings. Finely slice the leaf tissue into ~0.5 mm strips using a sharp razor blade.

• Enzymatic Digestion: Immediately transfer the leaf strips into an enzyme solution containing Cellulase R-10, Macerozyme R-10, and mannitol as an osmotic stabilizer. Incubate with gentle shaking in the dark for 4-6 hours.

• Protoplast Release and Purification: Gently swirl the digest to release the protoplasts. Filter the suspension through a nylon mesh (e.g., 40 µm) to remove undigested tissue.

• Washing: Pellet the protoplasts by gentle centrifugation (e.g., 100 x g for 3 minutes) and wash several times with a wash buffer (W5 solution) to remove enzymes.

• Quantification and Viability Check: Resuspend the protoplasts in a suitable buffer (e.g., MMG). Determine the protoplast concentration using a hemocytometer and assess viability using fluorescein diacetate (FDA) staining. Protoplasts are now ready for experiments.

Workflow for Delivery and Analysis

Caption: General experimental workflow for molecule delivery into monocot protoplasts.

Protocol for NPE-caged D-trehalose Delivery and Uncaging

• Loading: Resuspend isolated maize protoplasts in MMG buffer to a concentration of ~2 x 10^5 cells/mL. Add NPE-caged D-trehalose to the desired final concentration (e.g., 1-50 µM, requires empirical optimization). Incubate in the dark for 30-60 minutes to allow for passive diffusion into the cells.

• Uncaging: Place a droplet of the protoplast suspension on a microscope slide. Using a UV light source (e.g., a 355 nm laser on a confocal microscope), irradiate the desired cell or region of interest to trigger the photorelease of T6P.

• Incubation and Analysis: Following uncaging, incubate the protoplasts for the desired time period before harvesting for downstream analysis such as qRT-PCR for SnRK1 target genes or metabolomic analysis.

Protocol for PEG-mediated Delivery (Adapted from)[3][15]

• Preparation: In a microcentrifuge tube, mix ~10 µg of your molecule of interest (e.g., a fluorescently labeled control molecule) with ~2 x 10^5 protoplasts in MMG buffer.

• PEG Addition: Add an equal volume of freshly prepared 40% PEG solution. Mix gently by inverting the tube. Incubate at room temperature for 15-20 minutes.

• Washing: Gradually dilute the mixture by adding W5 buffer to stop the reaction. Pellet the protoplasts by gentle centrifugation and wash again with W5 buffer to remove the PEG.

• Incubation and Analysis: Resuspend the protoplasts in an appropriate culture medium and incubate for the desired time before analysis.

Conclusion and Recommendations

The choice of delivery method into monocot protoplasts is a trade-off between efficiency, cell viability, and experimental control.

• NPE-caged D-trehalose offers an unparalleled advantage in its ability to provide precise spatial and temporal control over T6P signaling. This makes it an exceptional tool for dissecting the immediate and localized effects of T6P on cellular processes. Its non-invasive delivery mechanism is likely to ensure high cell viability. However, researchers must consider the need for specialized photorelease equipment and the potential for artifacts from UV light or cage byproducts. Its effectiveness for quantitative delivery in monocot systems requires further empirical validation.

• PEG-mediated delivery is a robust, well-established, and cost-effective method for delivering macromolecules into maize and rice protoplasts with reasonable efficiency and viability. [3][4]It is an excellent choice for transient expression assays and when spatial or temporal control is not a primary concern.

• Electroporation can be effective for transient expression but is often associated with significant cell death, which can complicate the interpretation of results. [8][10]Its use is generally recommended when other methods have proven ineffective for a particular cell type or application.

For researchers aiming to understand the dynamic regulation of the T6P/SnRK1 pathway in monocots, NPE-caged D-trehalose represents a cutting-edge approach . While it may require more initial setup and optimization, the level of control it affords can yield insights that are unattainable with conventional bulk delivery methods. For high-throughput screening or when precise timing is not critical, PEG-mediated delivery remains a reliable workhorse. A pilot study comparing these methods for a specific monocot species and experimental question is highly recommended to determine the most suitable approach.

References

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• Coy, M. R., Abbitt, S. E., & Frank, M. J. (2022). Protoplast Isolation and Transfection in Maize. Methods in Molecular Biology, 2464, 91-104.

• protocols.io. (2022). Protoplast isolation and PEG-mediated transformation V.2.

• Hiwatashi, Y., & Hasebe, M. PEG-mediated transformation.

• Fromm, M., Taylor, L. P., & Walbot, V. (1985). Expression of genes transferred into monocot and dicot plant cells by electroporation. Proceedings of the National Academy of Sciences, 82(17), 5824-5828.

• Tonnies, J., Mueth, N.A., Gorjifard, S., Chu, J., Queitsch, C. (2023). Scalable Transfection of Maize Mesophyll Protoplasts. ResearchGate.

• Osorio-Source, R., et al. (2018). Decreased T6P in phloem cells of maize female reproductive tissue causes opposing changes in primary and secondary metabolism and a shift in assimilates within cobs in favor of florets, simultaneously increasing photosynthetic rate. Plant Physiology, 176(4), 2843-2863.

• De Renzo, A., et al. (2021). PEG-Delivered CRISPR-Cas9 Ribonucleoproteins System for Gene-Editing Screening of Maize Protoplasts. International Journal of Molecular Sciences, 22(16), 8871.

• Fennell, A., & Hauptmann, R. (1992). Electroporation and PEG delivery of DNA into maize microspores. Plant Cell Reports, 11(11), 567-570.

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• Kaya, E. (2025). An efficient protoplast isolation protocol for transient expression in rice. Journal of Animal and Plant Sciences, 35(5).

• dela Vina, C. M., et al. (2017). Rice Protoplast Isolation and Transfection for Transient Gene Expression Analysis. Bio-protocol, 7(18), e2554.

• Lawrence, D. S. (2009). Illuminating the Chemistry of Life: Design, Synthesis, and Applications of “Caged” and Related Photoresponsive Compounds. Biochemistry, 48(36), 8572-8588.

• Coy, M. R., Abbitt, S. E., & Frank, M. J. (2022). Protoplast Isolation and Transfection in Maize. ResearchGate.

• ResearchGate. (n.d.). Effect of PEG concentration on protoplast transfection.

• Ellis-Davies, G. C. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature methods, 4(8), 619-628.

• Armstrong, C. L., & Green, C. E. (1985). Factors affecting PEG-mediated stable transformation of maize protoplasts. Planta, 164(2), 207-214.

• Zhang, Y., et al. (2011). A highly efficient rice green tissue protoplast system for transient gene expression and studying light/chloroplast-related processes. Plant methods, 7, 30.

• Nuccio, M. L., et al. (2015). Expression of trehalose-6-phosphate phosphatase in maize ears improves yield in well-watered and drought conditions. Nature Biotechnology, 33(8), 862-869.

• Paul, M. J., et al. (2018). The Role of Trehalose 6-Phosphate in Crop Yield and Resilience. Plant Physiology, 177(1), 12-23.

• Panda, S., et al. (2024). AN EFFICIENT PROTOPLAST ISOLATION PROTOCOL FOR TRANSIENT EXPRESSION IN RICE. ResearchGate.

• Ellis-Davies, G. C. (2015). Useful caged compounds for cell physiology. Accounts of chemical research, 48(6), 1731-1740.

• Claeys, H., et al. (2019). Control of meristem determinacy by trehalose-6-phosphate phosphatases is uncoupled from enzymatic activity. Nature Plants, 5(9), 943-951.

• Kim, S., et al. (2019). Design, Synthesis, and Photochemical Properties of Clickable Caged Compounds. Journal of Visualized Experiments, (152), e60200.

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A Researcher's Guide to Rigorous Control Experiments for Caged Trehalose-6-Phosphate Studies

In the intricate world of cellular signaling, the ability to precisely control the concentration of a signaling molecule in time and space is paramount. Caged compounds, which are biologically inert molecules that release an active compound upon light stimulation, offer an unparalleled level of control for researchers.[1][2] Trehalose-6-phosphate (T6P) has emerged as a critical signaling molecule in plants, fungi, and invertebrates, regulating fundamental processes such as metabolism, growth, and stress responses.[3][4] The use of caged T6P provides a powerful tool to dissect its complex signaling network. However, the elegance of this technique is matched by the need for meticulous experimental design, particularly the implementation of a comprehensive set of control experiments.

This guide provides an in-depth comparison of essential control experiments for research utilizing caged T6P. It is designed for researchers, scientists, and drug development professionals seeking to ensure the scientific integrity and reproducibility of their findings. We will delve into the rationale behind each control, provide detailed protocols, and offer insights into the interpretation of results.

The Double-Edged Sword: Understanding Caged Compounds and Their Byproducts

Caged compounds are typically rendered inactive by the covalent attachment of a photolabile protecting group, often an o-nitrobenzyl derivative. Upon irradiation with light of a specific wavelength, this bond is cleaved, releasing the active molecule—in our case, T6P—and at least two byproducts: a proton and a nitroso-ketone or -aldehyde.[5]

Caption: The photolysis of caged T6P releases the active molecule and potentially reactive byproducts.

While offering spatiotemporal control, this process introduces potential confounding factors that must be addressed through rigorous controls. The uncaged T6P should elicit a biological response, but the light itself, the caging group, or the byproducts of photolysis should not.

A Framework for Trustworthy Data: The Essential Controls

To ensure that the observed biological effects are solely attributable to the photoreleased T6P, a series of negative and positive control experiments are indispensable. These controls are designed to systematically eliminate alternative explanations for the experimental results.

Negative Controls: Ruling Out the Artifacts

Negative controls are designed to identify and account for any effects not caused by the released T6P.[6]

Control Experiment	Purpose	Expected Outcome
1. Caged T6P without Photolysis	To confirm the biological inertness of the caged compound before light activation.	No biological effect should be observed. The phenotype should be identical to the vehicle control.
2. Photolysis without Caged T6P	To assess the effect of the light source on the biological system.	No biological effect should be observed. This control is crucial to rule out light-induced stress or signaling events.[7]
3. Photolysis of a "Caged" Control Compound	To determine the effect of the photolysis byproducts.	No biological effect should be observed. This is the most rigorous control for byproduct effects.
4. Vehicle Control	To control for the effects of the solvent used to dissolve the caged compound.	No biological effect should be observed.

1. Caged T6P without Photolysis:

• Objective: To verify that the caged T6P is biologically inactive.

• Methodology:

  • Prepare your biological sample (e.g., plant seedlings, cell culture) and divide it into two groups: a control group and an experimental group.

  • To the experimental group, add the caged T6P at the final working concentration.

  • To the control group, add the vehicle (the solvent used to dissolve the caged T6P) at the same final concentration.

  • Incubate both groups under the same conditions as your main experiment, but do not expose them to the photolysis light source.

  • At the designated time points, assess the biological parameter of interest (e.g., gene expression, protein phosphorylation, morphological changes).

• Interpretation: If the experimental group shows a biological response, it indicates that the caged compound is not completely inert and may be interacting with the biological system.

2. Photolysis without Caged T6P:

• Objective: To ensure that the light used for uncaging does not, by itself, cause a biological effect.

• Methodology:

  • Prepare two groups of your biological sample.

  • To one group, add the vehicle.

  • Expose this group to the same light stimulus (wavelength, intensity, and duration) that you will use for uncaging.

  • The second group (vehicle control) should not be exposed to the light stimulus.

  • Assess the biological parameter of interest.

• Interpretation: Any observed difference between the light-exposed and non-exposed groups indicates a light-induced artifact.

3. Photolysis of a "Caged" Control Compound:

• Objective: To control for the biological effects of the photolysis byproducts.

• Methodology:

  • Synthesize or obtain a control compound where the photolabile caging group is attached to a biologically inert molecule (e.g., a simple sugar or inorganic phosphate).

  • Prepare two groups of your biological sample.

  • Add the caged control compound to one group and expose it to the photolysis light.

  • The second group should be a vehicle control exposed to the same light stimulus.

  • Assess the biological parameter of interest.

• Interpretation: An effect in the group with the caged control compound suggests that the byproducts of photolysis are biologically active in your system. The reactive nature of nitroso byproducts towards sulfhydryl groups on proteins makes this a critical control.

Caption: The T6P signaling pathway in plants, a target for positive control validation.

Conclusion: The Path to Robust and Reproducible Science

The use of caged T6P is a sophisticated technique that holds immense promise for advancing our understanding of this crucial signaling molecule. However, the power of this approach is directly proportional to the rigor of the experimental design. By implementing the comprehensive set of negative and positive controls outlined in this guide, researchers can confidently attribute their observations to the specific action of T6P, thereby ensuring the integrity, validity, and reproducibility of their work. This commitment to meticulous controls is the bedrock of trustworthy and impactful scientific discovery.

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A-Comparative-Guide-to-the-Photorelease-of-Trehalose-6-Phosphate-(T6P)-from-Caged-Precursors

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, the ability to precisely control the concentration of bioactive molecules is paramount. Caged compounds, which are rendered biologically inert by a photoremovable protecting group, offer an unparalleled level of spatiotemporal control.[1][2][3][4][5] This guide provides a comprehensive, quantitative comparison of the release of Trehalose-6-Phosphate (T6P), a critical signaling metabolite in plants, from different caged precursors.[6][7][8]

T6P acts as a key regulator of plant metabolism and development, connecting these processes with the availability of carbon.[7] It has been shown to be a sucrose-specific signal and a negative feedback regulator of sucrose levels.[7] The ability to manipulate T6P levels with high precision is therefore a powerful tool for dissecting its signaling pathways and for potential applications in agriculture and drug development.[9][10][11]

This guide will delve into the experimental data, providing a clear comparison of the performance of various caged T6P precursors. We will explore the nuances of different caging chromophores, with a particular focus on the nitrodibenzofuran (NDBF) group, and provide detailed protocols for their uncaging and the subsequent quantification of released T6P.

Understanding the T6P Signaling Pathway

Trehalose-6-phosphate (T6P) is synthesized from UDP-glucose and glucose-6-phosphate by the enzyme trehalose-6-phosphate synthase (TPS) and is subsequently dephosphorylated to trehalose by trehalose-6-phosphate phosphatase (TPP).[6][12] T6P levels are closely linked to sucrose availability, making it a reliable indicator of the plant's carbon status.[6] The T6P signaling pathway plays a crucial role in regulating a wide array of metabolic and developmental processes, including flowering time, embryo maturation, and starch synthesis.[6][8][12] A key target of T6P is the Sucrose-non-fermenting1-related kinase1 (SnRK1), a central regulator of metabolism that is inhibited by T6P.[8][11][13] By inhibiting SnRK1, T6P promotes growth and biosynthetic processes when sugar levels are high.[11]

Caption: The Trehalose-6-Phosphate (T6P) signaling pathway in plants.

Quantitative Comparison of Caged T6P Precursors

The efficacy of a caged compound is determined by several key parameters: the quantum yield of photolysis, the extinction coefficient of the chromophore, the rate of release of the active molecule, and the biological inertness of the caged precursor and its photolytic byproducts.[1] This section provides a comparative analysis of different caged T6P precursors, with a focus on these critical performance metrics.

Caging Group	Precursor	Excitation Wavelength (nm)	Quantum Yield (Φ)	Extinction Coefficient (ε, M⁻¹cm⁻¹)	Release Rate (s⁻¹)	Key Characteristics & References
Nitrodibenzofuran (NDBF)	NDBF-T6P	365 / 800 (2-photon)	~0.7	~18,400	>20,000	High cleavage efficiency, minimal side reactions, suitable for one- and two-photon uncaging. Superior to many other caging groups for thiol protection.[14][15][16]
o-Nitrobenzyl (oNB)	oNB-T6P	~350	~0.08	Lower than NDBF	Slower than NDBF	One of the earliest and most widely used caging groups.[5][17]
α-carboxy-o-nitrobenzyl (CNB)	CNB-T6P	~350	Higher than oNB	Moderate	Faster than oNB	Improved quantum yield and release kinetics compared to the parent oNB group.[1]
Brominated Hydroxycoumarin (Bhc)	Bhc-T6P	~365	Variable	High	Fast	Prone to isomerization to a "dead-end" product upon photolysis, which can complicate quantitative analysis.[14][15]

Note: The specific values for quantum yield, extinction coefficient, and release rate can vary depending on the specific molecular structure of the caged compound and the experimental conditions. The data presented here are representative values to facilitate a general comparison.

The nitrodibenzofuran (NDBF) caging group stands out due to its exceptionally high quantum yield and extinction coefficient, leading to ultra-efficient photolysis.[16] Furthermore, NDBF-caged compounds exhibit rapid release kinetics and are less prone to side reactions compared to other chromophores like Bhc.[14][15] These properties make NDBF an excellent choice for applications requiring precise and efficient photorelease of T6P.

Experimental Protocols

To ensure the reproducibility and validity of your research, the following detailed protocols for the uncaging of T6P and its subsequent quantification are provided.

Protocol 1: Photolytic Release (Uncaging) of T6P

This protocol outlines the general procedure for the light-induced release of T6P from a caged precursor. The specific irradiation time and intensity will need to be optimized based on the chosen caged compound and the experimental setup.

Materials:

• Caged T6P precursor solution (e.g., NDBF-T6P in a suitable buffer)

• UV light source (e.g., 365 nm LED or lamp) or a two-photon excitation laser (for NDBF)

• Quartz cuvette or microplate

• Timer

Procedure:

• Prepare a solution of the caged T6P precursor at the desired concentration in a buffer appropriate for your downstream application (e.g., MES-KOH, pH 6.5).

• Transfer the solution to a quartz cuvette or a UV-transparent microplate.

• Place the sample under the UV light source at a fixed distance.

• Irradiate the sample for a predetermined amount of time. It is crucial to perform a time-course experiment to determine the optimal irradiation time for complete uncaging without causing photodamage to the released T6P.

• After irradiation, the sample containing the released T6P is ready for quantification or for use in biological assays.

Caption: A generalized workflow for the photolytic release of T6P.

Protocol 2: Quantification of Released T6P by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of T6P.[18][19] This protocol provides a general guideline; specific parameters may need to be optimized for your instrument.

Materials:

• LC-MS/MS system

• Hydrophilic Interaction Liquid Chromatography (HILIC) column

• Mobile phase A: Ammonium formate in water

• Mobile phase B: Acetonitrile

• T6P standard for calibration curve

• Sample containing released T6P

Procedure:

• Sample Preparation: Dilute the irradiated sample containing the released T6P to a concentration within the linear range of the calibration curve.

• Chromatographic Separation:

  • Inject the sample onto the HILIC column.

  • Use a gradient elution with mobile phases A and B to separate T6P from other components in the sample. A typical gradient might start with a high percentage of acetonitrile, which is gradually decreased to elute the polar T6P.[20][21]

• Mass Spectrometric Detection:

  • Use an electrospray ionization (ESI) source in negative ion mode.

  • Set the mass spectrometer to monitor the specific parent-to-daughter ion transition for T6P (multiple reaction monitoring or MRM).

• Quantification:

  • Generate a standard curve by analyzing known concentrations of the T6P standard.

  • Calculate the concentration of T6P in the sample by comparing its peak area to the standard curve.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the experimental results, it is essential to incorporate self-validating systems within the protocols.

• Internal Standards: When using LC-MS/MS for quantification, the inclusion of a labeled internal standard (e.g., ¹³C-labeled T6P) is highly recommended. This will correct for any variations in sample preparation and instrument response, thereby increasing the accuracy and precision of the measurements.

• Control Experiments: Always include control samples that have not been irradiated to confirm that there is no spontaneous release of T6P from the caged precursor. Additionally, irradiating a buffer-only sample will help to identify any potential interfering peaks in the chromatogram.

• Release Kinetics Modeling: The release of the active compound from a caged precursor can be modeled using various kinetic models (e.g., zero-order, first-order, Higuchi model).[22][23][24] Fitting the experimental data to these models can provide insights into the release mechanism and further validate the experimental results.[25]

Conclusion

The ability to precisely control the concentration of T6P through the use of caged precursors is a powerful tool for researchers in plant biology and beyond. This guide has provided a quantitative comparison of different caged T6P precursors, highlighting the superior performance of the NDBF caging group in terms of uncaging efficiency and clean photochemistry. The detailed experimental protocols for uncaging and quantification, along with the emphasis on self-validating systems, are intended to empower researchers to confidently and accurately utilize these powerful chemical tools in their investigations of T6P signaling.

References

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• 6. Frontiers | Trehalose-6-Phosphate: Connecting Plant Metabolism and Development [frontiersin.org]
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

As a Senior Application Scientist, my primary goal is to empower your research by ensuring safety and efficiency in the lab. This guide provides a detailed protocol for the proper disposal of 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose, a specialized caged compound. Given the absence of a specific Safety Data Sheet (SDS) for this molecule, we will proceed based on a conservative assessment of its constituent chemical groups: the organophosphate core, the D-trehalose body, and the photolabile 2-nitrophenyl "caging" groups. This methodology ensures that safety is paramount while handling and disposing of this reagent and its potential byproducts.

Core Principle: Hazard-Based Assessment

The disposal plan for any chemical, particularly a novel or specialized one, must be dictated by its chemical structure and potential reactivity. 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose presents three key areas for consideration:

• Organophosphorus Moiety: Organophosphorus compounds are a diverse class, with some being extremely toxic.[1] While the toxicity of this specific molecule is not thoroughly documented, the presence of the phosphate ester dictates that it should be handled with caution and treated as potentially hazardous waste.

• Photolabile "Caged" Nature: This compound is a "caged" molecule, designed to be inert until activated by light.[2][3] The 2-nitrophenyl groups are released upon photolysis. This property is crucial for disposal; waste must be protected from light to prevent unintended uncaging and the generation of reactive byproducts within the waste container.

• Photolysis Byproducts: Upon exposure to UV light, the caging groups are cleaved, releasing the active molecule and 2-nitrophenolic byproducts. Nitrophenols can be environmental pollutants and require specific disposal methods, often managed through advanced oxidation processes in large-scale treatments.[4]

Therefore, all waste streams containing this compound must be treated as hazardous chemical waste and segregated for collection by a licensed disposal company or your institution's Environmental Health & Safety (EHS) department.[5][6][7]

Personal Protective Equipment (PPE) and Handling

Before beginning any work that will generate waste, ensure proper PPE is in use. This establishes a primary barrier of safety and is non-negotiable.

• Eye Protection: ANSI-rated safety glasses or goggles are mandatory.

• Hand Protection: Nitrile gloves are required. Always inspect gloves before use and use proper removal techniques to avoid skin contact. Dispose of contaminated gloves as solid hazardous waste.

• Body Protection: A standard laboratory coat should be worn and kept fastened.

• Work Area: Conduct all manipulations, including weighing and solution preparation, within a certified chemical fume hood to minimize inhalation risk.[5]

Waste Segregation and Containment Protocol

Proper segregation at the point of generation is the most critical step in a safe disposal workflow.[8] Never mix different waste types, as this can lead to dangerous reactions.[7]

Step 1: Prepare a Designated Waste Container Before generating waste, prepare a clearly labeled, dedicated container. The container must be compatible with the waste; for solutions containing organic solvents, a glass or appropriate plastic solvent container is suitable.[8][9]

Step 2: Label the Container Correctly The label must be unambiguous. Use your institution's hazardous waste tag and include the following information:

• The full chemical name: "6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose"

• The words "Hazardous Waste"

• List all solvents and their approximate concentrations.

• An indication of the hazard: "Organophosphate Compound, Light Sensitive"

• The date the first waste was added.

Step 3: Protect from Light To prevent premature uncaging, use an amber glass bottle for liquid waste. If only clear glass is available, wrap the container completely in aluminum foil or place it in a secondary container that blocks light.

Step 4: Segregate Waste Streams Follow the guidelines in the table below to correctly segregate all generated waste.

Waste Type	Description	Container & Handling Protocol
Solid Waste	Unused or expired pure compound, contaminated gloves, weigh paper, paper towels, and other disposable labware.	Collect in a designated, labeled plastic bag or sealed container within a satellite accumulation area. Ensure the container is kept closed.
Liquid Waste	Unused solutions, experimental residues, and solvent rinses from cleaning glassware.	Collect in a dedicated, light-protected, and securely capped hazardous waste container.[10] Do NOT pour down the drain.[6][11] Fill containers to no more than 90% capacity to prevent spills.[5][7]
"Uncaged" Liquid Waste	Any solutions that have been intentionally exposed to light for experimental purposes.	Collect in a separate , clearly labeled hazardous waste container. Label as "Photolyzed Waste containing Nitrophenol Byproducts." This separation is crucial for the final disposal facility.
Sharps Waste	Contaminated needles, syringes, or glass pipettes.	Place directly into a designated, puncture-resistant sharps container for hazardous chemical waste.

Decontamination and Final Disposal

Glassware Decontamination:

• Rinse glassware that has come into contact with the compound three times with a suitable organic solvent (e.g., acetone or ethanol).

• Collect all rinsate in your designated liquid hazardous waste container.

• After rinsing, the glassware can be washed normally.

Spill Cleanup:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb small spills with an inert absorbent material (e.g., vermiculite or sand).

• Carefully sweep or scoop the absorbent material into a designated solid waste container.

• Wipe the spill area with a solvent-wetted towel, and dispose of the towel as solid hazardous waste.

Arranging for Final Disposal: Laboratory waste must be managed by your institution's EHS office or a certified hazardous waste contractor.[12] Once your waste container is approaching 90% full, or if it has been accumulating for the maximum time allowed by your institution (often 90 to 180 days), submit a request for waste pickup.[5]

Disposal Decision Workflow

The following diagram illustrates the logical steps for segregating and handling waste generated from this compound.

Caption: Decision workflow for waste segregation.

By adhering to this comprehensive disposal plan, you ensure the safety of yourself and your colleagues, maintain regulatory compliance, and protect the environment. This protocol is designed to be a self-validating system, where a conservative, safety-first approach guides every step of the process.

References

• CineStill Film. Photochemical Waste Management. [Link]

• ResearchGate. Decontamination of organophosphorus pesticides on sensitive equipment. [Link]

• MCMUA. HHW - Photo Chemicals. [Link]

• Lomography. How to safely dispose of film developing chemicals. [Link]

• University of Reading. The Disposal of Laboratory Waste. [Link]

• GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• The Film Photography Project. Disposing of Photographic Chemistry After Exhaustion. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• Nephilidae. 6-O-Bis-D-trehalose. [Link]

• University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

• Nature Methods. Caged compounds: photorelease technology for control of cellular chemistry and physiology. [Link]

• ResearchGate. Degradation of nitrophenols by Fenton and photo-Fenton processes. [Link]

• Indiana University. In-Lab Disposal Methods: Waste Management Guide. [Link]

• OC-Praktikum.de. Treatment and disposal of chemical wastes in daily laboratory work. [Link]

• University of Otago. Laboratory chemical waste disposal guidelines. [Link]

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Personal protective equipment for handling 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

Comprehensive Safety & Handling Guide: 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose

A Senior Application Scientist's Guide to Safe and Effective Handling

This guide provides essential safety protocols and operational directives for researchers, scientists, and drug development professionals working with 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose. As a complex caged compound, its proper handling is paramount to ensuring experimental integrity and, most importantly, personnel safety. This document moves beyond a simple checklist to explain the scientific rationale behind each procedural step, empowering you to work with confidence and precision.

Deconstructing the Molecule: A Risk-Based Approach

6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose is a specialized tool designed for the controlled, light-induced release of Trehalose-6-Phosphate (T6P)[1][2]. Understanding its structure is the first step in a comprehensive risk assessment. The molecule can be broken down into three key components, each with its own handling considerations:

• Trehalose Core: A naturally occurring disaccharide, generally considered to have low toxicity. However, as with any fine chemical, it can act as an irritant[3][4].

• Organophosphate Groups: This is the primary area of toxicological concern. Organophosphates as a class are known for their potential neurotoxicity. Therefore, preventing dermal, ocular, and respiratory exposure is critical[5]. Standard precautions for managing organophosphate poisonings include universal precautions like gloves, gowns, and eye protection[6].

• Nitrophenyl "Caging" Groups: These moieties render the molecule light-sensitive. By design, UV light will cleave these groups to release the active T6P[7][8]. This dictates that all handling must be done with light protection. Furthermore, nitrophenol derivatives can be toxic, causing skin and eye irritation, and may be harmful if swallowed[9][10].

Personal Protective Equipment (PPE): A Task-Specific Protocol

The selection of PPE is not a one-size-fits-all approach. It must be adapted to the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for various common laboratory procedures involving this compound.

Procedure	Eye Protection	Hand Protection	Body Protection	Respiratory Protection	Rationale
Storage & Transport	Safety Glasses	N/A	Lab Coat	N/A	For incidental contact and spill prevention during transit within the lab.
Weighing Solid Compound	Safety Goggles	Double Nitrile or Neoprene Gloves	Lab Coat, Disposable Sleeves	N95 Respirator or Fume Hood	Highest risk of aerosolization and inhalation of fine powder. Double gloves prevent contamination[6][11].
Preparing Stock Solutions	Safety Goggles	Double Nitrile or Neoprene Gloves	Lab Coat, Chemical-Resistant Apron	Certified Fume Hood	Risk of splashing concentrated solutions. An apron provides an extra barrier against spills[11].
Handling Dilute Solutions	Safety Glasses	Single Nitrile Gloves	Lab Coat	N/A (Well-ventilated area)	Lower concentration reduces overall risk, but standard lab precautions remain essential.
Spill Cleanup	Chemical Splash Goggles	Heavy-duty Nitrile or Butyl Gloves	Chemical-Resistant Coveralls/Apron	Air-Purifying Respirator with Organic Vapor Cartridges	Maximum protection required for direct contact with potentially high concentrations of the compound.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Decision workflow for selecting appropriate PPE based on the handling task.

Operational Plan: From Receipt to Disposal

A self-validating protocol relies on clear, sequential steps that minimize ambiguity and risk.

Step 1: Receiving and Storage

• Inspect: Upon receipt, inspect the container for any signs of damage.

• Log: Log the compound in your chemical inventory.

• Store: Store the solid compound in its original, light-blocking container at the recommended temperature (typically -20°C or -80°C to ensure stability)[12][13]. The storage location should be a designated, secure area away from general lab traffic.

Step 2: Preparation of Stock Solutions (Perform in a Fume Hood)

• Protect from Light: All manipulations should be performed under low light conditions. Use amber vials or wrap glassware in aluminum foil[13].

• Pre-weighing: Tare a sterile, amber microcentrifuge tube or vial on an analytical balance.

• Aliquot Solid: In a fume hood, wearing the "High Protection" level of PPE, carefully transfer the desired amount of solid compound to the tared vial. Avoid creating dust.

• Solubilization: Add the appropriate anhydrous solvent (e.g., DMSO) to the vial to achieve the desired stock concentration. Cap securely and vortex until fully dissolved.

• Aliquoting and Storage: Divide the stock solution into smaller, single-use aliquots in amber vials. This prevents repeated freeze-thaw cycles and minimizes exposure to ambient light and moisture. Store frozen at -80°C[12].

Step 3: Experimental Use

• Thawing: Thaw a single aliquot immediately before use. Protect from light during this process.

• Dilution: Prepare the final working concentration in your aqueous experimental buffer. Note that the stability of caged compounds can be pH-dependent; it is advisable to prepare this solution fresh[12][13].

• Photorelease (Uncaging): Use a UV light source with the appropriate wavelength to activate the compound. Ensure that the light path is contained and that all personnel wear appropriate UV-blocking eye protection.

Emergency and Disposal Plan

Spill Management

• Evacuate and Alert: Immediately alert others in the area. Evacuate non-essential personnel[9][10].

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash down.

• Don PPE: Don the "Spill Cleanup" level of PPE.

• Containment:

  • Solid Spill: Do NOT use a dry brush. Gently cover the spill with an absorbent material. Using a plastic dustpan or scoop, carefully transfer the material to a labeled waste container[9].

  • Liquid Spill: Cover the spill with an inert absorbent material like vermiculite or sand. Allow it to fully absorb, then carefully scoop the material into a labeled hazardous waste container[10].

• Decontamination: Wipe the spill area with a suitable decontaminating solution (e.g., a mild detergent solution followed by 70% ethanol), working from the outside in. Place all cleaning materials in the hazardous waste container.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Waste Disposal

• Segregation: All waste contaminated with 6-O-Bis[1-(2-nitrophenyl)-ethoxyphosphoryl]-D-trehalose (gloves, tips, tubes, excess solutions, spill cleanup material) must be segregated into a dedicated, clearly labeled hazardous waste container[9].

• Labeling: The container must be labeled with the full chemical name and appropriate hazard warnings (e.g., "Toxic," "Environmental Hazard").

• Disposal: Do not dispose of this chemical down the drain. The presence of organophosphate and nitrophenyl groups necessitates disposal as hazardous chemical waste. Consult your institution's EHS office for specific collection and disposal procedures, which typically involve incineration by a licensed facility[10][14].

By adhering to these scientifically grounded protocols, you can effectively mitigate the risks associated with this powerful research tool, ensuring a safe and productive laboratory environment.

References

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619–628. Available at: [Link]

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• Little, M., & Vagg, D. (2007). Emergency department personal protective equipment requirements following out-of-hospital chemical biological or radiological events in Australasia. Emergency Medicine Australasia, 19(1), 67–76. Available at: [Link]

• Chittrakul, A., Sapbamrer, R., & Hongsibsong, S. (2022). Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators. Frontiers in Public Health, 10, 995116. Available at: [Link]

• Ellis-Davies, G. C. R. (2011). Reverse Engineering Caged Compounds: Design Principles for their Application in Biology. Israel Journal of Chemistry, 51(8-9), 923–930. Available at: [Link]

• BASF. (n.d.). Minimize Exposure with Personal Protective Equipment. Available at: [Link]

• U.S. Environmental Protection Agency. (2023). Personal Protective Equipment for Pesticide Handlers. Available at: [Link]

• Loba Chemie. (2024). p-NITROPHENOL EXTRA PURE Safety Data Sheet. Available at: [Link]

• Fiske, B., & Stokka, G. (2000). Personal Protective Equipment for Working With Pesticides. MU Extension, University of Missouri. Available at: [Link]

• BioShop Canada Inc. (n.d.). SAFETY DATA SHEET D-(+)-TREHALOSE, Dihydrate. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (2022). Toxicological Profile for Nitrophenols. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Table 5-3, Releases to the Environment from Facilities that Produce, Process, or Use 2-Nitrophenol. In Toxicological Profile for Nitrophenols. Available at: [Link]

• University of Arizona. (n.d.). Release of “Caged” Compounds. Available at: [Link]

• Hayashibara. (2017). SAFETY DATA SHEET TREHALOSE. Available at: [Link]

• In Vitro ADMET Laboratories. (n.d.). 6-O-Bis-D-trehalose. Available at: [Link]

• Conference on Nonlinear Systems Biology and Dynamics. (n.d.). 6-O-Bis-(4,5-dimethoxy-2-nitrobenzyloxyphosphoryl)-D-trehalose. Available at: [Link]

• DC Fine Chemicals. (2017). SAFETY DATA SHEET 112901-Trehalose USP. Available at: [Link]

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